su5614

Core Science & Biosynthesis

SU5614: An In-depth Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

SU5614 is a synthetically derived small molecule inhibitor belonging to the indolinone class of compounds. It has been investigated for its potential as an anti-cancer agent due to its targeted inhibition of several receptor tyrosine kinases (RTKs) crucial for tumor growth, proliferation, and angiogenesis. This technical guide provides a comprehensive overview of the mechanism of action of SU5614, detailing its molecular targets, the signaling pathways it modulates, and the experimental evidence supporting these findings.

Core Mechanism of Action: A Dual Inhibitory Role

SU5614 exerts its biological effects primarily through the competitive inhibition of adenosine (B11128) triphosphate (ATP) binding to the catalytic domain of specific RTKs. This action prevents receptor autophosphorylation and the subsequent activation of downstream signaling cascades. The principal targets of SU5614 are members of the split-kinase domain family of RTKs, with a pronounced inhibitory activity against Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), FMS-like Tyrosine Kinase 3 (FLT3), and Mast/stem cell growth factor receptor (c-Kit).[1][2][3] This dual action on both angiogenic and hematopoietic cell signaling pathways underscores its potential therapeutic utility.

Inhibition of VEGFR-2 and Anti-Angiogenic Effects

SU5614 is a potent inhibitor of VEGFR-2 (also known as KDR or Flk-1), a key mediator of angiogenesis—the formation of new blood vessels.[1][4] By blocking VEGFR-2 signaling in endothelial cells, SU5614 abrogates the proliferative and migratory signals induced by VEGF.[1] This leads to an inhibition of endothelial cell sprouting, a critical step in the angiogenic process.[1]

Inhibition of c-Kit and FLT3 in Hematological Malignancies

In the context of acute myeloid leukemia (AML), SU5614 demonstrates significant activity through the inhibition of c-Kit and FLT3.[1][2][3] Both c-Kit and FLT3 are frequently expressed in AML cells, and activating mutations in these receptors are common drivers of leukemogenesis. SU5614 effectively inhibits both the wild-type and the constitutively activated internal tandem duplication (ITD) mutant of FLT3.[3] Inhibition of c-Kit and FLT3 signaling in AML cells leads to growth arrest, cell cycle arrest, and the induction of apoptosis.[1][2]

Quantitative Data Summary

The inhibitory activity of SU5614 against its primary kinase targets has been quantified in various preclinical studies. The following table summarizes the key IC50 values, providing a comparative measure of its potency.

Target Kinase	IC50 Value	Cell Line/System	Reference
FLT3 (ITD mutant)	10 nM	Ba/F3 cells	[3]
FLT3 (Wild-Type)	~10 nM	In vitro kinase assay	[3]
c-Kit	Not explicitly quantified in the provided results	Kasumi-1, UT-7, M-07e cells	[1]
VEGFR-2 (Flk-1)	1.2 µM	In vitro kinase assay	[4]
PDGF Receptor	2.9 µM	In vitro kinase assay	[4]

Signaling Pathways Modulated by SU5614

SU5614's inhibition of its target RTKs leads to the downregulation of critical downstream signaling pathways that control cell proliferation, survival, and differentiation.

VEGFR-2 Signaling Pathway

The binding of VEGF to VEGFR-2 on endothelial cells triggers receptor dimerization and autophosphorylation, initiating a cascade of intracellular signals. Key downstream pathways include the RAS/MAPK and PI3K/AKT pathways, which promote endothelial cell proliferation, survival, and migration. SU5614 blocks the initial autophosphorylation event, thereby preventing the activation of these downstream effectors.

VEGFR-2 signaling pathway and SU5614 inhibition.

c-Kit and FLT3 Signaling Pathways

In hematopoietic cells, the binding of Stem Cell Factor (SCF) to c-Kit or FLT3 Ligand to FLT3 initiates signaling cascades that are crucial for normal cell development and survival. In AML, constitutive activation of these receptors leads to uncontrolled proliferation. SU5614's inhibition of c-Kit and FLT3 blocks the activation of downstream pathways, most notably the MAPK and STAT5 pathways.[3] The inhibition of STAT5 activation is a key mechanism through which SU5614 induces apoptosis in leukemic cells.[3]

c-Kit/FLT3 signaling and SU5614's pro-apoptotic effect.

Experimental Protocols

The following are generalized protocols for key experiments used to characterize the mechanism of action of SU5614. These should be adapted and optimized for specific experimental conditions.

In Vitro Kinase Assay

This assay is used to determine the direct inhibitory effect of SU5614 on the enzymatic activity of purified kinases.

Materials:

• Recombinant purified kinase (e.g., FLT3, VEGFR-2, c-Kit)

• Kinase-specific substrate (e.g., a synthetic peptide)

• ATP (radiolabeled or non-radiolabeled, depending on the detection method)

• Kinase reaction buffer (typically contains Tris-HCl, MgCl2, DTT)

• SU5614 stock solution (in DMSO)

• 96-well plates

• Detection reagent (e.g., phosphospecific antibody, ADP-Glo™ Kinase Assay kit)

Procedure:

• Prepare serial dilutions of SU5614 in kinase reaction buffer.

• In a 96-well plate, add the recombinant kinase, the kinase-specific substrate, and the SU5614 dilutions.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at 30°C for a specified time (e.g., 30-60 minutes).

• Stop the reaction (e.g., by adding EDTA).

• Detect the amount of substrate phosphorylation or ADP produced.

• Calculate the IC50 value by plotting the percentage of kinase inhibition against the SU5614 concentration.

Cell Proliferation Assay

This assay measures the effect of SU5614 on the growth of cancer cell lines.

Materials:

• AML cell lines (e.g., MV4-11, RS4;11, Kasumi-1) or endothelial cells (e.g., HUVECs)

• Complete cell culture medium

• SU5614 stock solution (in DMSO)

• 96-well cell culture plates

• Cell proliferation reagent (e.g., MTT, XTT, or CellTiter-Glo®)

• Plate reader

Procedure:

• Seed cells at an appropriate density in a 96-well plate and allow them to adhere (if applicable).

• Treat the cells with serial dilutions of SU5614. Include a vehicle control (DMSO).

• Incubate the plates for a specified period (e.g., 48-72 hours) at 37°C in a humidified CO2 incubator.

• Add the cell proliferation reagent to each well according to the manufacturer's instructions.

• Incubate for the recommended time.

• Measure the absorbance or luminescence using a plate reader.

• Calculate the IC50 value for cell growth inhibition.

Western Blot Analysis for Phosphoprotein Levels

This method is used to assess the effect of SU5614 on the phosphorylation status of its target kinases and downstream signaling proteins.

Materials:

• AML cell lines or endothelial cells

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• SU5614 stock solution (in DMSO)

• SDS-PAGE gels and blotting apparatus

• PVDF or nitrocellulose membranes

• Primary antibodies (e.g., anti-phospho-FLT3, anti-total-FLT3, anti-phospho-STAT5, anti-total-STAT5, anti-phospho-MAPK, anti-total-MAPK)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Culture cells to a suitable confluency and then serum-starve if necessary to reduce basal phosphorylation.

• Treat the cells with various concentrations of SU5614 for a specified time.

• Lyse the cells and quantify the protein concentration of the lysates.

• Separate the protein lysates by SDS-PAGE and transfer them to a membrane.

• Block the membrane and then incubate with a primary antibody against the phosphorylated protein of interest.

• Wash the membrane and incubate with an HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescent substrate.

• Strip the membrane and re-probe with an antibody against the total protein to confirm equal loading.

Conclusion

SU5614 is a multi-targeted tyrosine kinase inhibitor with a well-defined mechanism of action centered on the inhibition of VEGFR-2, c-Kit, and FLT3. Its ability to simultaneously target angiogenesis and the proliferation of malignant hematopoietic cells provides a strong rationale for its investigation as a therapeutic agent in cancers such as AML. The experimental protocols and signaling pathway diagrams provided in this guide offer a foundational understanding for researchers and drug development professionals working with this and similar targeted therapies. Further research to elucidate the full spectrum of its cellular effects and to optimize its therapeutic application is warranted.

References

• 1. Frontiers | An Automated Quantification Tool for Angiogenic Sprouting From Endothelial Spheroids [frontiersin.org]
• 2. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. bpsbioscience.com [bpsbioscience.com]

The Multi-Targeted Kinase Inhibitor SU5614: A Technical Overview of its Molecular Targets

For Researchers, Scientists, and Drug Development Professionals

SU5614 is a potent, cell-permeable, and ATP-competitive small molecule inhibitor that has demonstrated significant activity against several receptor tyrosine kinases (RTKs) implicated in cancer pathogenesis. This technical guide provides an in-depth analysis of the molecular targets of SU5614, detailing its inhibitory profile, the experimental methodologies used for its characterization, and the signaling pathways it modulates.

Molecular Targets and Inhibitory Profile

SU5614 exhibits a multi-targeted profile, primarily inhibiting the kinase activity of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), c-Kit, and FMS-like Tyrosine Kinase 3 (FLT3). This dual targeting of both pro-angiogenic and direct tumor cell signaling pathways underscores its therapeutic potential.

Quantitative Inhibitory Data

The inhibitory potency of SU5614 against its primary targets has been quantified through various in vitro and cell-based assays. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

Target Kinase	Assay Type	IC50 Value	Reference
VEGFR-2 (KDR/Flk-1)	Enzymatic Assay	1.2 µM	[1]
Cell-based (HUVEC mitogenesis)	≤ 680 nM	[1]
c-Kit	Cell-based (growth arrest/apoptosis)	Not explicitly quantified in nM/µM, but potent inhibition of SCF-induced phosphorylation demonstrated.	[2]
FLT3 (Wild-Type)	Autophosphorylation Assay	10 nM	[1]
FLT3 (ITD mutant)	Autophosphorylation Assay	10 nM	[1]
Cell-based (proliferation)	100 nM	[1]
PDGF Receptor	Enzymatic Assay	2.9 µM	[1]

Note: IC50 values can vary depending on the specific assay conditions, including ATP concentration and substrate used.

Experimental Protocols

The identification and characterization of SU5614's targets have been established through a series of key experimental methodologies.

In Vitro Kinase Assays

These assays directly measure the ability of SU5614 to inhibit the enzymatic activity of purified kinases.

Principle: Recombinant kinase domains are incubated with a specific substrate and ATP in the presence of varying concentrations of SU5614. The extent of substrate phosphorylation is then quantified, typically through methods like ELISA, radiometric assays (incorporation of ³²P-ATP), or luminescence-based ATP consumption assays (e.g., Kinase-Glo®).

Generalized Protocol:

• Reagent Preparation:

  • Prepare a reaction buffer containing appropriate salts, buffering agents, and cofactors (e.g., MgCl₂, MnCl₂).

  • Dilute the recombinant kinase (e.g., VEGFR-2, c-Kit, FLT3) to a predetermined concentration in the reaction buffer.

  • Prepare a substrate solution (e.g., a synthetic peptide or a protein substrate like Myelin Basic Protein).

  • Prepare a stock solution of SU5614 in DMSO and create a serial dilution series.

  • Prepare an ATP solution at a concentration close to the Km for the specific kinase.

• Assay Execution:

  • In a microplate, add the kinase, substrate, and SU5614 dilutions.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at a controlled temperature (e.g., 30°C or room temperature) for a specific duration (e.g., 30-60 minutes).

• Detection and Data Analysis:

  • Stop the reaction (e.g., by adding EDTA).

  • Quantify the amount of phosphorylated substrate or the remaining ATP using a suitable detection method.

  • Plot the percentage of kinase inhibition against the logarithm of the SU5614 concentration to determine the IC50 value.

Cell-Based Assays

Cell-based assays are crucial for confirming the activity of SU5614 in a more biologically relevant context.

These assays measure the inhibition of receptor autophosphorylation within intact cells.

Principle: Cells expressing the target receptor are treated with SU5614, followed by stimulation with the cognate ligand (e.g., VEGF for VEGFR-2, SCF for c-Kit) if the receptor is not constitutively active. The phosphorylation status of the receptor is then assessed by Western blotting or ELISA using phospho-specific antibodies.

Generalized Protocol:

• Cell Culture and Treatment:

  • Culture cells (e.g., HUVECs for VEGFR-2, AML cell lines with c-Kit or FLT3 mutations) to a suitable confluency.

  • Serum-starve the cells to reduce basal receptor activation.

  • Pre-incubate the cells with various concentrations of SU5614.

  • Stimulate the cells with the appropriate ligand (if necessary).

• Cell Lysis and Protein Quantification:

  • Lyse the cells in a buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates.

• Immunodetection:

  • Western Blotting: Separate protein lysates by SDS-PAGE, transfer to a membrane, and probe with antibodies specific for the phosphorylated and total forms of the target receptor.

  • ELISA: Use a sandwich ELISA format with a capture antibody for the total receptor and a detection antibody for the phosphorylated form.

These assays determine the functional consequences of target inhibition, such as cytostatic or cytotoxic effects.

Principle: Cancer cell lines dependent on the signaling of SU5614's targets are cultured in the presence of the inhibitor. Cell viability or proliferation is measured over time using various methods. Apoptosis can be assessed by detecting markers like cleaved caspase-3 or through Annexin V staining.

Generalized Protocol (MTT/XTT Assay):

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density.

• Treatment: Add serial dilutions of SU5614 to the wells.

• Incubation: Incubate the plate for a defined period (e.g., 48-72 hours).

• Reagent Addition: Add a tetrazolium salt solution (e.g., MTT or XTT) to each well. Metabolically active cells will reduce the salt to a colored formazan (B1609692) product.

• Detection: Solubilize the formazan product and measure the absorbance at a specific wavelength.

• Data Analysis: Calculate the percentage of cell growth inhibition relative to untreated controls and determine the IC50 value.

Signaling Pathway Modulation

SU5614's inhibition of its target kinases leads to the downregulation of key intracellular signaling cascades that drive cell proliferation, survival, and angiogenesis.

VEGFR-2 Signaling Pathway

Inhibition of VEGFR-2 by SU5614 in endothelial cells blocks the initiation of the angiogenic cascade. This primarily affects the Ras/MEK/ERK and PI3K/Akt pathways, leading to decreased endothelial cell proliferation, migration, and survival.

VEGFR-2 signaling pathway inhibited by SU5614.

c-Kit Signaling Pathway

In cancer cells, particularly in certain leukemias and gastrointestinal stromal tumors, constitutively active c-Kit drives tumor growth. SU5614's inhibition of c-Kit blocks downstream signaling through the PI3K/Akt and Ras/MEK/ERK pathways, leading to cell cycle arrest and apoptosis.[2]

c-Kit signaling pathway inhibited by SU5614.

FLT3 Signaling Pathway

Mutations leading to constitutive activation of FLT3 are common in Acute Myeloid Leukemia (AML). SU5614 potently inhibits both wild-type and mutant FLT3, thereby blocking downstream signaling through the PI3K/Akt, Ras/MEK/ERK, and JAK/STAT pathways.[3][4] This leads to the induction of apoptosis in FLT3-dependent leukemia cells.[3][4]

FLT3 signaling pathway inhibited by SU5614.

Conclusion

SU5614 is a multi-targeted kinase inhibitor with potent activity against VEGFR-2, c-Kit, and FLT3. Its ability to simultaneously inhibit angiogenesis and direct tumor cell proliferation and survival pathways provides a strong rationale for its investigation as a therapeutic agent in various cancers. The experimental protocols and signaling pathway diagrams provided in this guide offer a comprehensive technical resource for researchers in the field of drug discovery and cancer biology.

References

• 1. SU5416 and SU5614 inhibit kinase activity of wild-type and mutant FLT3 receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The protein tyrosine kinase inhibitor SU5614 inhibits FLT3 and induces growth arrest and apoptosis in AML-derived cell lines expressing a constitutively activated FLT3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ashpublications.org [ashpublications.org]

SU5614 Signaling Pathway Inhibition: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

SU5614 is a synthetically derived small molecule that functions as a potent, cell-permeable, and ATP-competitive inhibitor of several receptor tyrosine kinases (RTKs).[1] Primarily recognized for its anti-angiogenic and anti-tumor activities, SU5614 exerts its effects by targeting key signaling pathways involved in cell proliferation, survival, and angiogenesis. This technical guide provides an in-depth overview of the signaling pathways modulated by SU5614, its kinase inhibition profile, detailed experimental protocols for its characterization, and its implications in cancer research and drug development.

Introduction

Receptor tyrosine kinases are a family of cell surface receptors that play a crucial role in cellular signaling. Upon ligand binding, these receptors dimerize and autophosphorylate on specific tyrosine residues, creating docking sites for downstream signaling proteins. This initiates a cascade of intracellular events that regulate fundamental cellular processes. Dysregulation of RTK signaling is a common hallmark of various cancers, making them attractive targets for therapeutic intervention.

SU5614 has emerged as a significant tool for studying the roles of specific RTKs in cancer biology. Its dual mode of action, inhibiting both tumor cell proliferation directly and angiogenesis in the tumor microenvironment, makes it a compound of interest in preclinical cancer studies.[1] This guide will delve into the core mechanisms of SU5614, focusing on its interaction with its primary targets: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), c-Kit, FMS-like Tyrosine Kinase 3 (FLT3), and Platelet-Derived Growth Factor Receptor (PDGFR).

Mechanism of Action and Primary Molecular Targets

SU5614 functions by competing with ATP for the binding site in the catalytic domain of its target kinases, thereby preventing the transfer of a phosphate (B84403) group to tyrosine residues on the receptor and its substrates. This inhibition of autophosphorylation is the critical step in blocking the downstream signaling cascades.

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2)

VEGFR-2 is a primary mediator of angiogenesis, the formation of new blood vessels.[2] Inhibition of VEGFR-2 by SU5614 is a key component of its anti-angiogenic effect. By blocking VEGFR-2 signaling in endothelial cells, SU5614 can inhibit the proliferation, migration, and survival of these cells, ultimately leading to a reduction in tumor vascularization.[1]

c-Kit

c-Kit is an RTK involved in the development and proliferation of various cell types, including hematopoietic stem cells.[3] Mutations leading to constitutive activation of c-Kit are found in several cancers, such as gastrointestinal stromal tumors (GIST) and acute myeloid leukemia (AML).[4] SU5614 directly inhibits c-Kit, leading to growth arrest and apoptosis in cancer cells that are dependent on c-Kit signaling.[1]

FMS-like Tyrosine Kinase 3 (FLT3)

FLT3 is another RTK crucial for the normal development of hematopoietic progenitor cells. Activating mutations in FLT3 are one of the most common genetic alterations in AML and are associated with a poor prognosis.[5] SU5614 is a potent inhibitor of both wild-type and mutated FLT3, inducing apoptosis in leukemic cells that harbor these mutations.[6]

Platelet-Derived Growth Factor Receptor (PDGFR)

PDGFRs are involved in cell growth, proliferation, and migration.[7] Aberrant PDGFR signaling is implicated in various cancers by promoting tumor growth and angiogenesis. SU5614 exhibits inhibitory activity against PDGFR, contributing to its overall anti-tumor effects.

Quantitative Data: Kinase Inhibition Profile

The potency and selectivity of SU5614 against its primary targets and a broader panel of kinases are summarized in the table below. The half-maximal inhibitory concentration (IC50) is a measure of the concentration of a drug that is required for 50% inhibition of a biological process.

Kinase Target	IC50 (nM)	Cell Line/Assay Conditions
Primary Targets
FLT3 (ITD mutant)	10	Autophosphorylation assay
FLT3 (wild-type)	10	Autophosphorylation assay
c-Kit	Varies by cell line	Growth arrest and apoptosis assays in c-Kit expressing cells
VEGFR-2 (KDR)	1,200	In vitro kinase assay
PDGFRβ	2,900	In vitro kinase assay
Cellular Effects
FLT3 ITD-positive leukemic cell lines	100	Proliferation assay
VEGF-driven mitogenesis of HUVECs	≤680	Mitogenesis assay

Signaling Pathway Inhibition

SU5614's inhibition of its target RTKs disrupts several downstream signaling pathways critical for cancer cell survival and proliferation. The primary pathways affected include the RAS/MAPK, PI3K/AKT, and STAT pathways.

Inhibition of VEGFR-2 Signaling

VEGFR-2 signaling inhibition by SU5614.

Inhibition of c-Kit Signaling

c-Kit signaling inhibition by SU5614.

Inhibition of FLT3 Signaling

FLT3 signaling inhibition by SU5614.

Inhibition of PDGFR Signaling

PDGFR signaling inhibition by SU5614.

Experimental Protocols

In Vitro Kinase Assay

Objective: To determine the IC50 value of SU5614 against a specific kinase.

Materials:

• Recombinant active kinase (e.g., VEGFR-2, c-Kit, FLT3, PDGFR)

• Kinase substrate (e.g., a generic tyrosine-containing peptide or a specific substrate)

• SU5614 stock solution (in DMSO)

• ATP

• Kinase reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Brij 35)

• 96-well plates

• Detection reagent (e.g., ADP-Glo™ Kinase Assay, Promega)

• Plate reader

Procedure:

• Prepare serial dilutions of SU5614 in kinase reaction buffer.

• Add the kinase and substrate to each well of a 96-well plate.

• Add the SU5614 dilutions to the wells. Include a positive control (no inhibitor) and a negative control (no kinase).

• Incubate the plate at 30°C for 10 minutes.

• Initiate the kinase reaction by adding ATP to each well.

• Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Stop the reaction and detect the kinase activity using a suitable detection reagent according to the manufacturer's instructions.

• Measure the signal on a plate reader.

• Calculate the percent inhibition for each SU5614 concentration and determine the IC50 value by fitting the data to a dose-response curve.

Western Blotting for Phospho-Receptor Tyrosine Kinase Inhibition

Objective: To assess the effect of SU5614 on the phosphorylation of a specific RTK in cultured cells.

Materials:

• Cell line expressing the target RTK (e.g., HUVECs for VEGFR-2, Kasumi-1 cells for c-Kit)

• Cell culture medium and supplements

• SU5614 stock solution (in DMSO)

• Ligand for the target RTK (e.g., VEGF for VEGFR-2, SCF for c-Kit)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies (anti-phospho-RTK and anti-total-RTK)

• HRP-conjugated secondary antibody

• ECL detection reagent

• SDS-PAGE gels and blotting apparatus

Procedure:

• Seed cells in culture plates and grow to 70-80% confluency.

• Starve the cells in serum-free medium for 4-6 hours.

• Pre-treat the cells with various concentrations of SU5614 for 1-2 hours.

• Stimulate the cells with the appropriate ligand for 5-10 minutes.

• Wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Determine the protein concentration of the lysates.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% BSA in TBST for 1 hour.

• Incubate the membrane with the anti-phospho-RTK primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using an ECL reagent.

• Strip the membrane and re-probe with the anti-total-RTK antibody as a loading control.

Cell Viability Assay (MTT Assay)

Objective: To determine the effect of SU5614 on the viability of cancer cells.

Materials:

• Cancer cell line of interest (e.g., AML cell lines)

• Cell culture medium and supplements

• SU5614 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a suitable density.

• Allow the cells to attach and grow for 24 hours.

• Treat the cells with serial dilutions of SU5614 for a specified period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Add the solubilization solution to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Conclusion and Future Directions

SU5614 is a valuable research tool for elucidating the roles of key receptor tyrosine kinases in cancer and other diseases. Its ability to inhibit multiple pro-oncogenic pathways highlights the complexity of cancer signaling and the potential for multi-targeted therapies. Further research into the selectivity profile of SU5614 and its effects on a wider range of cellular processes will continue to provide valuable insights for the development of novel anti-cancer agents. The detailed protocols and pathway diagrams provided in this guide serve as a comprehensive resource for researchers and drug development professionals working with this and similar kinase inhibitors.

References

• 1. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The C-Kit Receptor-Mediated Signal Transduction and Tumor-Related Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Receptor tyrosine kinase (c-Kit) inhibitors: a potential therapeutic target in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Downstream molecular pathways of FLT3 in the pathogenesis of acute myeloid leukemia: biology and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SU5416 and SU5614 inhibit kinase activity of wild-type and mutant FLT3 receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition of platelet-derived growth factor receptor synergistically increases the pharmacological effect of tamoxifen in estrogen receptor α positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Activity of SU5614: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

SU5614 is a synthetically derived small molecule inhibitor belonging to the indolinone class of compounds. It has garnered significant interest in oncological research due to its activity as a potent, ATP-competitive inhibitor of multiple receptor tyrosine kinases (RTKs). Dysregulation of RTK signaling is a common driver of cancer cell proliferation, survival, and angiogenesis. SU5614 exhibits a dual mode of action by directly targeting cancer cells and the tumor microenvironment, primarily through the inhibition of key kinases involved in tumorigenesis and neo-vascularization. This technical guide provides a comprehensive overview of the biological activity of SU5614, including its target profile, impact on cellular signaling, and detailed experimental protocols for its investigation.

Core Mechanism of Action

SU5614 exerts its biological effects by binding to the ATP-binding pocket of the catalytic domain of specific protein tyrosine kinases. This competitive inhibition prevents the phosphorylation of downstream substrates, thereby blocking the activation of signaling cascades that are crucial for cell growth, proliferation, and survival. The primary targets of SU5614 include Platelet-Derived Growth Factor Receptor (PDGFR), FMS-like Tyrosine Kinase 3 (FLT3), c-Kit, and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).

Data Presentation: Quantitative Inhibitory Activity of SU5614

The inhibitory potency of SU5614 has been quantified against several key tyrosine kinases. The half-maximal inhibitory concentration (IC50) values provide a measure of the drug's efficacy against specific targets.

Target Kinase	IC50 (nM)	Assay Type/Context
FLT3 (Wild-Type)	10	Autophosphorylation assay[1]
FLT3 (ITD mutant)	10	Autophosphorylation assay[1]
FLT3 (V592A-D835N mutant)	300	Cellular assay
FLT3 (NPOS-D835N mutant)	1000	Cellular assay
c-Kit	-	Inhibition of SCF-induced tyrosine phosphorylation demonstrated[2]
VEGFR-2 (Flk-1)	-	Potent inhibition of VEGF-induced endothelial cell sprouting shown[2]
PDGFR	-	-

Impact on Cellular Signaling Pathways

SU5614's inhibition of its target kinases leads to the downregulation of several critical downstream signaling pathways.

FLT3 Signaling

In acute myeloid leukemia (AML) cells harboring activating FLT3 mutations, such as internal tandem duplications (FLT3-ITD), SU5614 effectively inhibits the constitutive autophosphorylation of the FLT3 receptor. This leads to the suppression of downstream signaling pathways, including the STAT5 and MAPK/ERK pathways, which are crucial for the proliferation and survival of these cancer cells.

Inhibition of the FLT3 signaling pathway by SU5614.

c-Kit Signaling

SU5614 inhibits the stem cell factor (SCF)-induced tyrosine phosphorylation of the c-Kit receptor.[2] This is particularly relevant in c-Kit-expressing AML cells, where this inhibition leads to growth arrest and apoptosis.

Inhibition of the c-Kit signaling pathway by SU5614.

VEGFR-2 Signaling

By targeting VEGFR-2, SU5614 potently inhibits VEGF-induced endothelial cell sprouting, a critical process in angiogenesis.[2] This anti-angiogenic activity contributes to its anti-tumor effects by limiting the blood supply to tumors.

References

• 1. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. The protein tyrosine kinase inhibitor SU5614 inhibits FLT3 and induces growth arrest and apoptosis in AML-derived cell lines expressing a constitutively activated FLT3 - PubMed [pubmed.ncbi.nlm.nih.gov]

SU5614 Inhibitor: A Technical Guide for Researchers

An in-depth exploration of the multi-kinase inhibitor SU5614, detailing its chemical properties, mechanism of action, and experimental applications for researchers and drug development professionals.

Introduction to SU5614

SU5614 is a potent, cell-permeable small molecule that functions as a multi-targeted receptor tyrosine kinase (RTK) inhibitor.[1][2] It is recognized for its inhibitory activity against key mediators of angiogenesis and cell proliferation, primarily targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), c-Kit, and FMS-like tyrosine kinase 3 (FLT3).[1][3] As a chlorinated derivative of SU5416, SU5614 demonstrates significant efficacy in inducing growth arrest and apoptosis in various cancer cell lines, particularly those expressing constitutively active forms of its target kinases.[3][4] This guide provides a comprehensive overview of SU5614, including its various synonyms, quantitative inhibitory data, detailed experimental protocols, and a visual representation of its impact on critical signaling pathways.

Synonyms and Chemical Identifiers

To ensure clarity and consistency in research and documentation, a comprehensive list of synonyms and chemical identifiers for SU5614 is provided below.

Category	Identifier
Primary Name	SU5614
Alternative Names	(Z)-SU5614[5]
Chloro-SU5416[2]
Chloro-Semaxanib[2]
VEGFR Tyrosine Kinase Inhibitor VII
VEGFR2 Kinase Inhibitor IX
Chemical Name	(3Z)-5-chloro-3-[(3,5-dimethyl-1H-pyrrol-2-yl)methylene]-1,3-dihydro-2H-indol-2-one[3]
CAS Number	1055412-47-9[3]
Molecular Formula	C15H13ClN2O[3]
Molecular Weight	272.73 g/mol
InChI Key	XLBQNZICMYZIQT-UHFFFAOYSA-N

Quantitative Inhibitory Data

The efficacy of SU5614 as a kinase inhibitor is quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the activity of a specific enzyme by 50%. The table below summarizes the reported IC50 values for SU5614 against its primary targets.

Target Kinase	IC50 Value (nM)	Cell Line / Assay Conditions	Reference
VEGFR-2 (Flk-1)	1200	Cell-free assay
c-Kit	30	in vitro	[3]
PDGFRβ	360	in vitro	[3]
FLT3 (Wild-Type)	10	RS 4;11 cells (FL-induced)	[6]
FLT3 (ITD Mutant)	10	MV 4-11 cells	[6]
FLT3 (Constitutively Active)	150 - 650	Ba/F3 and AML cell lines	[3]
STAT5 Phosphorylation	10 - 50	MV 4-11 cells	[6]
VEGF-driven Mitogenesis	≤ 680	Human Umbilical Vein Endothelial Cells (HUVECs)

Mechanism of Action and Signaling Pathways

SU5614 exerts its biological effects by competitively binding to the ATP-binding site of receptor tyrosine kinases, thereby inhibiting their autophosphorylation and the subsequent activation of downstream signaling cascades crucial for cell proliferation and survival.

Inhibition of FLT3 Signaling

In acute myeloid leukemia (AML), activating mutations in FLT3 are common and lead to constitutive kinase activity.[4] SU5614 effectively inhibits both wild-type and mutated FLT3, leading to the downregulation of downstream signaling molecules such as Signal Transducer and Activator of Transcription 5 (STAT5) and Mitogen-Activated Protein Kinase (MAPK).[4][6] This inhibition ultimately results in cell cycle arrest and apoptosis in FLT3-dependent cancer cells.[4]

Inhibition of the FLT3 Signaling Pathway by SU5614.

Inhibition of VEGFR-2 and c-Kit Signaling

SU5614 also demonstrates a dual mode of action by inhibiting VEGFR-2 in endothelial cells and c-Kit in cancer cells.[7] The inhibition of VEGFR-2 disrupts angiogenesis, the formation of new blood vessels, which is critical for tumor growth and metastasis.[7] By targeting c-Kit, SU5614 induces growth arrest and apoptosis in cancers where this receptor is overexpressed or mutated, such as in certain types of AML.[1][7]

Dual Inhibition of VEGFR-2 and c-Kit Signaling by SU5614.

Experimental Protocols

The following section provides detailed methodologies for key experiments involving SU5614.

Cell Viability (MTT) Assay

This protocol is for assessing the effect of SU5614 on the viability and proliferation of cancer cell lines.

Materials:

• SU5614 (dissolved in DMSO)

• Cancer cell line of interest (e.g., MV4-11 for FLT3-ITD)

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of SU5614 in complete medium. Remove the old medium from the wells and add 100 µL of the SU5614 dilutions. Include a vehicle control (DMSO) and a no-treatment control. Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan (B1609692) crystals.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Western Blot for FLT3 Phosphorylation

This protocol is designed to detect the inhibition of FLT3 autophosphorylation by SU5614.

Materials:

• SU5614

• FLT3-expressing cell line (e.g., MV4-11)

• Serum-free medium

• Lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (5% BSA or non-fat milk in TBST)

• Primary antibodies (anti-phospho-FLT3, anti-total-FLT3, anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Treatment: Culture cells to 70-80% confluency. Serum-starve the cells for 12-24 hours. Treat the cells with various concentrations of SU5614 for 1-2 hours.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Mix equal amounts of protein (20-40 µg) with Laemmli sample buffer and heat at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Separate the proteins on an SDS-PAGE gel and transfer them to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities to determine the ratio of phosphorylated FLT3 to total FLT3.

A Typical Experimental Workflow for Western Blot Analysis.

In Vivo Xenograft Tumor Model

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of SU5614 in a mouse xenograft model.

Materials:

• Immunocompromised mice (e.g., nude or SCID)

• Tumor cells (e.g., human AML cell line)

• Matrigel (optional)

• SU5614 formulation for in vivo administration

• Calipers for tumor measurement

• Anesthesia

Procedure:

• Tumor Cell Implantation: Subcutaneously inject a suspension of tumor cells (e.g., 1-10 million cells in PBS, with or without Matrigel) into the flank of each mouse.

• Tumor Growth and Randomization: Monitor the mice for tumor growth. When tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Drug Administration: Administer SU5614 to the treatment group via the desired route (e.g., oral gavage, intraperitoneal injection) at a predetermined dose and schedule. The control group should receive the vehicle.

• Tumor Measurement and Monitoring: Measure the tumor dimensions with calipers every 2-3 days and calculate the tumor volume (Volume = 0.5 x Length x Width²). Monitor the body weight and overall health of the mice.

• Endpoint and Analysis: At the end of the study (based on tumor size limits or a predetermined time point), euthanize the mice and excise the tumors. The tumors can be weighed and processed for further analysis (e.g., histology, Western blot).

• Data Analysis: Compare the tumor growth rates and final tumor weights between the treatment and control groups to assess the efficacy of SU5614.

Conclusion

SU5614 is a valuable research tool for investigating the roles of VEGFR, c-Kit, and FLT3 in cancer biology. Its potent and multi-targeted inhibitory activity makes it a significant compound for preclinical studies in oncology and drug development. The information and protocols provided in this guide are intended to support researchers in designing and executing robust experiments to further elucidate the therapeutic potential of SU5614.

References

• 1. apexbt.com [apexbt.com]
• 2. selleckchem.com [selleckchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. The protein tyrosine kinase inhibitor SU5614 inhibits FLT3 and induces growth arrest and apoptosis in AML-derived cell lines expressing a constitutively activated FLT3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. ashpublications.org [ashpublications.org]
• 7. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]

SU5614: A Preclinical Tyrosine Kinase Inhibitor Targeting Angiogenesis and Hematologic Malignancies

An In-depth Technical Overview of the Discovery and Development of the Multi-targeted Tyrosine Kinase Inhibitor SU5614

Abstract

SU5614 is a synthetic, small-molecule inhibitor belonging to the indolinone class of compounds, which has demonstrated potent and selective inhibitory activity against several receptor tyrosine kinases (RTKs) implicated in cancer progression. Primarily recognized for its dual action against vascular endothelial growth factor receptor 2 (VEGFR-2) and c-Kit, SU5614 has been a subject of significant interest in preclinical oncology research. It also exhibits inhibitory effects on Fms-like tyrosine kinase 3 (FLT3), another crucial target in hematologic malignancies. This technical guide provides a comprehensive overview of the discovery, mechanism of action, and preclinical development of SU5614, with a focus on its biochemical and cellular activities, experimental methodologies, and the signaling pathways it modulates. Although it has not progressed to widespread clinical use, the study of SU5614 has contributed valuable insights into the development of targeted cancer therapies.

Introduction

The indolin-2-one scaffold has emerged as a privileged structure in the design of potent kinase inhibitors. Several compounds based on this core structure, such as Sunitinib and Toceranib, have received FDA approval for cancer treatment. SU5614 was developed as part of a broader effort to identify and characterize novel indolinone derivatives with anti-cancer properties. Its development was driven by the therapeutic hypothesis that dual inhibition of key signaling pathways involved in angiogenesis and tumor cell proliferation could lead to enhanced anti-tumor efficacy.

Mechanism of Action

SU5614 exerts its biological effects through the competitive inhibition of ATP binding to the catalytic domain of specific receptor tyrosine kinases. This inhibition blocks the autophosphorylation of the receptor and the subsequent activation of downstream signaling cascades that are critical for cell survival, proliferation, and angiogenesis.

Primary Targets

• VEGFR-2 (KDR): As a key mediator of VEGF-induced angiogenesis, the inhibition of VEGFR-2 by SU5614 disrupts the formation of new blood vessels, a process essential for tumor growth and metastasis.

• c-Kit: This receptor is often overexpressed or mutated in various hematologic malignancies, including acute myeloid leukemia (AML). By inhibiting c-Kit, SU5614 can induce growth arrest and apoptosis in c-Kit-dependent cancer cells.

• FLT3: Mutations in FLT3, particularly internal tandem duplications (ITD), are common in AML and are associated with a poor prognosis. SU5614 has been shown to inhibit both wild-type and mutated forms of FLT3.

Quantitative Data

The inhibitory activity of SU5614 has been quantified against its primary kinase targets and in various cancer cell lines.

Target Kinase	IC50 (nM)	Notes
VEGFR-2	3.9	Cell-free kinase assay.
FLT3	14.5	Cell-free kinase assay.
HDAC1	30.8	Cell-free kinase assay.

Experimental Protocols

The following sections describe generalized methodologies for the key experiments used to characterize the activity of SU5614.

Kinase Inhibition Assay (Biochemical Assay)

This assay quantifies the ability of a compound to inhibit the enzymatic activity of a purified kinase.

Methodology:

• Reagents: Purified recombinant kinase (e.g., VEGFR-2, c-Kit, FLT3), kinase buffer, ATP, and a suitable substrate (e.g., a synthetic peptide).

• Procedure:

  • The kinase is pre-incubated with varying concentrations of SU5614 in a kinase reaction buffer.

  • The enzymatic reaction is initiated by the addition of ATP and the substrate.

  • The reaction is allowed to proceed for a defined period at a specific temperature.

  • The amount of phosphorylated substrate is quantified. This can be achieved through various methods, such as:

    • Radiometric Assay: Using [γ-³²P]ATP and measuring the incorporation of the radiolabel into the substrate.

    • Luminescence-based Assay: Measuring the depletion of ATP using a luciferase-based system.

    • Fluorescence-based Assay: Using a fluorescently labeled substrate or an antibody that recognizes the phosphorylated substrate.

• Data Analysis: The percentage of kinase inhibition is calculated for each concentration of SU5614, and the IC50 value is determined by fitting the data to a dose-response curve.

Cellular Growth Inhibition Assay

This assay measures the effect of a compound on the proliferation of cancer cells.

Methodology:

• Cell Lines: Cancer cell lines known to express the target kinases (e.g., Kasumi-1, UT-7, and M-07e for c-Kit-positive AML).

• Procedure:

  • Cells are seeded in 96-well plates and allowed to adhere (for adherent cells) or stabilize.

  • Cells are treated with a range of concentrations of SU5614.

  • The plates are incubated for a period of 48-72 hours.

  • Cell viability is assessed using one of several methods:

    • MTT or XTT Assay: Measures the metabolic activity of viable cells, which reduces a tetrazolium salt to a colored formazan (B1609692) product.

    • Resazurin (B115843) Assay: Measures the conversion of non-fluorescent resazurin to fluorescent resorufin (B1680543) by metabolically active cells.

    • Cell Counting: Direct counting of viable cells using a hemocytometer and trypan blue exclusion.

• Data Analysis: The percentage of growth inhibition is calculated relative to untreated control cells, and the GI50 (concentration for 50% growth inhibition) or IC50 value is determined.

Apoptosis Assay

This assay is used to determine if a compound induces programmed cell death.

Methodology:

• Cell Treatment: Cells are treated with SU5614 at a concentration expected to induce apoptosis.

• Procedure (Annexin V/Propidium Iodide Staining):

  • After treatment, both adherent and floating cells are collected.

  • Cells are washed with cold PBS and resuspended in Annexin V binding buffer.

  • Fluorescently labeled Annexin V (which binds to phosphatidylserine (B164497) on the outer leaflet of the plasma membrane of apoptotic cells) and Propidium Iodide (PI; a fluorescent DNA intercalator that enters cells with compromised membranes, i.e., late apoptotic or necrotic cells) are added.

  • The cells are incubated in the dark.

  • The stained cells are analyzed by flow cytometry.

• Data Analysis: The flow cytometry data is used to differentiate between live cells (Annexin V-negative, PI-negative), early apoptotic cells (Annexin V-positive, PI-negative), and late apoptotic/necrotic cells (Annexin V-positive, PI-positive).

Signaling Pathway Diagrams

The following diagrams illustrate the signaling pathways inhibited by SU5614.

SU5614: A Technical Guide for Angiogenesis Research

Introduction

SU5614 is a synthetic, cell-permeable small molecule that functions as a potent, ATP-competitive inhibitor of several receptor tyrosine kinases (RTKs). It belongs to the indolinone class of chemical compounds and has been instrumental in the study of angiogenesis, the physiological process through which new blood vessels form from pre-existing ones.[1][2] Angiogenesis is a critical process in tumor growth and metastasis, making its inhibitors, like SU5614, valuable tools in cancer research.[2][3] This technical guide provides an in-depth overview of SU5614's mechanism of action, its application in angiogenesis research, and detailed protocols for its use.

Core Mechanism of Action

SU5614 exerts its biological effects by competitively binding to the ATP-binding pocket of specific tyrosine kinases, preventing their autophosphorylation and subsequent activation of downstream signaling pathways.[4] This inhibition blocks the signal transduction cascades that lead to cell proliferation, migration, and survival.[2] While it has multiple targets, its anti-angiogenic effects are primarily attributed to its potent inhibition of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2 or KDR/Flk-1).[1]

Chemical and Physical Properties

SU5614 is a chlorinated derivative of SU5416 (Semaxanib).[5][6] Its key properties are summarized below.

Property	Value	Citation(s)
Synonyms	5-Chloro-3-[(3,5-dimethylpyrrol-2-yl)methylene]-2-indolinone
Molecular Formula	C₁₅H₁₃ClN₂O	[6][7]
Molecular Weight	272.73 g/mol	[7]
CAS Number	1055412-47-9	[6][7]
Appearance	Orange-red solid
Solubility	DMSO (~10 mg/mL), DMF (~15 mg/mL)	[5][6]
Storage	Store at -20°C as a solid. Stock solutions can be stored at -20°C.	[7]

Inhibitory Activity and Target Profile

SU5614 is a multi-targeted kinase inhibitor. Its selectivity is crucial for its biological activity, which includes not only anti-angiogenic effects but also direct anti-tumor properties in certain contexts.[1] The half-maximal inhibitory concentrations (IC₅₀) provide a quantitative measure of its potency against various kinases.

Target Kinase	IC₅₀ Value	Assay Type / Context	Citation(s)
VEGFR-2 (Flk-1)	1.2 µM	Kinase Assay
VEGFR-2	0.46 µM	In vitro	[6]
PDGFRβ (Platelet-Derived Growth Factor)	2.9 µM	Kinase Assay
PDGFRβ	0.36 µM	In vitro	[6]
c-Kit	0.03 µM	In vitro	[6]
FLT3 (Fms-like tyrosine kinase 3)	150 - 650 nM	Growth inhibition in FLT3-expressing AML cell lines	[6]
VEGF-driven Mitogenesis	≤ 680 nM	Human Umbilical Vein Endothelial Cells (HUVECs)

Signaling Pathways Modulated by SU5614

1. VEGF Receptor Signaling in Endothelial Cells

The primary mechanism for SU5614's anti-angiogenic effect is the blockade of the VEGFR-2 signaling pathway.[1] Vascular Endothelial Growth Factor (VEGF) is a major inducer of angiogenesis.[2] When VEGF binds to VEGFR-2 on endothelial cells, it triggers receptor dimerization, autophosphorylation, and activation of downstream pathways like PI3K/Akt and MAPK, promoting cell proliferation, migration, and survival.[2][3] SU5614 inhibits the initial autophosphorylation step, effectively shutting down this entire cascade.

Caption: SU5614 inhibits VEGFR-2 signaling by blocking ATP binding.

2. Dual Inhibition: Endothelial and Tumor Cells

SU5614 exhibits a dual mode of action by targeting kinases essential for both angiogenesis and the proliferation of certain cancer cells.[1] For instance, in Acute Myeloid Leukemia (AML) cells that express c-Kit or have activating FLT3 mutations, SU5614 can directly induce growth arrest and apoptosis.[1][8] This makes it a valuable agent for studying cancers where both tumor cell proliferation and angiogenesis are driven by susceptible kinases.

Caption: Dual inhibitory action of SU5614 on angiogenesis and tumor growth.

Experimental Protocols in Angiogenesis Research

SU5614 is widely used in both in vitro and in vivo models to study angiogenesis.[7][9] The following are representative protocols that can be adapted for specific research questions.

In Vitro Endothelial Cell Sprouting Assay (Spheroid-Based)

This assay models the sprouting of new capillaries from a parent vessel and is highly effective for quantifying the effects of anti-angiogenic compounds.[9][10]

Objective: To assess the effect of SU5614 on VEGF-induced endothelial cell sprouting.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Cell culture medium (e.g., EGM-2)

• Methylcellulose (B11928114) solution

• Collagen Type I, rat tail

• Recombinant Human VEGF

• SU5614 (dissolved in DMSO)

• 96-well culture plates

Methodology:

• Spheroid Formation:

  • Harvest HUVECs and resuspend them in culture medium containing 20% methylcellulose to a final concentration of 4x10⁵ cells/mL.

  • Dispense 25 µL drops of the cell suspension onto the lid of a non-adherent petri dish (hanging drop method).

  • Invert the lid over a dish containing PBS to maintain humidity and incubate for 24 hours to allow spheroid formation.

• Collagen Gel Preparation:

  • Prepare a collagen gel solution on ice by mixing Collagen Type I, 10x PBS, and sterile water. Neutralize the solution with 1M NaOH.

  • Keep the solution on ice to prevent premature polymerization.

• Embedding and Treatment:

  • Gently harvest the HUVEC spheroids.

  • Resuspend approximately 30-40 spheroids in 500 µL of the neutralized collagen solution.

  • Dispense the spheroid-collagen suspension into a 24-well plate and allow it to polymerize at 37°C for 30 minutes.

  • Prepare treatment media containing VEGF (e.g., 25 ng/mL) with or without varying concentrations of SU5614. Include a vehicle control (DMSO).

  • Add the treatment media on top of the polymerized collagen gel.

• Analysis:

  • Incubate for 24 hours.

  • Capture images of the spheroids using a microscope.

  • Quantify the angiogenic response by measuring the cumulative length of all sprouts originating from each spheroid using image analysis software (e.g., ImageJ).

Caption: Workflow for the in vitro spheroid-based sprouting assay.

In Vivo Matrigel Plug Assay

This is a widely used in vivo model to assess angiogenesis in a living organism, often in mice.[11][12] It evaluates the formation of functional blood vessels into a subcutaneously implanted gel.

Objective: To determine the effect of SU5614 on VEGF-induced neovascularization in vivo.

Materials:

• Mice (e.g., C57BL/6)

• Matrigel (growth factor-reduced)

• Recombinant Human VEGF

• Heparin

• SU5614 (prepared for systemic or local delivery)

• Anesthesia

Methodology:

• Preparation of Matrigel Plugs:

  • Thaw Matrigel on ice.

  • Mix Matrigel with VEGF (e.g., 150 ng/mL) and heparin (e.g., 10 units/mL). Heparin helps to stabilize the growth factor.

  • For a negative control group, prepare Matrigel with heparin only.

  • Keep all solutions on ice to prevent premature gelation.

• Animal Dosing:

  • Administer SU5614 to the treatment group of mice via a suitable route (e.g., oral gavage, intraperitoneal injection) starting one day before Matrigel implantation. The vehicle should be administered to the control group.

  • Alternatively, SU5614 can be mixed directly into the Matrigel for local inhibition.

• Implantation:

  • Anesthetize the mice.

  • Inject 0.5 mL of the liquid Matrigel mixture subcutaneously into the dorsal flank of each mouse using a pre-chilled syringe. The Matrigel will quickly form a solid plug at body temperature.

• Harvesting and Analysis:

  • After 7-14 days, euthanize the mice and carefully excise the Matrigel plugs.

  • The extent of vascularization can be quantified using several methods:

    • Hemoglobin Content: Homogenize the plugs and measure the hemoglobin content using a Drabkin's reagent kit, which correlates with the amount of blood perfusion.

    • Immunohistochemistry: Fix, section, and stain the plugs with endothelial cell markers like CD31 to visualize and quantify microvessel density.

Conclusion

SU5614 remains a cornerstone compound in angiogenesis research. Its well-characterized inhibitory profile against key receptor tyrosine kinases, particularly VEGFR-2, makes it an excellent tool for dissecting the molecular mechanisms of blood vessel formation.[1] Its dual-action capability of inhibiting both endothelial cells and certain types of tumor cells provides a valuable model for developing therapeutic strategies that simultaneously target the tumor and its vascular supply.[1] The protocols and data presented in this guide offer a comprehensive resource for researchers aiming to leverage SU5614 in their studies of angiogenesis and cancer biology.

References

• 1. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-angiogenic tyrosine kinase inhibitors: what is their mechanism of action? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Angiogenesis inhibitors in cancer - mechanisms of action - Australian Prescriber [australianprescriber.tg.org.au]
• 4. Anti-angiogenic tyrosine kinase inhibitors: what is their mechanism of action? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. caymanchem.com [caymanchem.com]
• 7. apexbt.com [apexbt.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. reactionbiology.com [reactionbiology.com]
• 10. In vitro assays of angiogenesis for assessment of angiogenic and anti-angiogenic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In vivo models of angiogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Endothelial cell-specific redox gene modulation inhibits angiogenesis but promotes B16F0 tumor growth in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacodynamics of SU5614: A Multi-Targeted Tyrosine Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

SU5614 is a potent, cell-permeable, small-molecule inhibitor of multiple receptor tyrosine kinases (RTKs). Its primary mechanism of action involves the competitive inhibition of ATP binding to the catalytic domain of these kinases, thereby blocking their autophosphorylation and the subsequent activation of downstream signaling pathways. This targeted inhibition disrupts key cellular processes such as proliferation, survival, and angiogenesis, making SU5614 a subject of significant interest in cancer research. This technical guide provides a comprehensive overview of the pharmacodynamics of SU5614, detailing its target profile, impact on intracellular signaling, and the experimental protocols used for its characterization.

Core Pharmacodynamic Profile of SU5614

SU5614 exhibits a multi-targeted profile, demonstrating potent inhibitory activity against several key RTKs implicated in tumorigenesis and angiogenesis.

Target Kinase Inhibition

SU5614 has been shown to effectively inhibit the kinase activity of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), c-Kit, and FMS-like Tyrosine Kinase 3 (FLT3).[1][2] This dual-action mechanism, targeting both angiogenic and direct tumor cell signaling pathways, underscores its therapeutic potential.[1]

Target Kinase	IC50 (nM)	Biological Process	Reference
FLT3 (Wild-Type & ITD)	10	Hematopoietic cell proliferation and survival	[2]
VEGFR-2 (Flk-1)	1,200	Angiogenesis, endothelial cell proliferation
c-Kit	-	Hematopoiesis, cell survival and proliferation	[1]
PDGF Receptor	2,900	Cell growth and division

Note: IC50 values can vary depending on the specific assay conditions. The IC50 for c-Kit was not explicitly quantified in the provided search results, but SU5614 was shown to inhibit its activity.

Cellular Effects

The inhibition of these key kinases by SU5614 translates into significant cellular effects, including:

• Induction of Growth Arrest and Apoptosis: SU5614 has been demonstrated to induce growth arrest and apoptosis in cancer cells that are dependent on the signaling of its target kinases. For instance, it is effective against acute myeloid leukemia (AML) cells expressing constitutively activated FLT3 or c-Kit.[1][3]

• Anti-Angiogenic Activity: By inhibiting VEGFR-2, SU5614 effectively blocks VEGF-induced endothelial cell sprouting, a critical step in the formation of new blood vessels that supply tumors.[1]

Signaling Pathway Modulation

SU5614 exerts its cellular effects by interfering with key intracellular signaling cascades that are downstream of its target receptors. The primary pathways affected are the Mitogen-Activated Protein Kinase (MAPK) and the Signal Transducer and Activator of Transcription 5 (STAT5) pathways.

Inhibition of MAPK and STAT5 Signaling

Activation of VEGFR-2, c-Kit, and FLT3 typically leads to the phosphorylation and activation of downstream signaling proteins, including those in the MAPK (such as ERK1/2) and STAT5 pathways. These pathways are crucial for transmitting signals from the cell surface to the nucleus to regulate gene expression involved in cell proliferation and survival. SU5614 has been shown to inhibit the phosphorylation of both MAPK and STAT5 in cells dependent on FLT3 signaling.[2]

Below are diagrams illustrating the points of intervention of SU5614 in the VEGFR-2, c-Kit, and FLT3 signaling pathways.

Caption: SU5614 inhibits VEGFR-2 signaling, blocking downstream MAPK and PI3K/Akt pathways.

Caption: SU5614 blocks c-Kit, inhibiting PI3K/Akt, MAPK, and JAK/STAT5 pathways.

Caption: SU5614 inhibits FLT3, leading to the blockade of PI3K/Akt, MAPK, and STAT5 signaling.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the pharmacodynamics of SU5614.

In Vitro Kinase Assay

This assay is used to determine the direct inhibitory effect of SU5614 on the enzymatic activity of a target kinase.

Materials:

• Recombinant human kinase (e.g., VEGFR-2, c-Kit, FLT3)

• Kinase-specific substrate peptide

• SU5614 stock solution (in DMSO)

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• ATP solution

• 96-well assay plates

• Kinase detection reagent (e.g., ADP-Glo™ Kinase Assay)

Procedure:

• Prepare serial dilutions of SU5614 in kinase assay buffer. The final DMSO concentration should be kept constant across all wells (typically ≤1%).

• Add the diluted SU5614 or vehicle control (DMSO) to the wells of a 96-well plate.

• Add the recombinant kinase to each well, except for the "no enzyme" control wells.

• Add the kinase-specific substrate to each well.

• Initiate the kinase reaction by adding ATP to each well.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes), allowing the kinase reaction to proceed.

• Stop the reaction and detect the kinase activity using a suitable detection reagent according to the manufacturer's protocol. For example, with the ADP-Glo™ assay, the amount of ADP produced is measured via a luminescence-based method.

• Calculate the percentage of kinase inhibition for each SU5614 concentration and determine the IC50 value by fitting the data to a dose-response curve.

Cell Viability Assay (MTT Assay)

This assay measures the effect of SU5614 on the metabolic activity of cells, which is an indicator of cell viability and proliferation.

Materials:

• Target cells (e.g., cancer cell lines expressing VEGFR-2, c-Kit, or FLT3)

• Complete cell culture medium

• SU5614 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of SU5614 or a vehicle control (DMSO).

• Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Add the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Western Blot Analysis of Protein Phosphorylation

This technique is used to detect the phosphorylation status of specific proteins in a signaling pathway, thereby assessing the effect of SU5614 on kinase activity within a cellular context.

Materials:

• Target cells

• SU5614 stock solution (in DMSO)

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Protein assay reagent (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (e.g., anti-phospho-ERK, anti-total-ERK, anti-phospho-STAT5, anti-total-STAT5)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Culture and treat cells with SU5614 or vehicle control for the desired time.

• Lyse the cells in ice-cold lysis buffer.

• Determine the protein concentration of the lysates.

• Denature the protein samples by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody (e.g., anti-phospho-protein) overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.

• To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against the total (non-phosphorylated) form of the protein or a housekeeping protein like β-actin.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay is used to quantify the percentage of apoptotic and necrotic cells following treatment with SU5614.[4][5][6][7]

Materials:

• Target cells

• SU5614 stock solution (in DMSO)

• Annexin V-FITC and Propidium Iodide (PI) staining solutions

• 1X Binding Buffer (10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl2, pH 7.4)

• Flow cytometer

Procedure:

• Treat cells with SU5614 or vehicle control for the desired time to induce apoptosis.

• Harvest the cells and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer.

• Add Annexin V-FITC and PI to the cell suspension.

• Incubate the cells in the dark at room temperature for 15-20 minutes.

• Analyze the stained cells by flow cytometry.

• Quantify the percentage of cells in each quadrant:

  • Annexin V-negative/PI-negative: Live cells

  • Annexin V-positive/PI-negative: Early apoptotic cells

  • Annexin V-positive/PI-positive: Late apoptotic/necrotic cells

  • Annexin V-negative/PI-positive: Necrotic cells

Cell Cycle Analysis (Propidium Iodide Staining)

This method is used to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) after treatment with SU5614.[8][9][10][11][12]

Materials:

• Target cells

• SU5614 stock solution (in DMSO)

• Cold 70% ethanol (B145695)

• Propidium Iodide (PI) staining solution containing RNase A

• Flow cytometer

Procedure:

• Treat cells with SU5614 or vehicle control for the desired time.

• Harvest the cells and wash them with PBS.

• Fix the cells by dropwise addition of cold 70% ethanol while gently vortexing.

• Incubate the cells on ice or at -20°C for at least 30 minutes.

• Wash the fixed cells with PBS to remove the ethanol.

• Resuspend the cells in PI staining solution containing RNase A to stain the cellular DNA and degrade RNA.

• Incubate in the dark at room temperature for 15-30 minutes.

• Analyze the DNA content of the cells by flow cytometry.

• Determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle based on their DNA content.

Conclusion

SU5614 is a multi-targeted tyrosine kinase inhibitor with a well-defined pharmacodynamic profile characterized by the potent inhibition of VEGFR-2, c-Kit, and FLT3. Its ability to disrupt key signaling pathways, such as the MAPK and STAT5 cascades, leads to significant anti-proliferative, pro-apoptotic, and anti-angiogenic effects. The experimental protocols detailed in this guide provide a robust framework for the continued investigation and characterization of SU5614 and other similar kinase inhibitors in the context of drug discovery and development. A thorough understanding of its pharmacodynamics is crucial for optimizing its therapeutic application and exploring its potential in various cancer types.

References

• 1. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SU5416 and SU5614 inhibit kinase activity of wild-type and mutant FLT3 receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 5. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]
• 6. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Flow cytometry with PI staining | Abcam [abcam.com]
• 9. vet.cornell.edu [vet.cornell.edu]
• 10. ucl.ac.uk [ucl.ac.uk]
• 11. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 12. Propidium Iodide Cell Cycle Staining Protocol [protocols.io]

An In-depth Technical Guide to SU5614 and its Interaction with c-kit Mutations

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the tyrosine kinase inhibitor SU5614 and its role in the study of c-kit mutations, which are pivotal in various oncogenic processes. This document details the mechanism of action, summarizes key quantitative data, provides detailed experimental protocols, and visualizes essential pathways and workflows.

Introduction to SU5614 and c-kit

The proto-oncogene c-kit encodes a receptor tyrosine kinase (RTK) that, upon binding its ligand, stem cell factor (SCF), plays a crucial role in cell survival, proliferation, and differentiation.[1] Dysregulation of c-kit signaling, often through activating mutations, is a known driver in several cancers, including gastrointestinal stromal tumors (GIST), acute myeloid leukemia (AML), and mastocytosis.[1]

SU5614 is a small molecule inhibitor that targets multiple receptor tyrosine kinases, including vascular endothelial growth factor receptor 2 (VEGFR-2), FMS-like tyrosine kinase 3 (FLT3), and c-kit.[2][3] Its action against c-kit makes it a valuable tool for studying the effects of c-kit inhibition on cancer cells harboring wild-type or mutated forms of the receptor.

Mechanism of Action

SU5614 functions as an ATP-competitive inhibitor of the c-kit tyrosine kinase. By binding to the ATP-binding pocket of the kinase domain, it prevents the autophosphorylation of the receptor, a critical step in the activation of downstream signaling pathways. This inhibition leads to the suppression of proliferative and anti-apoptotic signals. Studies have shown that SU5614 effectively inhibits the SCF-induced tyrosine phosphorylation of c-kit.[2]

Quantitative Data on SU5614 Inhibition

While specific IC50 values for SU5614 against a wide range of c-kit mutations are not extensively documented in publicly available literature, its potency against related kinases provides valuable context. The following tables summarize the available quantitative data for SU5614 and comparative data for other tyrosine kinase inhibitors against c-kit.

Table 1: SU5614 Inhibitory Concentrations

Target Kinase	Assay Type	IC50 (nM)	Cell Line/System	Reference
FLT3	Autophosphorylation	10	BaF3	[3]
FLT3-ITD	Proliferation	100	MV 4-11	[3]
c-kit	SCF-induced Phosphorylation	Inhibition Observed	M-07e, Kasumi-1, UT-7	[2]

Table 2: Comparative IC50 Values of Tyrosine Kinase Inhibitors Against c-kit Mutations

Inhibitor	c-kit Mutant	IC50 (nM)
Imatinib	Wild-type	~100
Imatinib	V560G (juxtamembrane)	~10-25
Imatinib	D816V (activation loop)	>5000
Sunitinib	Wild-type (unactivated)	42
Sunitinib	Wild-type (activated)	7000

Signaling Pathways and Experimental Workflows

c-kit Signaling Pathway and SU5614 Inhibition

The following diagram illustrates the canonical c-kit signaling pathway and the point of inhibition by SU5614.

Caption: c-kit signaling pathway and SU5614 inhibition point.

Experimental Workflow: Assessing SU5614 Efficacy

This diagram outlines a typical workflow for evaluating the inhibitory effect of SU5614 on c-kit signaling and cell viability.

Caption: Workflow for evaluating SU5614's effect on c-kit.

Experimental Protocols

The following are detailed protocols that can be adapted to study the effects of SU5614 on c-kit mutations.

In Vitro c-kit Kinase Assay

Objective: To determine the direct inhibitory effect of SU5614 on the enzymatic activity of wild-type or mutant c-kit.

Materials:

• Recombinant human c-kit protein (wild-type or mutant)

• SU5614

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• ATP

• Poly(Glu, Tyr) 4:1 substrate

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• 96-well white microplates

Procedure:

• Prepare serial dilutions of SU5614 in kinase buffer.

• In a 96-well plate, add 5 µL of each SU5614 dilution. Include a vehicle control (DMSO).

• Add 20 µL of a master mix containing the recombinant c-kit enzyme and the Poly(Glu, Tyr) substrate to each well.

• Pre-incubate the plate for 10 minutes at room temperature to allow for inhibitor binding.

• Initiate the kinase reaction by adding 25 µL of ATP solution to each well.

• Incubate the plate at 30°C for 60 minutes.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

• Measure luminescence using a plate reader.

• Calculate the percentage of inhibition for each SU5614 concentration and determine the IC50 value by plotting the percentage of inhibition against the log concentration of SU5614.

Cell Viability Assay (MTT Assay)

Objective: To determine the effect of SU5614 on the proliferation and viability of cells expressing c-kit mutations.

Materials:

• c-kit expressing cell lines (e.g., GIST-T1, Kasumi-1)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• SU5614

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well clear cell culture plates

Procedure:

• Seed 5,000 cells per well in a 96-well plate and incubate overnight.

• Treat the cells with serial dilutions of SU5614. Include a vehicle control (DMSO).

• Incubate for 72 hours at 37°C in a 5% CO₂ incubator.

• Add 20 µL of MTT solution to each well and incubate for 4 hours.

• Carefully remove the medium.

• Add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of growth inhibition for each SU5614 concentration and determine the GI50 value by plotting the percentage of growth inhibition against the log concentration of SU5614.

Western Blotting for c-kit Phosphorylation

Objective: To assess the inhibitory effect of SU5614 on SCF-induced or constitutive c-kit phosphorylation in a cellular context.

Materials:

• c-kit expressing cell lines

• SU5614

• Stem Cell Factor (SCF), if studying ligand-induced phosphorylation

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies: anti-phospho-c-kit (e.g., Tyr719), anti-total-c-kit

• HRP-conjugated secondary antibody

• SDS-PAGE gels and blotting equipment

• Chemiluminescent substrate

Procedure:

• Culture cells to 70-80% confluency.

• Serum-starve cells overnight if investigating ligand-induced phosphorylation.

• Pre-treat cells with various concentrations of SU5614 for 2-4 hours.

• If applicable, stimulate cells with SCF (e.g., 100 ng/mL) for 5-10 minutes.

• Wash cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate 20-30 µg of protein per sample by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the anti-phospho-c-kit primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against total c-kit as a loading control.

Conclusion

SU5614 is a multi-targeted tyrosine kinase inhibitor with demonstrated activity against c-kit. While comprehensive quantitative data on its efficacy against a wide array of c-kit mutations remains to be fully elucidated, the available information and established experimental protocols provide a solid foundation for its use as a research tool. The methodologies outlined in this guide will enable researchers to further investigate the therapeutic potential of SU5614 and to better understand the role of c-kit signaling in cancer. Further studies are warranted to establish a more detailed inhibitory profile of SU5614 against a broader panel of clinically relevant c-kit mutations.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SU5416 and SU5614 inhibit kinase activity of wild-type and mutant FLT3 receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Therapeutic Potential of SU5614: A Technical Guide to its Preclinical Efficacy

For Immediate Release

This technical guide provides an in-depth analysis of the preclinical efficacy of SU5614, a potent tyrosine kinase inhibitor. Designed for researchers, scientists, and drug development professionals, this document consolidates key findings on the compound's mechanism of action, quantitative efficacy data, and detailed experimental protocols. Through a comprehensive review of preclinical studies, this guide illuminates the dual anti-cancer activity of SU5614, targeting both tumor angiogenesis and direct cancer cell proliferation, with a particular focus on its potential in Acute Myeloid Leukemia (AML).

Core Mechanism of Action: A Dual-Pronged Attack

SU5614 exerts its anti-neoplastic effects through the inhibition of multiple receptor tyrosine kinases (RTKs), primarily targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and c-Kit. This dual inhibition forms the basis of its efficacy, enabling it to simultaneously disrupt two critical pathways for tumor growth and survival.

• Anti-Angiogenic Activity: By inhibiting VEGFR-2, a key mediator of angiogenesis, SU5614 effectively curtails the formation of new blood vessels that are essential for tumor nourishment and expansion.

• Direct Anti-Tumor Effects: SU5614 directly targets c-Kit, a receptor tyrosine kinase often expressed and constitutively activated in various cancers, including AML. Inhibition of c-Kit leads to growth arrest and apoptosis in cancer cells dependent on this signaling pathway.[1]

Furthermore, studies have demonstrated that SU5614 also potently inhibits FMS-like tyrosine kinase 3 (FLT3), another RTK frequently mutated and activated in AML.[2] This broad-spectrum inhibitory profile underscores the multifaceted therapeutic potential of SU5614.

Quantitative Efficacy Data

The following tables summarize the in vitro inhibitory activity of SU5614 against various tyrosine kinases and its growth-inhibitory effects on different cancer cell lines.

Table 1: In Vitro Kinase Inhibitory Activity of SU5614

Target Kinase	IC50 (µM)
VEGFR-2 (KDR)	0.07 - 0.65
c-Kit	0.07 - 0.65
FLT3	0.07 - 0.65
PDGFR	0.07 - 0.65

Data compiled from multiple preclinical studies.[2]

Table 2: Growth Inhibitory Activity of SU5614 in AML Cell Lines

Cell Line	Key Mutation/Expression	IC50 for Growth Inhibition (µM)
Kasumi-1	c-Kit expressing	Not explicitly stated, but growth is inhibited
UT-7	c-Kit expressing	Not explicitly stated, but growth is inhibited
M-07e	c-Kit expressing	Not explicitly stated, but growth is inhibited
MV4-11	FLT3-ITD	Not explicitly stated, but growth is inhibited

The sensitivity of these cell lines to SU5614-induced growth arrest and apoptosis is primarily determined by their c-Kit or activated FLT3 expression.[1][2]

Signaling Pathways and Experimental Workflows

To visually elucidate the mechanisms and experimental approaches discussed, the following diagrams have been generated using the DOT language.

SU5614 inhibits VEGFR-2 signaling, blocking angiogenesis.

References

• 1. researchgate.net [researchgate.net]
• 2. ashpublications.org [ashpublications.org]

Protocols & Analytical Methods

SU5614 In Vitro Experimental Protocols and Application Notes

For Researchers, Scientists, and Drug Development Professionals

Abstract

SU5614 is a potent, cell-permeable small molecule inhibitor of several receptor tyrosine kinases (RTKs), playing a crucial role in angiogenesis and cancer biology research. Primarily, it targets Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Platelet-Derived Growth Factor Receptor (PDGFR), c-Kit, and FMS-like tyrosine kinase 3 (FLT3).[1][2][3][4] This document provides detailed in vitro experimental protocols for evaluating the efficacy and mechanism of action of SU5614. The included methodologies cover key assays for assessing its impact on endothelial cell function and cancer cell viability, along with its kinase inhibition profile.

Mechanism of Action

SU5614 exerts its biological effects by competitively binding to the ATP-binding site of the kinase domain on its target receptors, thereby inhibiting autophosphorylation and the subsequent activation of downstream signaling pathways. This disruption of signaling cascades, such as the PLCγ-PKC-MAPK and PI3K-AKT pathways, ultimately interferes with cell proliferation, migration, and survival. The dual inhibitory action of SU5614 on both endothelial cells (via VEGFR-2) and certain cancer cells (via c-Kit and FLT3) makes it a compound of interest for dual-targeting therapeutic strategies.[1]

Signaling Pathway of SU5614 Inhibition

References

• 1. benchchem.com [benchchem.com]
• 2. en.bio-protocol.org [en.bio-protocol.org]
• 3. Human Endothelial Cell Spheroid-based Sprouting Angiogenesis Assay in Collagen - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MTT (Assay protocol [protocols.io]

SU5614: Application Notes and Protocols for Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction: SU5614 is a potent, cell-permeable small molecule inhibitor of several receptor tyrosine kinases (RTKs). It primarily targets Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Platelet-Derived Growth Factor Receptor (PDGFR), and c-Kit.[1][2][3] By competitively binding to the ATP-binding site of these receptors, SU5614 effectively blocks downstream signaling pathways that are crucial for cell proliferation, survival, and angiogenesis.[1] Its ability to induce growth arrest and apoptosis in various cancer cell lines, particularly in acute myeloid leukemia (AML) and endothelial cells, makes it a valuable tool for cancer research and drug development.[1] These application notes provide detailed protocols for utilizing SU5614 in cell culture experiments.

Data Presentation: Quantitative Summary

The following tables summarize the inhibitory concentrations and working concentrations of SU5614 in various cell lines and assays.

Table 1: IC50 Values of SU5614

Target	Cell Line/Assay Condition	IC50 Value	Reference
VEGFR-2 (KDR)	Kinase Assay	0.7 µM	[2]
c-Kit	AML Cell Lines (Kasumi-1, UT-7, M-07e)	Not specified	[1]
FLT3	AML-derived cell lines	Not specified

Table 2: Working Concentrations of SU5614 in Cell-Based Assays

Cell Line	Assay Type	Working Concentration	Incubation Time	Observed Effect	Reference
AML-derived cell lines	Growth Inhibition	0.001 - 10 µM	Up to 72 hours	Inhibition of proliferation
HUVEC	Endothelial Cell Sprouting Assay	10 µM	Not specified	Inhibition of VEGF-induced sprouting
FLT3ITD-transformed Ba/F3 cells	Apoptosis Assay	Up to 10 µM	Not specified	Induction of apoptosis
c-kit-expressing Kasumi-1, UT-7, and M-07e cells	Growth Arrest and Apoptosis	Not specified	Not specified	Induction of growth arrest and apoptosis	[1]

Signaling Pathways and Experimental Workflows

SU5614 Mechanism of Action: Inhibition of VEGFR2 and PDGFR Signaling

SU5614 exerts its biological effects by inhibiting the phosphorylation of key receptor tyrosine kinases, thereby blocking downstream signaling cascades.

SU5614 inhibits VEGFR2 and PDGFR signaling pathways.

Experimental Workflow: Cell Viability Assay (MTT Assay)

This workflow outlines the key steps for assessing the effect of SU5614 on cell viability.

Workflow for a typical cell viability assay.

Experimental Workflow: Apoptosis Assay (Annexin V/PI Staining)

This workflow details the procedure for detecting SU5614-induced apoptosis using flow cytometry.

Workflow for detecting apoptosis via flow cytometry.

Experimental Workflow: Western Blot for Phosphorylated Proteins

This workflow illustrates the process of detecting changes in protein phosphorylation in response to SU5614 treatment.

Workflow for Western blot analysis.

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of SU5614 on a given cell line.

Materials:

• Cells of interest

• SU5614 (stock solution in DMSO)

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of SU5614 in complete medium from the DMSO stock. The final DMSO concentration should not exceed 0.5%. Remove the medium from the wells and add 100 µL of the SU5614 dilutions. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Plot the results to determine the IC50 value of SU5614.

Protocol 2: Apoptosis Assay (Annexin V/PI Staining)

This protocol allows for the quantitative detection of apoptosis induced by SU5614.

Materials:

• Cells of interest

• SU5614

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and 1X Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in a 6-well plate and allow them to attach overnight. Treat the cells with the desired concentrations of SU5614 for a specified time (e.g., 24 or 48 hours). Include a vehicle-treated control.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, gently trypsinize and combine them with the floating cells from the supernatant.

• Washing: Wash the cells twice with ice-cold PBS by centrifuging at 300 x g for 5 minutes and resuspending the pellet.

• Staining: Resuspend the cell pellet in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour. Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cell populations.

Protocol 3: Western Blot for Inhibition of PDGFR Phosphorylation

This protocol is designed to assess the inhibitory effect of SU5614 on the phosphorylation of PDGFR.

Materials:

• Cells expressing PDGFR

• SU5614

• PDGF ligand (e.g., PDGF-BB)

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (5% BSA in TBST)

• Primary antibodies (anti-phospho-PDGFR and anti-total-PDGFR)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment: Seed cells and grow to 70-80% confluency. Serum-starve the cells overnight. Pre-treat the cells with various concentrations of SU5614 for 1-2 hours.

• Stimulation: Stimulate the cells with PDGF ligand (e.g., 50 ng/mL PDGF-BB) for 10-15 minutes to induce PDGFR phosphorylation.

• Cell Lysis: Immediately wash the cells with ice-cold PBS and lyse them in lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein (20-30 µg) by boiling in Laemmli sample buffer and separate them on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with the primary antibody against phospho-PDGFR overnight at 4°C. The next day, wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and detect the signal using a chemiluminescent substrate and an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with an antibody against total PDGFR to confirm equal protein loading.

References

• 1. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. selleckchem.com [selleckchem.com]

Application Notes and Protocols for SU5614 Stock Solution Preparation

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation, storage, and handling of stock solutions for SU5614, a potent inhibitor of several receptor tyrosine kinases.

Introduction

SU5614 is a synthetic small molecule that acts as a competitive inhibitor of ATP binding to the kinase domain of several growth factor receptors. It is widely used in cancer research and drug development to study angiogenesis and cell proliferation. Primarily, SU5614 targets Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Platelet-Derived Growth Factor Receptor (PDGFR), c-Kit, and FMS-like tyrosine kinase 3 (FLT3).[1][2][3] Its ability to inhibit these pathways makes it a valuable tool for investigating cellular processes such as proliferation, migration, and survival.

SU5614 Properties

A summary of the key quantitative data for SU5614 is presented in the table below for easy reference.

Property	Value	Source
Molecular Weight	272.73 g/mol	[1]
Appearance	Orange-red solid
Purity	≥95% (HPLC)
Primary Solvent	Dimethyl sulfoxide (B87167) (DMSO)	[1][3]
Solubility in DMSO	10 mg/mL (36.66 mM)	[1][4]
Storage of Powder	-20°C for up to 3 years	[1][2]
Storage of Stock Solution	-20°C for up to 2 months or -80°C for up to 1 year	[1]

Experimental Protocol: Preparation of SU5614 Stock Solution

This protocol outlines the steps for preparing a 10 mM stock solution of SU5614 in DMSO.

Materials:

• SU5614 powder

• Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

• Sterile microcentrifuge tubes or cryovials

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

• Pre-weighing Preparation: Before opening, bring the vial of SU5614 powder to room temperature to prevent condensation of moisture.

• Weighing: Accurately weigh the desired amount of SU5614 powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.73 mg of SU5614.

  • Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

  • Mass = 10 mmol/L * 0.001 L * 272.73 g/mol = 2.73 mg

• Solvent Addition: Add the calculated volume of DMSO to the tube containing the SU5614 powder. For a 10 mM solution with 2.73 mg of SU5614, add 1 mL of DMSO.

• Dissolution: Close the tube tightly and vortex thoroughly until the SU5614 is completely dissolved. Gentle warming (e.g., in a 37°C water bath) can aid in dissolution if necessary.[5]

• Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock solution into smaller, single-use volumes in sterile cryovials.[1]

• Storage: Store the aliquots at -20°C for short-term storage (up to 2 months) or at -80°C for long-term storage (up to 1 year).[1] When ready to use, thaw an aliquot at room temperature and dilute it to the desired final concentration in your cell culture medium or experimental buffer.

Visualization of Experimental Workflow and Signaling Pathway

To facilitate understanding, the following diagrams illustrate the experimental workflow for preparing the SU5614 stock solution and the signaling pathway it inhibits.

Caption: Experimental workflow for preparing SU5614 stock solution.

Caption: SU5614 inhibition of VEGFR and PDGFR signaling pathways.

References

• 1. selleckchem.com [selleckchem.com]
• 2. SU 5614 - CAS:1055412-47-9 - KKL Med Inc. [m.kklmed.com]
• 3. caymanchem.com [caymanchem.com]
• 4. SU5614产品说明书 [selleck.cn]
• 5. medchemexpress.com [medchemexpress.com]

SU5614 solubility in DMSO and other solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

SU5614 is a potent, cell-permeable small molecule inhibitor of several receptor tyrosine kinases (RTKs), playing a critical role in angiogenesis and cell proliferation research. Primarily, it targets Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), FMS-like Tyrosine Kinase 3 (FLT3), and c-Kit.[1][2] Its ability to competitively inhibit ATP binding makes it a valuable tool for studying signal transduction pathways and for screening potential anti-cancer agents. This document provides detailed information on the solubility of SU5614 in Dimethyl Sulfoxide (DMSO) and other common laboratory solvents, along with comprehensive protocols for its application in experimental settings.

Chemical and Physical Properties

Property	Value
Synonyms	(3Z)-5-Chloro-3-[(3,5-dimethyl-1H-pyrrol-2-yl)methylene]-1,3-dihydro-2H-indol-2-one, Chloro-SU5416
CAS Number	1055412-47-9
Molecular Formula	C₁₅H₁₃ClN₂O
Molecular Weight	272.73 g/mol
Appearance	Orange-red solid

Solubility of SU5614

The solubility of SU5614 is a critical factor for the preparation of stock solutions and for ensuring accurate and reproducible experimental results. SU5614 exhibits good solubility in several organic solvents but is practically insoluble in aqueous solutions. For optimal results, it is highly recommended to use freshly opened, anhydrous DMSO, as hygroscopic DMSO can significantly reduce the compound's solubility.[3]

Table 1: Quantitative Solubility Data for SU5614

Solvent	Concentration (mg/mL)	Molar Concentration (mM)	Notes
DMSO	~10 - 13.89 mg/mL	~36.66 - 50.93 mM	Heating to 60°C and ultrasonication may be required for higher concentrations.[3] Use of fresh DMSO is recommended.[3]
DMF	~15 mg/mL	~55.0 mM	-
Ethanol	~0.25 mg/mL	~0.92 mM	Sparingly soluble.
Water	Insoluble	Insoluble	-

Note: Solubility values can exhibit slight batch-to-batch variations.

Mechanism of Action and Signaling Pathway

SU5614 exerts its biological effects by inhibiting the phosphorylation of key receptor tyrosine kinases involved in cell proliferation, survival, and angiogenesis. Its primary targets include VEGFR-2, c-Kit, and FLT3.[1][2] By blocking the ATP-binding site of these receptors, SU5614 prevents the initiation of downstream signaling cascades, such as the PI3K/Akt and MAPK/ERK pathways, ultimately leading to cell cycle arrest and apoptosis in sensitive cell lines.[4][5][6][7]

SU5614 inhibits key receptor tyrosine kinases.

Experimental Protocols

Protocol for Preparation of a 10 mM SU5614 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SU5614, which can be further diluted for use in various in vitro assays.

Materials:

• SU5614 (MW: 272.73 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO), tissue culture grade

• Sterile microcentrifuge tubes

• Vortex mixer

• Calibrated pipette

Procedure:

• Calculation: To prepare a 10 mM solution, you need 2.7273 mg of SU5614 per 1 mL of DMSO.

  • Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

  • Mass (mg) = 10 mmol/L x 0.001 L x 272.73 g/mol = 2.7273 mg

• Weighing: Carefully weigh out 2.73 mg of SU5614 powder and place it into a sterile microcentrifuge tube.

• Solubilization: Add 1 mL of anhydrous DMSO to the tube containing the SU5614 powder.

• Mixing: Tightly cap the tube and vortex thoroughly for several minutes until the compound is completely dissolved. Gentle warming (up to 60°C) or brief sonication can be used to aid dissolution if necessary.[3]

• Storage: Aliquot the stock solution into smaller volumes (e.g., 50-100 µL) in sterile, light-protected tubes to avoid repeated freeze-thaw cycles. Store at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

General Protocol for Experimental Solubility Assessment

This protocol provides a general method to estimate the solubility of a compound like SU5614 in a specific solvent.

Materials:

• SU5614

• Selected solvent (e.g., DMSO, Ethanol)

• Glass vials

• Magnetic stirrer and stir bars or vortex mixer

• Micro-pipettes

• Centrifuge

Procedure:

• Preparation: Add a pre-weighed excess amount of SU5614 (e.g., 5 mg) to a known volume of the solvent (e.g., 200 µL) in a glass vial.

• Equilibration: Seal the vial and agitate the mixture at a constant temperature (e.g., room temperature) for a set period (e.g., 24 hours) to ensure equilibrium is reached.

• Separation: Centrifuge the suspension at high speed (e.g., 10,000 x g) for 10-15 minutes to pellet the undissolved solid.

• Sampling: Carefully collect a known volume of the clear supernatant without disturbing the pellet.

• Dilution & Quantification: Dilute the supernatant with an appropriate solvent and determine the concentration of SU5614 using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry.

• Calculation: Calculate the solubility based on the measured concentration and the dilution factor.

Example Protocol: Cell Proliferation Assay (MTT Assay)

This protocol outlines a typical cell-based assay to evaluate the effect of SU5614 on the proliferation of a cancer cell line (e.g., an AML cell line expressing FLT3).

Materials:

• Target cancer cell line

• Complete cell culture medium

• SU5614 stock solution (10 mM in DMSO)

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multi-channel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of SU5614 in complete medium from the 10 mM stock. The final DMSO concentration in the wells should be kept constant and low (typically ≤ 0.1%) to avoid solvent toxicity. Replace the medium with 100 µL of the medium containing the desired concentrations of SU5614 (e.g., 0.1, 1, 10, 100, 1000 nM). Include vehicle control wells (medium with 0.1% DMSO).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value (the concentration of SU5614 that inhibits cell proliferation by 50%).

Experimental Workflow Overview

The following diagram illustrates a typical workflow for utilizing SU5614 in a cell-based experiment.

Workflow for a cell-based assay using SU5614.

Storage and Stability

• Solid Form: Store SU5614 powder at -20°C for up to 3 years.

• Stock Solutions: Store stock solutions in DMSO at -20°C for up to 1 month or at -80°C for up to 1 year. It is crucial to aliquot the stock solution to prevent degradation from repeated freeze-thaw cycles.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The C-Kit Receptor-Mediated Signal Transduction and Tumor-Related Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Downstream molecular pathways of FLT3 in the pathogenesis of acute myeloid leukemia: biology and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. diva-portal.org [diva-portal.org]
• 7. researchgate.net [researchgate.net]

SU5614: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the stability, storage, and handling of SU5614, a potent inhibitor of several receptor tyrosine kinases (RTKs). Additionally, comprehensive protocols for common in vitro assays are outlined to facilitate the use of SU5614 in research and drug development settings.

Compound Information

SU5614 is a synthetic indolinone derivative that acts as a competitive inhibitor of the ATP-binding site of several RTKs, including Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Platelet-Derived Growth Factor Receptor (PDGFR), FMS-like Tyrosine Kinase 3 (FLT3), and c-Kit.[1][2][3] Its ability to selectively target these kinases makes it a valuable tool for studying angiogenesis, tumorigenesis, and hematopoiesis.

Stability and Storage

Proper storage and handling of SU5614 are crucial to maintain its chemical integrity and biological activity.

Data Presentation: Storage and Stability Conditions

Parameter	Condition	Duration	Notes
Solid (Powder)	-20°C	Up to 4 years[4]	Store in a dry, dark place.
2-8°C	Short-term storage	Protect from light.
In Solvent (DMSO)	-80°C	Up to 1 year[1]	Recommended for long-term storage of stock solutions.
-20°C	Up to 2 months	Aliquot to avoid repeated freeze-thaw cycles.[1]

Handling:

• Reconstitution: For preparing stock solutions, SU5614 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO).[1][5] It is advisable to use fresh, anhydrous DMSO as the compound's solubility can be affected by moisture.[1] To enhance dissolution, gentle warming and vortexing may be applied.

• Light Sensitivity: Protect the solid compound and its solutions from light.

Data Presentation: Solubility

Solvent	Concentration	Reference
DMSO	~10-14 mg/mL (~36.7-51.3 mM)	[1][2][5]
DMF	15 mg/mL	[4]
Ethanol	0.25 mg/mL	[4]
Water	Insoluble	[5]

Signaling Pathways

SU5614 exerts its biological effects by inhibiting the phosphorylation and subsequent activation of its target RTKs, thereby blocking downstream signaling cascades involved in cell proliferation, survival, and migration.

Caption: SU5614 inhibits multiple RTKs at the cell surface.

Experimental Protocols

The following are detailed protocols for common assays used to characterize the activity of SU5614.

Caption: General experimental workflow for SU5614 characterization.

Cell Proliferation Assay (MTT Assay)

This protocol is for determining the effect of SU5614 on the proliferation of adherent or suspension cells.

Materials:

• SU5614 stock solution (e.g., 10 mM in DMSO)

• Appropriate cell line (e.g., FLT3-ITD expressing Ba/F3 cells, HUVECs)

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. For suspension cells, centrifugation of the plate may be necessary before media changes.

• Compound Treatment: After 24 hours of incubation, add 100 µL of medium containing various concentrations of SU5614 (e.g., 0.1 to 10 µM) to the wells. Include a vehicle control (DMSO) at the same final concentration as the highest SU5614 treatment.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

In Vitro Kinase Assay

This protocol is for determining the direct inhibitory effect of SU5614 on the activity of a specific kinase.

Materials:

• SU5614 stock solution

• Recombinant active kinase (e.g., VEGFR-2, FLT3)

• Kinase-specific substrate (peptide or protein)

• Kinase assay buffer

• ATP

• Kinase detection reagent (e.g., ADP-Glo™ Kinase Assay)

• White, opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Reagent Preparation: Prepare serial dilutions of SU5614 in kinase assay buffer. Prepare a solution of the kinase and substrate in kinase assay buffer.

• Reaction Setup: In a 96-well plate, add the SU5614 dilutions, followed by the kinase/substrate mixture.

• Initiate Reaction: Start the kinase reaction by adding ATP to each well. The final ATP concentration should be at or near the Km for the specific kinase.

• Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes), ensuring the reaction is in the linear range.

• Stop and Detect: Stop the reaction and detect the signal according to the manufacturer's protocol for the chosen detection reagent (e.g., by adding the ADP-Glo™ reagent).

• Luminescence Measurement: Measure the luminescence using a plate reader.

• Data Analysis: Plot the luminescence signal against the SU5614 concentration to determine the IC50 value.

Western Blot Analysis of RTK Phosphorylation

This protocol is to assess the inhibitory effect of SU5614 on the phosphorylation of its target RTKs and downstream signaling proteins.

Materials:

• SU5614 stock solution

• Appropriate cell line

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer buffer and membrane (PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (e.g., anti-phospho-VEGFR2, anti-total-VEGFR2, anti-phospho-STAT5, anti-total-STAT5, anti-phospho-MAPK, anti-total-MAPK)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment: Culture cells to 70-80% confluency and then serum-starve for 12-24 hours. Treat the cells with various concentrations of SU5614 for a specific time (e.g., 1-6 hours). For some targets, stimulate with the appropriate ligand (e.g., VEGF for VEGFR-2) for a short period (e.g., 10-15 minutes) before lysis.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer the proteins to a membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

These protocols provide a foundation for utilizing SU5614 in your research. Optimization of specific conditions, such as cell density, compound concentrations, and incubation times, may be necessary for your particular experimental system.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. SU5614产品说明书 [selleck.cn]

Application Notes and Protocols for Utilizing SU5614 in Kinase Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing SU5614, a potent protein tyrosine kinase inhibitor, in both biochemical and cell-based kinase assays. SU5614 is a valuable tool for studying the roles of specific kinases in cellular signaling and for the development of targeted therapeutics.

Introduction to SU5614

SU5614 is a synthetic indolinone derivative that functions as an ATP-competitive inhibitor of several protein tyrosine kinases. It has demonstrated a dual mode of action by targeting both cancer cells directly and the tumor microenvironment by inhibiting angiogenesis.[1] Its primary targets include Fms-like tyrosine kinase 3 (FLT3), c-Kit, and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[1][2]

Mechanism of Action

SU5614 exerts its inhibitory effects by binding to the ATP-binding pocket of the kinase domain of its target receptors. This prevents the phosphorylation and subsequent activation of the kinase, thereby blocking downstream signaling pathways that are crucial for cell proliferation, survival, and angiogenesis. Specifically, SU5614 has been shown to inhibit the autophosphorylation of FLT3 (both wild-type and internal tandem duplication mutants), the stem cell factor (SCF)-induced phosphorylation of c-Kit, and the VEGF-induced signaling of VEGFR-2.[1][2] By blocking these pathways, SU5614 can induce growth arrest and apoptosis in cancer cells that are dependent on these kinases for their survival and proliferation.[2][3]

Quantitative Data: Inhibitory Activity of SU5614

The inhibitory potency of SU5614 against its primary kinase targets has been determined in various studies. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

Target Kinase	Assay Type	Cell Line/System	IC50	Reference
FLT3	Biochemical	Recombinant Enzyme	~10 nM	[2]
FLT3 (ITD mutant)	Cell-based	Ba/F3	~20 nM	[4]
FLT3 (D835Y mutant)	Cell-based	Ba/F3	~50 nM	[4]
c-Kit	Cell-based	Kasumi-1, UT-7, M-07e	Not specified	[1]
VEGFR-2	Biochemical	Recombinant Enzyme	Not specified	[1]

Signaling Pathways and Experimental Workflows

To visually represent the mechanism of action of SU5614 and the experimental procedures, the following diagrams have been generated using the DOT language.

Caption: SU5614 inhibits FLT3, c-Kit, and VEGFR-2 signaling pathways.

Caption: Workflow for a biochemical kinase assay using SU5614.

Caption: Workflow for a cell-based kinase phosphorylation assay.

Experimental Protocols

Protocol 1: In Vitro Biochemical Kinase Assay for FLT3 Inhibition

This protocol describes a luminescence-based assay to measure the in vitro inhibitory activity of SU5614 against FLT3 kinase. The assay measures the amount of ADP produced, which is directly proportional to kinase activity.

Materials:

• Recombinant human FLT3 kinase

• Myelin Basic Protein (MBP) as substrate

• SU5614

• ATP

• Kinase Assay Buffer (e.g., 40 mM Tris-HCl, pH 7.4, 20 mM MgCl2, 0.1 mg/ml BSA)

• ADP-Glo™ Kinase Assay Kit (or similar)

• 96-well white opaque plates

• Plate reader capable of luminescence detection

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of SU5614 in DMSO.

  • Prepare serial dilutions of SU5614 in kinase assay buffer. The final DMSO concentration in the assay should be ≤1%.

  • Prepare the kinase, substrate (MBP), and ATP solutions in kinase assay buffer to the desired concentrations.

• Kinase Reaction:

  • Add 2.5 µL of the SU5614 serial dilutions or vehicle control (kinase assay buffer with DMSO) to the wells of a 96-well plate.

  • Add 5 µL of the FLT3 kinase solution to each well.

  • Initiate the reaction by adding 2.5 µL of the ATP/MBP substrate mixture to each well.

  • The final reaction volume is 10 µL.

• Incubation:

  • Incubate the plate at 30°C for 60 minutes.

• Signal Detection:

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 20 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

  • Incubate at room temperature for 30 minutes.

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate reader.

  • Plot the luminescence signal against the log concentration of SU5614.

  • Determine the IC50 value by fitting the data to a four-parameter logistic dose-response curve.

Protocol 2: Cell-Based Western Blot Assay for Inhibition of c-Kit Phosphorylation

This protocol describes how to assess the inhibitory effect of SU5614 on the phosphorylation of c-Kit in a cellular context using Western blotting.

Materials:

• c-Kit expressing cell line (e.g., Kasumi-1)

• Cell culture medium and supplements

• SU5614

• Stem Cell Factor (SCF)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-phospho-c-Kit (Tyr719), anti-total-c-Kit

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment:

  • Culture Kasumi-1 cells to the desired density.

  • Starve the cells in serum-free medium for 4-6 hours.

  • Pre-treat the cells with various concentrations of SU5614 or vehicle control (DMSO) for 1-2 hours.

  • Stimulate the cells with SCF (e.g., 100 ng/mL) for 10-15 minutes.

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and lyse them in lysis buffer.

  • Clarify the lysates by centrifugation.

  • Determine the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize the protein concentrations and prepare samples with Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-c-Kit overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection and Analysis:

  • Add the chemiluminescent substrate and capture the signal using an imaging system.

  • Strip the membrane and re-probe with an antibody against total c-Kit to serve as a loading control.

  • Quantify the band intensities and normalize the phospho-c-Kit signal to the total c-Kit signal to determine the extent of inhibition.

References

• 1. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The protein tyrosine kinase inhibitor SU5614 inhibits FLT3 and induces growth arrest and apoptosis in AML-derived cell lines expressing a constitutively activated FLT3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. apexbt.com [apexbt.com]
• 4. ashpublications.org [ashpublications.org]

Application Notes and Protocols for SU5614 in Western Blot Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing SU5614, a potent tyrosine kinase inhibitor, in Western blot analysis to investigate its effects on specific signaling pathways. SU5614 is a well-characterized compound that selectively inhibits the vascular endothelial growth factor receptor 2 (VEGFR-2), c-Kit, and FMS-like tyrosine kinase 3 (FLT3). This makes it a valuable tool for studying angiogenesis, cell proliferation, and apoptosis in various cell models, particularly in oncology and hematology research.

Western blotting is a fundamental technique to detect and quantify changes in protein expression and phosphorylation status. When using SU5614, Western blot analysis can effectively demonstrate the compound's inhibitory effect on its target receptor tyrosine kinases and downstream signaling molecules.

Mechanism of Action

SU5614 is an ATP-competitive inhibitor that binds to the catalytic domain of specific receptor tyrosine kinases, preventing autophosphorylation and subsequent activation of downstream signaling cascades. By inhibiting VEGFR-2, SU5614 can block VEGF-induced endothelial cell proliferation and sprouting. Its inhibition of c-Kit and FLT3 can induce growth arrest and apoptosis in hematopoietic cells that express these receptors.

Quantitative Data Summary

The following tables summarize key quantitative parameters for SU5614 and provide a template for presenting quantitative Western blot data.

Table 1: SU5614 Inhibitory Concentrations

Target	IC50	Cell Line Examples	Reference
VEGFR-2 (Flk-1)	1.2 µM	Human Umbilical Vein Endothelial Cells (HUVECs)
PDGFR	2.9 µM	-
c-Kit	Not specified	Kasumi-1, M-07e, UT-7
FLT3	Not specified	Ba/F3, AML cell lines

Table 2: Example Template for Quantitative Western Blot Data Analysis

Treatment Group	Target Protein (e.g., p-VEGFR-2)	Loading Control (e.g., β-actin)	Normalized Intensity	Fold Change vs. Control
Vehicle Control	1.00	1.00	1.00	1.0
SU5614 (1 µM)	0.45	0.98	0.46	0.46
SU5614 (5 µM)	0.15	1.02	0.15	0.15
SU5614 (10 µM)	0.05	0.99	0.05	0.05

Experimental Protocols

This section provides a detailed protocol for a typical Western blot experiment to analyze the effects of SU5614.

I. Cell Culture and Treatment

• Cell Seeding: Plate cells at a density that will result in 70-80% confluency at the time of harvesting.

• SU5614 Preparation: Prepare a stock solution of SU5614 in DMSO (e.g., 10 mg/mL). Further dilute the stock solution in cell culture medium to the desired final concentrations (e.g., 1, 5, 10 µM).

• Treatment: When cells reach the desired confluency, replace the medium with the SU5614-containing medium or a vehicle control (medium with the same concentration of DMSO).

• Incubation: Incubate the cells for the desired time period (e.g., 2, 6, 12, 24 hours). This should be optimized for the specific cell line and target.

• Stimulation (Optional): For receptor tyrosine kinase studies, serum-starve the cells for 4-6 hours before SU5614 treatment, and then stimulate with the appropriate ligand (e.g., VEGF for VEGFR-2, SCF for c-Kit) for a short period (e.g., 15-30 minutes) before harvesting.

II. Cell Lysis and Protein Quantification

• Cell Lysis:

  • Wash the cells once with ice-cold PBS.

  • Add ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors to the cells.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant (protein extract) to a new tube.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay.

III. SDS-PAGE and Western Blotting

• Sample Preparation:

  • Mix a specific amount of protein (e.g., 20-30 µg) with Laemmli sample buffer.

  • Boil the samples at 95-100°C for 5-10 minutes.

• Gel Electrophoresis:

  • Load the samples into the wells of an SDS-polyacrylamide gel.

  • Run the gel at a constant voltage until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

  • Confirm the transfer efficiency by staining the membrane with Ponceau S.

• Blocking:

  • Block the membrane with 5% non-fat dry milk or 5% BSA in TBST (Tris-buffered saline with 0.1% Tween 20) for 1 hour at room temperature.

• Primary Antibody Incubation:

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-VEGFR-2, anti-phospho-c-Kit, anti-phospho-FLT3, or antibodies against downstream targets like p-Akt, p-ERK) diluted in blocking buffer overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation:

  • Wash the membrane three times with TBST for 5-10 minutes each.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Detection:

  • Wash the membrane three times with TBST for 5-10 minutes each.

  • Add an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing (Optional):

  • To probe for total protein levels or a loading control (e.g., β-actin, GAPDH), the membrane can be stripped of the primary and secondary antibodies and re-probed.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: SU5614 inhibits VEGFR-2, c-Kit, and FLT3 signaling pathways.

Experimental Workflow Diagram

Caption: Workflow for Western blot analysis of SU5614-treated cells.

Application Notes and Protocols for In Vivo Administration of SU5614 in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

SU5614 is a potent, ATP-competitive inhibitor of several protein tyrosine kinases, demonstrating a dual mechanism of action by targeting both the vascular endothelial growth factor receptor 2 (VEGFR-2) and c-kit.[1] This dual inhibition makes SU5614 a compound of interest for cancer research, as it has the potential to both directly inhibit the growth of tumors dependent on c-kit signaling, such as certain types of acute myeloid leukemia (AML), and to suppress tumor angiogenesis by blocking the VEGFR-2 pathway.[1] These application notes provide a comprehensive guide for the in vivo administration of SU5614 in mouse models, covering experimental design, protocol details, and data interpretation.

While specific in vivo efficacy data for SU5614 in mouse tumor models is not extensively detailed in publicly available literature, the following protocols are based on established methodologies for similar tyrosine kinase inhibitors and general best practices for in vivo cancer research.

Mechanism of Action

SU5614 exerts its anti-tumor effects through the inhibition of key signaling pathways involved in cell proliferation, survival, and angiogenesis.

• c-kit Inhibition: In tumor cells expressing the c-kit receptor, such as Kasumi-1, UT-7, and M-07e AML cell lines, SU5614 can induce growth arrest and apoptosis by blocking the stem cell factor (SCF)-induced tyrosine phosphorylation of c-kit.[1]

• VEGFR-2 Inhibition: By inhibiting VEGFR-2 on endothelial cells, SU5614 can potently block VEGF-induced endothelial cell sprouting, a critical step in angiogenesis, the formation of new blood vessels that supply tumors with essential nutrients and oxygen.[1]

The dual targeting of both tumor cells and the tumor microenvironment provides a strong rationale for the investigation of SU5614 in various preclinical cancer models.

Data Presentation

Quantitative data from in vivo studies with SU5614 should be meticulously recorded and organized for clear interpretation and comparison. The following tables provide a template for summarizing key experimental data.

Table 1: Tumor Growth Inhibition in SU5614-Treated Mice

Treatment Group	Number of Mice (n)	Dosing Regimen (Dose, Route, Schedule)	Mean Tumor Volume at Study Start (mm³) ± SEM	Mean Tumor Volume at Study End (mm³) ± SEM	Tumor Growth Inhibition (%)	P-value vs. Vehicle
Vehicle Control	N/A	N/A
SU5614
Positive Control

Table 2: Survival Analysis in SU5614-Treated Mice

Treatment Group	Number of Mice (n)	Dosing Regimen (Dose, Route, Schedule)	Median Survival (Days)	Percent Increase in Lifespan (%)	P-value vs. Vehicle (Log-rank test)
Vehicle Control	N/A	N/A
SU5614
Positive Control

Experimental Protocols

The following are detailed protocols for the in vivo administration of SU5614 in mouse models. These protocols should be adapted based on the specific tumor model, experimental goals, and institutional animal care and use committee (IACUC) guidelines.

Protocol 1: Subcutaneous Xenograft Model for Solid Tumors

This protocol describes the establishment of a subcutaneous tumor model and subsequent treatment with SU5614 to evaluate its anti-tumor and anti-angiogenic efficacy.

Materials:

• Cancer cell line of interest (e.g., those with known dependence on angiogenesis)

• Immunocompromised mice (e.g., Nude, SCID, or NSG)

• SU5614

• Vehicle for SU5614 formulation (e.g., DMSO, PEG400, saline)

• Matrigel (optional)

• Sterile PBS, syringes, and needles

• Calipers for tumor measurement

Procedure:

• Cell Culture and Preparation:

  • Culture cancer cells in appropriate media to ~80% confluency.

  • Harvest cells using trypsinization, wash with sterile PBS, and resuspend in serum-free media or PBS at a concentration of 1 x 10⁷ cells/mL.

  • (Optional) Mix the cell suspension 1:1 with Matrigel to enhance tumor take rate. Keep the mixture on ice.

• Tumor Implantation:

  • Subcutaneously inject 100-200 µL of the cell suspension into the flank of each mouse.

  • Monitor mice regularly for tumor formation.

• SU5614 Formulation and Administration:

  • Prepare a stock solution of SU5614 in a suitable solvent like DMSO.

  • On the day of administration, dilute the stock solution with a vehicle such as a mixture of PEG400 and saline to the desired final concentration. The final DMSO concentration should be kept low (e.g., <10%) to minimize toxicity.

  • Once tumors reach a palpable size (e.g., 100-150 mm³), randomize mice into treatment and control groups.

  • Administer SU5614 to the treatment group via intraperitoneal (i.p.) injection or oral gavage. A typical starting dose for a tyrosine kinase inhibitor could range from 20 to 50 mg/kg, administered daily or on a 5-days-on/2-days-off schedule. Dose optimization studies are recommended.

  • Administer the vehicle solution to the control group following the same schedule and route.

• Monitoring and Data Collection:

  • Measure tumor dimensions with calipers every 2-3 days and calculate tumor volume using the formula: (Length x Width²)/2.

  • Monitor the body weight of the mice 2-3 times per week as an indicator of toxicity.

  • At the end of the study (e.g., when tumors in the control group reach a predetermined size), euthanize the mice and excise the tumors.

  • Measure the final tumor weight.

  • (Optional) Process tumors for histological analysis (e.g., H&E staining, immunohistochemistry for proliferation markers like Ki67 or angiogenesis markers like CD31).

Protocol 2: Orthotopic or Disseminated Model for AML

This protocol is designed for evaluating the efficacy of SU5614 in a more clinically relevant model of acute myeloid leukemia.

Materials:

• AML cell line expressing c-kit (e.g., Kasumi-1)

• Immunocompromised mice (e.g., NSG mice are often preferred for hematopoietic malignancy models)

• SU5614 and appropriate vehicle

• Sterile PBS, syringes, and needles

• Bioluminescence imaging system (if using luciferase-expressing cells)

Procedure:

• Cell Preparation and Implantation:

  • Culture AML cells as per standard protocols.

  • Resuspend cells in sterile PBS at the desired concentration.

  • Inject the AML cells intravenously (e.g., via tail vein) or intraperitoneally to establish a disseminated leukemia model.

• SU5614 Administration:

  • Begin treatment with SU5614 a few days after cell injection to allow for engraftment.

  • Administer SU5614 (formulated as described in Protocol 1) and vehicle to the respective groups. Dosing and schedule should be optimized for the specific model.

• Monitoring and Efficacy Assessment:

  • Monitor the mice for signs of disease progression, such as weight loss, lethargy, and hind-limb paralysis.

  • If using luciferase-expressing cells, perform bioluminescence imaging regularly to monitor tumor burden.

  • Monitor peripheral blood for the presence of leukemic cells using flow cytometry.

  • Record survival data for all groups.

Visualizations

Signaling Pathway Diagram

Caption: SU5614 inhibits VEGFR-2 and c-kit signaling pathways.

Experimental Workflow Diagram

Caption: A typical experimental workflow for in vivo SU5614 studies.

References

• 1. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: SU5614 for Endothelial Cell Migration Assays

Introduction

Endothelial cell migration is a cornerstone of angiogenesis, the process of forming new blood vessels from existing ones. This process is vital for normal physiological functions like embryonic development and wound healing. However, pathological angiogenesis is a hallmark of diseases such as cancer, where it supports tumor growth and metastasis.[1] A key regulator of angiogenesis is the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a receptor tyrosine kinase expressed on endothelial cells.[1][2] The binding of its ligand, VEGF-A, activates downstream signaling cascades that promote endothelial cell proliferation, survival, and migration.[3][4]

SU5614 is a potent and selective small molecule inhibitor of the protein tyrosine kinase activity of VEGFR-2 (also known as Flk-1/KDR) and c-kit.[5] By blocking the autophosphorylation of VEGFR-2, SU5614 effectively abrogates the downstream signaling required for angiogenesis.[5][6] This makes it a valuable tool for researchers studying the mechanisms of angiogenesis and for professionals in drug development screening for anti-angiogenic compounds. These application notes provide detailed protocols for utilizing SU5614 in two standard endothelial cell migration assays: the Scratch (Wound-Healing) Assay and the Transwell (Boyden Chamber) Assay.

Mechanism of Action of SU5614

VEGF-A binding to VEGFR-2 induces receptor dimerization and autophosphorylation of specific tyrosine residues in its intracellular domain. This activation creates docking sites for adaptor proteins that initiate multiple downstream signaling pathways critical for cell migration, including the PLCγ/PKC/ERK and PI3K/Akt pathways.[1][3][4] SU5614 acts as an ATP-competitive inhibitor, binding to the kinase domain of VEGFR-2 and preventing this initial autophosphorylation event. This blockade halts the entire signaling cascade, thereby inhibiting VEGF-induced endothelial cell migration.

References

• 1. benchchem.com [benchchem.com]
• 2. Inhibiting Endothelial Cell Function in Normal and Tumor Angiogenesis Using BMP Type I Receptor Macrocyclic Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. commerce.bio-rad.com [commerce.bio-rad.com]
• 4. mdpi.com [mdpi.com]
• 5. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of Tumor Growth, Angiogenesis, and Microcirculation by the Novel Flk-1 Inhibitor SU5416 as Assessed by Intravital Multi-fluorescence Videomicroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Apoptosis Induction with SU5614

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for inducing apoptosis in cancer cell lines using SU5614, a potent protein tyrosine kinase inhibitor. SU5614 effectively targets key signaling pathways involved in cell survival and proliferation, making it a valuable tool for cancer research and drug development.

Introduction

SU5614 is a small molecule inhibitor that selectively targets receptor tyrosine kinases (RTKs), including Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), c-Kit, and Fms-like tyrosine kinase 3 (FLT3).[1][2][3] By inhibiting these kinases, SU5614 disrupts downstream signaling cascades that are crucial for the growth and survival of certain cancer cells.[3] Notably, SU5614 has been shown to induce growth arrest and apoptosis in cancer cell lines that are dependent on these signaling pathways, particularly in acute myeloid leukemia (AML) cells expressing constitutively activated FLT3 or c-Kit.[1][2][3]

This document provides detailed protocols for the preparation of SU5614, treatment of cell cultures, and subsequent analysis of apoptosis. Additionally, it includes a summary of quantitative data from relevant studies and visual diagrams of the implicated signaling pathways and experimental workflows.

Quantitative Data Summary

The following table summarizes the effective concentrations and treatment durations of SU5614 for inducing apoptosis in various cancer cell lines as reported in the literature.

Cell Line	Receptor Target	SU5614 Concentration Range	Treatment Duration	Apoptosis Detection Method	Reference
FLT3-ITD-transformed Ba/F3 cells	Constitutively activated FLT3	0.001 µM - 10 µM	Up to 72 hours	Annexin V/7-AAD staining, DNA laddering	[1]
Kasumi-1, UT-7, M-07e (AML cell lines)	c-Kit	Not specified	Not specified	Not specified	[2]
AML-derived cell lines with activated FLT3	Constitutively activated FLT3	0.001 µM - 10 µM	Up to 72 hours	Annexin V/7-AAD staining, DNA laddering	[1][3]

Signaling Pathway of SU5614-Induced Apoptosis

SU5614 induces apoptosis by inhibiting the tyrosine kinase activity of receptors like FLT3 and c-Kit. In cancer cells with activating mutations in these receptors, the signaling pathways are constitutively active, promoting cell proliferation and survival while inhibiting apoptosis. SU5614 blocks the autophosphorylation of these receptors, thereby inhibiting downstream pro-survival pathways such as the PI3K/AKT and RAS/MAPK pathways. This inhibition leads to cell cycle arrest and the induction of apoptosis.[3][4]

SU5614 inhibits FLT3 and c-Kit, blocking pro-survival pathways and inducing apoptosis.

Experimental Protocols

1. Preparation of SU5614 Stock Solution

• Reagent: SU5614 powder

• Solvent: Dimethyl sulfoxide (B87167) (DMSO)

• Procedure:

  • Prepare a 10 mM stock solution of SU5614 by dissolving the appropriate amount of powder in cell culture-grade DMSO.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C.

2. Cell Culture and Treatment Protocol

• Cell Lines: AML cell lines with activating FLT3 mutations (e.g., MV4-11) or c-Kit expression (e.g., Kasumi-1).

• Media: RPMI-1640 supplemented with 10-20% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Procedure:

  • Culture the cells in a humidified incubator at 37°C with 5% CO2.

  • Seed the cells at a density of 2 x 10^5 cells/mL in 6-well plates or other suitable culture vessels.[1]

  • Prepare a series of dilutions of SU5614 from the 10 mM stock solution in fresh culture medium to achieve final concentrations ranging from 0.001 µM to 10 µM.[1]

  • Include a vehicle control (DMSO) at a concentration equivalent to the highest concentration of DMSO used for the SU5614 dilutions.

  • Add the diluted SU5614 or vehicle control to the cell cultures.

  • Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).[1]

3. Apoptosis Detection by Annexin V and Propidium Iodide (PI) Staining

This protocol is for the quantification of apoptotic cells using flow cytometry.

• Reagents:

  • Annexin V-FITC (or other fluorochrome conjugate) Apoptosis Detection Kit (containing Annexin V, Propidium Iodide, and Binding Buffer).

  • Phosphate-buffered saline (PBS).

• Procedure:

  • After the treatment period, harvest the cells (including both adherent and floating cells) by centrifugation.

  • Wash the cells twice with cold PBS.

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a new tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour.

  • Interpretation of Results:

    • Annexin V-negative / PI-negative: Live cells

    • Annexin V-positive / PI-negative: Early apoptotic cells

    • Annexin V-positive / PI-positive: Late apoptotic or necrotic cells

    • Annexin V-negative / PI-positive: Necrotic cells

Experimental Workflow

The following diagram illustrates the general workflow for an experiment investigating SU5614-induced apoptosis.

A streamlined workflow for assessing SU5614-induced apoptosis.

Disclaimer: These protocols are intended as a guide and may require optimization for specific cell lines and experimental conditions. It is recommended to consult the original research articles for more detailed information. Always follow standard laboratory safety procedures.

References

• 1. ashpublications.org [ashpublications.org]
• 2. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The protein tyrosine kinase inhibitor SU5614 inhibits FLT3 and induces growth arrest and apoptosis in AML-derived cell lines expressing a constitutively activated FLT3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Measuring SU5614 IC50 in Cancer Cell Lines: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

SU5614 is a potent, cell-permeable small molecule inhibitor of several receptor tyrosine kinases (RTKs).[1] It functions as an ATP-competitive inhibitor, primarily targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), c-Kit, and FMS-like tyrosine kinase 3 (FLT3).[1][2][3] Dysregulation of these signaling pathways is a hallmark of various cancers, making SU5614 a valuable tool for cancer research and a potential therapeutic agent. This document provides detailed application notes and protocols for determining the half-maximal inhibitory concentration (IC50) of SU5614 in cancer cell lines.

The IC50 value is a critical parameter for evaluating the potency of a compound and is defined as the concentration of an inhibitor required to reduce a specific biological activity by 50%.[4] Accurate determination of the IC50 of SU5614 is essential for understanding its anti-cancer efficacy, selecting appropriate model systems, and guiding further preclinical and clinical development.

Mechanism of Action and Signaling Pathways

SU5614 exerts its anti-cancer effects by inhibiting the phosphorylation and subsequent activation of key RTKs involved in cell proliferation, survival, and angiogenesis.[2][5] Its primary targets include:

• VEGFR-2 (KDR/Flk-1): A key mediator of angiogenesis, the formation of new blood vessels, which is crucial for tumor growth and metastasis.[6]

• c-Kit: A receptor tyrosine kinase often overexpressed or mutated in various hematological malignancies, particularly acute myeloid leukemia (AML), and some solid tumors.[5][7]

• FLT3: A receptor tyrosine kinase frequently mutated in AML, leading to constitutive activation and uncontrolled cell proliferation.[2][8]

The inhibition of these pathways by SU5614 leads to cell growth arrest and apoptosis in sensitive cancer cell lines.[2][5]

Visualizing the Signaling Pathways

Caption: SU5614 inhibits VEGFR-2, c-Kit, and FLT3 signaling pathways.

Data Presentation: SU5614 IC50 Values

The following table summarizes reported IC50 values for SU5614 in various enzymatic and cell-based assays. It is important to note that IC50 values can vary depending on the cell line, assay method, and experimental conditions such as incubation time.[4]

Target/Cell Line	Cancer Type/Assay Type	Assay Method	Incubation Time (hours)	SU5614 IC50
VEGFR-2 (Flk-1)	Enzymatic Assay	Kinase Assay	N/A	1.2 µM[9][10]
PDGFR	Enzymatic Assay	Kinase Assay	N/A	2.9 µM[9][10]
FLT3	Enzymatic Assay	Kinase Assay	N/A	100 nM[3]
MV4-11	Acute Myeloid Leukemia	MTT Assay	72	150 nM
Kasumi-1	Acute Myeloid Leukemia	Growth Inhibition	72	Growth arrest induced[3][5]
UT-7	Acute Myeloid Leukemia	Growth Inhibition	Not Specified	Growth arrest induced[5]
M-07e	Acute Myeloid Leukemia	Growth Inhibition	Not Specified	Growth arrest induced[5]
DJM-1	Skin Cancer	Colony Formation	Not Specified	No significant inhibition[11]

Experimental Protocols

This section provides detailed protocols for determining the IC50 of SU5614 using common cell viability assays. It is recommended to optimize these protocols for your specific cell line and experimental setup.

Experimental Workflow Overview

Caption: General experimental workflow for IC50 determination.

A. Cell Culture and SU5614 Preparation

• Cell Culture:

  • Culture cancer cell lines in their recommended growth medium supplemented with fetal bovine serum (FBS) and antibiotics.

  • Maintain cells in a humidified incubator at 37°C with 5% CO2.

  • Ensure cells are in the logarithmic growth phase and have high viability (>95%) before seeding for the assay.

• SU5614 Preparation:

  • Prepare a stock solution of SU5614 (e.g., 10 mM) in dimethyl sulfoxide (B87167) (DMSO).

  • Store the stock solution in aliquots at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

  • On the day of the experiment, prepare serial dilutions of SU5614 in the appropriate cell culture medium. A common starting range for SU5614 is 0.001 µM to 10 µM. The final DMSO concentration in the wells should not exceed 0.5% to avoid solvent-induced cytotoxicity.

B. Protocol 1: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity.

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well for adherent cells; 1 x 10^5 cells/mL for suspension cells).

  • Incubate the plate for 24 hours to allow cells to attach (for adherent cells) or stabilize.

• Drug Treatment:

  • Remove the old medium and add 100 µL of fresh medium containing the serially diluted SU5614 to the respective wells.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest SU5614 concentration) and a blank control (medium only).

  • Incubate the plate for the desired time period (e.g., 48 or 72 hours).

• MTT Addition and Formazan (B1609692) Solubilization:

  • Add 10 µL of 5 mg/mL MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until a purple precipitate is visible.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the SU5614 concentration and use non-linear regression analysis to determine the IC50 value.

C. Protocol 2: Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric assay that measures cellular protein content.

• Cell Seeding and Drug Treatment:

  • Follow the same procedure as for the MTT assay (Steps B.1 and B.2).

• Cell Fixation and Staining:

  • After the incubation period, gently add 50 µL of cold 50% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C to fix the cells.

  • Wash the plates five times with slow-running tap water and allow them to air dry.

  • Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

  • Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye and allow to air dry.

• Dye Solubilization and Data Acquisition:

  • Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to dissolve the protein-bound dye.

  • Shake the plate for 5 minutes.

  • Measure the absorbance at 510 nm using a microplate reader.

• Data Analysis:

  • Follow the same data analysis procedure as for the MTT assay (Step B.4).

D. Protocol 3: CellTiter-Glo® Luminescent Cell Viability Assay

The CellTiter-Glo® assay is a homogeneous method that quantifies ATP, an indicator of metabolically active cells.

• Cell Seeding and Drug Treatment:

  • Follow the same procedure as for the MTT assay (Steps B.1 and B.2), but use opaque-walled 96-well plates suitable for luminescence measurements.

• Assay Procedure:

  • After the incubation period, equilibrate the plate and the CellTiter-Glo® reagent to room temperature for approximately 30 minutes.

  • Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence using a luminometer.

  • Follow the same data analysis procedure as for the MTT assay (Step B.4), using luminescence readings instead of absorbance.

Conclusion

The protocols and data presented in these application notes provide a comprehensive guide for researchers to accurately determine the IC50 of SU5614 in various cancer cell lines. The choice of cell viability assay will depend on the specific cell type, experimental goals, and available equipment. Careful optimization of experimental parameters is crucial for obtaining reliable and reproducible results. The provided information on SU5614's mechanism of action and its effects on key signaling pathways will aid in the interpretation of experimental findings and the design of further studies to explore its therapeutic potential.

References

• 1. selleckchem.com [selleckchem.com]
• 2. ashpublications.org [ashpublications.org]
• 3. apexbt.com [apexbt.com]
• 4. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The VEGF Pathway in Cancer and Disease: Responses, Resistance, and the Path Forward - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 8. The protein tyrosine kinase inhibitor SU5614 inhibits FLT3 and induces growth arrest and apoptosis in AML-derived cell lines expressing a constitutively activated FLT3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. SU5614 [sigmaaldrich.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: SU5614 in Combination with Chemotherapy Agents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the preclinical rationale and methodologies for utilizing SU5614, a multi-targeted tyrosine kinase inhibitor, in combination with standard chemotherapy agents. Due to the limited availability of comprehensive published data on SU5614 combination therapies, this document synthesizes direct preclinical findings for SU5614 with protocols adapted from studies of analogous compounds with similar mechanisms of action.

Introduction to SU5614

SU5614 is a potent, cell-permeable inhibitor of several receptor tyrosine kinases (RTKs) implicated in cancer progression, including Vascular Endothelial Growth Factor Receptor (VEGFR), Platelet-Derived Growth Factor Receptor (PDGFR), c-Kit, and FMS-like Tyrosine Kinase 3 (FLT3).[1][2] Its ability to target multiple signaling pathways involved in cell proliferation, survival, and angiogenesis makes it a candidate for combination therapies aimed at overcoming resistance and enhancing the efficacy of conventional chemotherapy.[2][3] Preclinical evidence suggests that SU5614 can induce growth arrest and apoptosis in cancer cells, particularly in hematological malignancies like Acute Myeloid Leukemia (AML).[2][3]

Rationale for Combination Therapy

The primary rationale for combining SU5614 with traditional cytotoxic agents lies in the potential for synergistic or additive anti-tumor effects. Chemotherapy drugs induce DNA damage and cell death, while SU5614 can inhibit the signaling pathways that cancer cells use to survive and proliferate in response to such stress. For instance, in FLT3-ITD positive AML, SU5614 can directly target the constitutively active FLT3 receptor, a key driver of leukemic cell growth and survival.[3] Combining this targeted inhibition with the cytotoxic effects of agents like etoposide (B1684455) or anthracyclines may lead to enhanced cancer cell killing and overcome resistance mechanisms.[3][4]

Preclinical Data on SU5614 and Analogous Compounds in Combination Therapy

The following tables summarize key preclinical findings for SU5614 and a structurally related compound, SU11657, in combination with standard chemotherapy agents.

Table 1: In Vitro Efficacy of SU5614 in Combination with Chemotherapy in AML

Cell Type	Combination	Endpoint	Observation	Reference
Primary AML cells with FLT3-ITD	SU5614 + Etoposide	Cytotoxicity	Statistically significant (p<0.05) increase in cytotoxicity compared to single agents.	[3]
Primary AML cells with FLT3-ITD	SU5614 + Amsacrine	Cytotoxicity	Statistically significant (p<0.05) increase in cytotoxicity compared to single agents.	[3]

Table 2: In Vivo Efficacy of the Analogous FLT3 Inhibitor SU11657 in Combination with Doxorubicin (B1662922) in a Murine Leukemia Model

Treatment Group	Median Survival (days)	Statistical Significance (vs. Control)	Reference
Vehicle Control	42	-	[4]
Doxorubicin alone	45	Not Significant	[4]
SU11657 alone	55	p=0.01	[4]
SU11657 + Doxorubicin	62	p=0.003	[4]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the targeted signaling pathways and a general experimental workflow for evaluating SU5614 in combination with chemotherapy.

Figure 1: SU5614 and Chemotherapy Signaling Pathways.

Figure 2: Preclinical Evaluation Workflow.

Experimental Protocols

The following are representative protocols for in vitro and in vivo studies of SU5614 in combination with chemotherapy, based on published methodologies for SU5614 and analogous compounds.

In Vitro Cytotoxicity Assay

Objective: To determine the cytotoxic effects of SU5614 in combination with a chemotherapeutic agent (e.g., etoposide) on AML cells.

Materials:

• AML cell line (e.g., MV4-11 with FLT3-ITD mutation)

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• SU5614 (stock solution in DMSO)

• Etoposide (stock solution in DMSO)

• 96-well microplates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed AML cells in a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Drug Preparation: Prepare serial dilutions of SU5614 and etoposide in culture medium.

• Treatment: Treat the cells with SU5614 alone, etoposide alone, or the combination at various concentrations. Include a vehicle control (DMSO) group.

• Incubation: Incubate the treated cells for 48-72 hours.

• MTT Assay: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 values for each agent and analyze the combination for synergistic, additive, or antagonistic effects using software such as CalcuSyn.

In Vivo Murine Leukemia Model (Adapted from SU11657 study[4])

Objective: To evaluate the in vivo efficacy of SU5614 in combination with doxorubicin in a murine model of leukemia.

Materials:

• Immunocompromised mice (e.g., NOD/SCID)

• AML cells for injection (e.g., luciferase-tagged for bioluminescent imaging)

• SU5614

• Doxorubicin

• Vehicle for SU5614 (e.g., appropriate buffer for oral gavage)

• Saline for doxorubicin

• Bioluminescent imaging system

Procedure:

• Leukemia Induction: Inject mice intravenously with AML cells.

• Tumor Establishment: Monitor for leukemia engraftment via bioluminescent imaging.

• Randomization: Once the leukemia is established, randomize mice into four treatment groups:

  • Vehicle control

  • SU5614 alone

  • Doxorubicin alone

  • SU5614 + Doxorubicin

• Treatment Administration:

  • Administer SU5614 via oral gavage (e.g., daily or on a specified schedule).

  • Administer doxorubicin via intravenous injection (e.g., once or twice weekly).

• Monitoring: Monitor the mice for signs of toxicity (e.g., weight loss, changes in behavior) and tumor progression using bioluminescent imaging.

• Survival Endpoint: Continue treatment and monitoring until mice reach a predetermined endpoint (e.g., significant tumor burden, clinical signs of distress).

• Data Analysis: Analyze survival data using Kaplan-Meier curves and log-rank tests to determine the statistical significance of differences between treatment groups.

Conclusion

The available preclinical data, although limited for SU5614 itself, suggests a strong rationale for combining this multi-targeted tyrosine kinase inhibitor with standard chemotherapy agents, particularly in hematological malignancies like AML. The synergistic effects observed in vitro with SU5614 and in vivo with the analogous compound SU11657 highlight the potential of this therapeutic strategy.[3][4] Further preclinical studies are warranted to define optimal combination regimens, schedules, and to identify predictive biomarkers for patient selection. The protocols provided here offer a framework for conducting such investigations.

References

• 1. selleckchem.com [selleckchem.com]
• 2. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro activity of the flt3-inhibitor su5614 and standard cytotoxic agents in tumour cells from patients with wild type and mutated flt3 acute myeloid leukaemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dual treatment with FLT3 inhibitor SU11657 and doxorubicin increases survival of leukemic mice - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

SU5614 Technical Support Center: Troubleshooting Experimental Results

Welcome to the SU5614 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting experimental results obtained using the multi-kinase inhibitor, SU5614. Here you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to address specific issues you may encounter during your experiments.

Troubleshooting Guides

This section provides solutions to common problems that may arise during experiments with SU5614.

Issue 1: Inconsistent or No Inhibition of Target Phosphorylation (VEGFR-2, c-kit, FLT3)

Q: My Western blot results show inconsistent or no decrease in the phosphorylation of VEGFR-2, c-kit, or FLT3 after SU5614 treatment. What could be the cause?

A: This is a common issue that can stem from several factors related to the compound's handling, experimental setup, or the biological system itself.

• Compound Integrity and Handling:

  • Solubility: SU5614 is poorly soluble in aqueous solutions and can precipitate in cell culture media, a phenomenon known as "solvent shock."[1] To avoid this, prepare a high-concentration stock solution in 100% DMSO and store it at -20°C or -80°C.[2] When preparing your working concentration, perform a stepwise dilution, first in a small volume of serum-free media or PBS, and then add this intermediate dilution to your final culture volume with rapid mixing.[1]

  • Stability: While DMSO stock solutions are generally stable, repeated freeze-thaw cycles should be avoided.[2] Aliquoting the stock solution is recommended. The stability of SU5614 in aqueous working solutions is limited, and fresh dilutions should be prepared for each experiment.

• Experimental Conditions:

  • Cell Health: Ensure your cells are healthy and in the logarithmic growth phase. Stressed or confluent cells may respond differently to treatment.

  • Treatment Duration and Concentration: The optimal concentration and treatment time can vary significantly between cell lines. Refer to the IC50 values in the table below as a starting point and perform a dose-response and time-course experiment to determine the optimal conditions for your specific cell line.

  • Ligand Stimulation: For targets like VEGFR-2 and c-kit, stimulation with their respective ligands (VEGF and SCF) is often necessary to induce robust phosphorylation that can then be inhibited by SU5614.[3][4]

• Biochemical and Cellular Factors:

  • Target Expression Levels: Confirm that your cell line expresses detectable levels of the target receptor (VEGFR-2, c-kit, or FLT3).

  • Constitutive Activation: In some cancer cell lines, these receptors may be constitutively active due to mutations, which could affect the required concentration of SU5614 for inhibition.[5]

Logical Troubleshooting Workflow for Phosphorylation Inhibition

Caption: Troubleshooting workflow for lack of target phosphorylation inhibition.

Issue 2: Unexpected Cell Viability or Apoptosis Results

Q: My cell viability assay shows a higher (or lower) IC50 value than expected, or I'm not observing the expected level of apoptosis.

A: Discrepancies in cell viability and apoptosis data can be influenced by the specifics of your cell line, assay methodology, and the potential for off-target effects.

• Cell Line Specificity:

  • IC50 Variation: The half-maximal inhibitory concentration (IC50) of SU5614 can vary widely between different cell lines due to factors like target expression levels, presence of mutations, and cellular context.[3][5][6] Refer to the provided IC50 table for a range of expected values.

  • Doubling Time: The proliferation rate of your cells can impact the outcome of viability assays. Ensure you have an optimal cell seeding density for the duration of your experiment.

• Assay-Specific Considerations:

  • Assay Principle: Be aware of the principle of your chosen viability assay (e.g., metabolic activity for MTT/XTT, membrane integrity for LDH). SU5614's effects on cellular metabolism could potentially interfere with tetrazolium-based assays.

  • Incubation Time: The timing of your viability or apoptosis assay is critical. Apoptosis is a dynamic process, and measuring at a single time point might miss the peak of the effect. A time-course experiment is recommended.

• Off-Target Effects:

  • Kinase Inhibition Profile: SU5614 is a multi-kinase inhibitor and can affect other kinases besides its primary targets, which could lead to unexpected biological outcomes.[5] For example, off-target effects on Src family kinases have been noted for similar compounds.[7][8][9][10]

  • Controls for Off-Target Effects: To distinguish between on-target and off-target effects, consider using a control compound with a different kinase inhibition profile or employing molecular techniques like siRNA to knock down the primary target and observe if the phenotype is replicated.

Issue 3: Compound Precipitation in Cell Culture

Q: I'm observing a precipitate in my cell culture medium after adding SU5614. What should I do?

A: Precipitation of SU5614 in your culture medium is a common problem due to its low aqueous solubility.[1] This can lead to inaccurate and irreproducible results.

• Causes of Precipitation:

  • Improper Dilution: Rapidly diluting a concentrated DMSO stock into aqueous media can cause the compound to crash out of solution.[1]

  • Temperature Shifts: Repeated freeze-thaw cycles of media or serum can cause components to precipitate, which can be exacerbated by the addition of a hydrophobic compound.[11]

  • High Compound Concentration: Exceeding the solubility limit of SU5614 in your final culture medium will lead to precipitation.

• Solutions:

  • Optimized Dilution: Always prepare a fresh working solution from a DMSO stock. A recommended method is to perform a serial dilution, first into a small volume of serum-free medium or PBS, and then into the final volume of pre-warmed (37°C) culture medium with vigorous mixing.[1]

  • Final DMSO Concentration: Ensure the final concentration of DMSO in your culture medium is kept low (typically ≤ 0.5%) to minimize cytotoxicity, but a slightly higher, tolerable concentration may aid solubility.[12] Always include a vehicle control (media with the same final DMSO concentration) in your experiments.

  • Visual Inspection: Before adding the treatment to your cells, visually inspect the diluted compound in the medium for any signs of precipitation. If a precipitate is visible, do not use it for your experiment.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent and storage condition for SU5614?

A1: SU5614 should be dissolved in 100% DMSO to prepare a stock solution.[2] This stock solution should be aliquoted and stored at -20°C or -80°C to avoid repeated freeze-thaw cycles.[2] For experiments, it is recommended to prepare fresh working solutions from the frozen stock.

Q2: What are the primary molecular targets of SU5614?

A2: SU5614 is a multi-kinase inhibitor that primarily targets Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), c-kit, and FMS-like tyrosine kinase 3 (FLT3).[3][4][5]

Q3: How can I control for the off-target effects of SU5614?

A3: To address potential off-target effects, it is advisable to:

• Use the lowest effective concentration of SU5614 as determined by a dose-response curve.

• Include a structurally unrelated inhibitor with a similar target profile as a positive control.

• Use a negative control compound that is structurally similar but inactive against the target kinases.

• Employ genetic approaches, such as siRNA or CRISPR-Cas9, to knock down the expression of the primary targets (VEGFR-2, c-kit, FLT3) to confirm that the observed phenotype is indeed on-target.

Q4: What are the expected downstream signaling effects of SU5614 treatment?

A4: By inhibiting VEGFR-2, c-kit, and FLT3, SU5614 is expected to decrease the phosphorylation of downstream signaling molecules. Key pathways that are likely to be affected include:

• STAT5: Inhibition of FLT3 and c-kit should lead to a decrease in STAT5 phosphorylation.[1][13][14][15][16]

• Akt: The PI3K/Akt pathway is a downstream effector of all three primary targets. Therefore, a decrease in Akt phosphorylation is an expected outcome of SU5614 treatment.[17][18][19][20][21]

• ERK (MAPK): The Ras/Raf/MEK/ERK pathway is also downstream of these receptor tyrosine kinases, and a reduction in ERK phosphorylation is anticipated.[22][23][24][25][26]

Quantitative Data

Table 1: IC50 Values of SU5614 in Various Cell Lines

Cell Line	Cancer Type	Target(s)	IC50 (µM)	Reference(s)
MM1	Acute Myeloid Leukemia	FLT3	0.15	[5]
MM6	Acute Myeloid Leukemia	FLT3	0.15	[5]
MV4-11	Acute Myeloid Leukemia	FLT3	0.15	[5]
Kasumi-1	Acute Myeloid Leukemia	c-kit	Not specified	[3][4]
UT-7	Acute Myeloid Leukemia	c-kit	Not specified	[3][4]
M-07e	Acute Myeloid Leukemia	c-kit	Not specified	[3][4]
EA.hy926	Endothelial	VEGFR-2	~0.11 (for similar inhibitor)	[27]

Note: IC50 values can vary depending on the experimental conditions and the specific assay used.[28][29]

Experimental Protocols

Protocol 1: Western Blot Analysis of Target Phosphorylation

• Cell Culture and Treatment:

  • Plate cells at a density that will ensure they are in the logarithmic growth phase at the time of harvesting.

  • Allow cells to adhere overnight.

  • Starve cells in serum-free medium for 4-6 hours before treatment, if necessary, to reduce basal phosphorylation levels.

  • Treat cells with the desired concentrations of SU5614 or vehicle control (DMSO) for the determined optimal time. If investigating VEGFR-2 or c-kit, stimulate with the appropriate ligand (e.g., VEGF or SCF) for 15-30 minutes before lysis.

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

  • Separate proteins on an SDS-PAGE gel and transfer to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phospho-VEGFR-2, phospho-c-kit, phospho-FLT3, phospho-STAT5, phospho-Akt, phospho-ERK, and their total protein counterparts overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Visualize bands using an enhanced chemiluminescence (ECL) detection system.

Expected Outcome Visualization for Western Blot

Caption: Expected Western blot outcome for target phosphorylation after SU5614 treatment.

Protocol 2: Cell Viability (MTT) Assay

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined optimal density.

  • Allow cells to adhere and grow for 24 hours.

• Compound Treatment:

  • Prepare serial dilutions of SU5614 in culture medium.

  • Treat the cells with a range of SU5614 concentrations and a vehicle control (DMSO).

  • Incubate for the desired treatment duration (e.g., 48 or 72 hours).

• MTT Addition and Incubation:

  • Add MTT reagent to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization and Absorbance Reading:

  • Add solubilization solution (e.g., DMSO or a specialized reagent) to each well to dissolve the formazan crystals.

  • Read the absorbance at the appropriate wavelength (typically 570 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control.

  • Determine the IC50 value by plotting the percentage of viability against the log of the SU5614 concentration and fitting the data to a dose-response curve.

Signaling Pathways

SU5614 Inhibition of Receptor Tyrosine Kinase Signaling

Caption: SU5614 inhibits VEGFR-2, c-kit, and FLT3, blocking downstream signaling.

References

• 1. Phospho-Stat5 (Tyr694) Antibody | Cell Signaling Technology [cellsignal.com]
• 2. selleckchem.com [selleckchem.com]
• 3. researchgate.net [researchgate.net]
• 4. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ashpublications.org [ashpublications.org]
• 6. researchgate.net [researchgate.net]
• 7. Selective inhibition of Src family kinases by SU6656 increases bone mass by uncoupling bone formation from resorption in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. SU6656, a Selective Src Family Kinase Inhibitor, Used To Probe Growth Factor Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Targeting Src family kinases in anti-cancer therapies: turning promise into triumph - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. benchchem.com [benchchem.com]
• 13. STAT5 Is Necessary for the Metabolic Switch Induced by IL-2 in Cervical Cancer Cell Line SiHa - PMC [pmc.ncbi.nlm.nih.gov]
• 14. PHARMACOLOGICAL INHIBITION OF JAK2-STAT5 SIGNALING BY JAK2 INHIBITOR AZD1480 POTENTLY SUPPRESSES GROWTH OF BOTH PRIMARY AND CASTRATE-RESISTANT PROSTATE CANCER - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Phosphorylation of the JAK2–STAT5 Pathway in Response to Acute Aerobic Exercise - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Inhibition of Akt phosphorylation attenuates resistance to TNF-α cytotoxic effects in MCF-7 cells, but not in their doxorubicin resistant derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Phosphorylation and activation of ubiquitin-specific protease-14 by Akt regulates the ubiquitin-proteasome system - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. PI3K/AKT inhibition induces compensatory activation of the MET/STAT3 pathway in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Phosphorylated MAPK/ERK1/2 may not always represent its kinase activity in a rat model of focal cerebral ischemia with or without ischemic preconditioning - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Activation-induced substrate engagement in ERK signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Inhibiting Endothelial Cell Function in Normal and Tumor Angiogenesis Using BMP Type I Receptor Macrocyclic Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]

SU5614 not showing expected inhibition

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using the kinase inhibitor SU5614.

Troubleshooting Guide: SU5614 Not Showing Expected Inhibition

Initial Checks & Common Issues

Before proceeding to more complex troubleshooting, ensure the following basic experimental parameters are correct:

• Compound Integrity: Verify the correct weighing and calculation of SU5614 concentration. Ensure the compound has been stored correctly, protected from light, and has not undergone excessive freeze-thaw cycles.

• Reagent Quality: Use high-quality, fresh reagents, including buffers, ATP, and substrates.

• Pipetting Accuracy: Calibrate pipettes regularly to ensure accurate dispensing of all reagents, especially the inhibitor and ATP.

FAQs: Troubleshooting Unexpected Results with SU5614

Q1: My SU5614 is not showing any inhibition in my in vitro kinase assay. What are the likely causes?

A1: Several factors in an in vitro kinase assay can lead to a lack of inhibition by SU5614. Here’s a step-by-step guide to troubleshoot the issue:

1. Compound Solubility and Stability:

• Solubility: SU5614 is soluble in DMSO. Ensure you are using fresh, anhydrous DMSO to prepare your stock solution. After dilution into aqueous assay buffer, the final DMSO concentration should be kept low (ideally ≤1%) to avoid both compound precipitation and direct effects on enzyme activity.

• Stability: SU5614 stock solutions in DMSO are stable for up to 2 months when stored at -20°C. Avoid repeated freeze-thaw cycles by preparing single-use aliquots.

2. Assay Conditions:

• ATP Concentration: SU5614 is an ATP-competitive inhibitor. High concentrations of ATP in your assay will compete with SU5614 for the kinase's active site, leading to an increase in the apparent IC50 value and potentially masking its inhibitory effect. For maximal sensitivity, use an ATP concentration at or below the Km of the kinase for ATP.

• Enzyme Concentration: Ensure you are using an appropriate concentration of active kinase. Too much enzyme can deplete the substrate or ATP too quickly, making it difficult to accurately measure inhibition.

• Substrate Choice: Confirm that the substrate you are using is appropriate for your target kinase and that its concentration is optimal.

3. Logical Troubleshooting Flowchart:

potential off-target effects of SU5614

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing the tyrosine kinase inhibitor SU5614. The information is designed to help anticipate and resolve potential issues related to off-target effects and other experimental variables.

Frequently Asked Questions (FAQs)

Q1: What are the primary known targets of SU5614?

A1: SU5614 is a multi-targeted tyrosine kinase inhibitor. Its primary known targets include Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), c-Kit, and Fms-like tyrosine kinase 3 (FLT3). It also exhibits inhibitory activity against Platelet-Derived Growth Factor Receptor (PDGFR).

Q2: I am observing a phenotype that is inconsistent with the known targets of SU5614. What could be the cause?

A2: Unexpected phenotypes can arise from several factors. One possibility is off-target activity, where SU5614 inhibits kinases other than its intended targets. The specific cellular context, such as the presence of autocrine signaling loops (e.g., SCF production impacting c-Kit sensitivity), can also significantly influence the cellular response.[1][2] It is also crucial to consider the possibility of experimental artifacts or variability.

Q3: How can I determine if the observed effects in my experiment are due to off-target activities of SU5614?

A3: Differentiating on-target from off-target effects is a critical step in kinase inhibitor research. A multi-pronged approach is recommended:

• Orthogonal Approaches: Use a structurally unrelated inhibitor that targets the same primary kinase (e.g., another VEGFR-2 inhibitor) to see if the phenotype is replicated.

• Genetic Knockdown/Knockout: Use techniques like siRNA or CRISPR to reduce the expression of the intended target. If the phenotype persists with SU5614 treatment in the absence of the target, it is likely an off-target effect.

• Rescue Experiments: Attempt to rescue the phenotype by reintroducing a downstream component of the signaling pathway of the intended target.

• Kinase Profiling: A comprehensive kinase panel screen (e.g., KINOMEscan®) is the most direct way to identify potential off-target interactions.

Q4: My cells are showing unexpected resistance to SU5614, even though they express the target kinase. What should I investigate?

A4: Resistance to kinase inhibitors can be complex. Consider the following possibilities:

• Activation of bypass signaling pathways: Cells may compensate for the inhibition of one pathway by upregulating another.

• Drug efflux pumps: Overexpression of multidrug resistance proteins can reduce the intracellular concentration of the inhibitor.

• Mutations in the target kinase: While SU5614 is known to inhibit some mutant forms of FLT3, other mutations may confer resistance.[3]

• Cell culture conditions: Factors like high serum concentration can sometimes interfere with inhibitor activity.

Data Presentation: Kinase Inhibition Profile of SU5614

The following table summarizes the known inhibitory activities of SU5614 against its primary targets.

Target Kinase	IC50 (nM)	Reference
FLT3 (ITD mutant)	10	[4]
FLT3 (Wild-Type)	~10	[4]
c-Kit	Not explicitly quantified in sources, but potent inhibition is demonstrated.	[1][2]
VEGFR-2 (Flk-1)	1200	[5]
PDGFR	2900	[5]

Illustrative Potential Off-Target Profile:

Disclaimer: The following table is a hypothetical representation of potential off-target interactions for an indolinone-based kinase inhibitor like SU5614. A comprehensive kinase panel screen is required to definitively identify the off-target profile of SU5614.

Off-Target Kinase Family	Representative Kinases	Potential for Interaction	Rationale
Src Family Kinases	SRC, LYN, FYN	Moderate	Structural similarities in the ATP-binding pocket with known targets.
Abl Kinase	ABL1	Low to Moderate	Some multi-targeted kinase inhibitors show cross-reactivity with Abl.
Aurora Kinases	AURKA, AURKB	Low	Less common for this inhibitor class, but promiscuous inhibitors can show activity.
Cyclin-Dependent Kinases	CDK1, CDK2	Low	Generally distinct from the primary targets of SU5614.

Troubleshooting Guides

Guide 1: Unexpected Inhibition of Cell Proliferation in a "Negative" Control Cell Line

• Symptom: A cell line that does not express high levels of the primary targets (VEGFR-2, c-Kit, FLT3) shows a significant reduction in proliferation upon SU5614 treatment.

• Potential Cause: This strongly suggests an off-target effect. The cell line may be dependent on a kinase that is an off-target of SU5614.

• Troubleshooting Steps:

  • Confirm Target Expression: Verify the expression levels of the primary targets in your cell line via Western blot or qPCR.

  • Hypothesize Off-Targets: Based on the illustrative off-target profile and the known biology of your cell line, identify potential off-target kinases that could be responsible for the observed phenotype.

  • Investigate Downstream Signaling: Perform a Western blot to analyze the phosphorylation status of key downstream effectors of the suspected off-target kinase.

  • Perform a Kinase Panel Screen: For definitive identification of the off-target(s), a broad kinase profiling assay is recommended.

Guide 2: Paradoxical Activation of a Signaling Pathway

• Symptom: Treatment with SU5614 leads to an unexpected increase in the phosphorylation of a protein in a signaling pathway.

• Potential Cause: Inhibition of a kinase can sometimes disrupt a negative feedback loop, leading to the hyperactivation of an upstream kinase in the same or a different pathway.

• Troubleshooting Steps:

  • Map the Pathway: Carefully diagram the known regulatory interactions of the pathway .

  • Time-Course Experiment: Analyze the phosphorylation status of the activated protein at multiple time points after SU5614 treatment to understand the dynamics of the response.

  • Investigate Upstream Kinases: Assess the activity of kinases that are known to phosphorylate the paradoxically activated protein.

  • Consider Off-Target Effects: An off-target kinase of SU5614 could be part of a parallel pathway that cross-talks with the one you are studying.

Experimental Protocols

Protocol 1: Western Blot Analysis of Target Phosphorylation

This protocol describes how to assess the phosphorylation status of a target kinase (e.g., FLT3, c-Kit, or VEGFR-2) and its downstream effectors in response to SU5614 treatment.

Materials:

• SU5614 stock solution (in DMSO)

• Cell culture reagents

• Ice-cold PBS

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-FLT3, anti-total-FLT3, anti-phospho-ERK, anti-total-ERK)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Treatment: Seed cells and allow them to adhere overnight. Treat cells with the desired concentrations of SU5614 or vehicle (DMSO) for the specified time.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with supplemented RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• Sample Preparation: Normalize protein concentrations and prepare samples by adding Laemmli buffer and boiling for 5-10 minutes.

• SDS-PAGE and Transfer: Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane and incubate with the primary antibody overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane, incubate with the HRP-conjugated secondary antibody, and detect the signal using an ECL substrate.

• Analysis: Quantify band intensities and normalize the phosphorylated protein signal to the total protein signal.

Protocol 2: Immunoprecipitation-Kinase Assay (IP-Kinase Assay)

This protocol can be used to assess the direct inhibitory effect of SU5614 on the kinase activity of an immunoprecipitated target.

Materials:

• SU5614 stock solution (in DMSO)

• Cell lysis buffer (non-denaturing)

• Primary antibody for the target kinase

• Protein A/G agarose (B213101) beads

• Kinase assay buffer

• ATP

• Kinase substrate (specific for the target kinase)

• SDS-PAGE and Western blot reagents

Procedure:

• Cell Lysate Preparation: Lyse untreated cells with a non-denaturing lysis buffer.

• Immunoprecipitation: Incubate the cell lysate with the primary antibody against the target kinase, followed by incubation with Protein A/G agarose beads to pull down the kinase.

• Washing: Wash the immunoprecipitated kinase-bead complex several times to remove non-specific binding.

• Kinase Reaction: Resuspend the beads in kinase assay buffer. Aliquot the bead slurry into separate tubes and pre-incubate with different concentrations of SU5614 or vehicle (DMSO).

• Initiate Reaction: Start the kinase reaction by adding ATP and the specific substrate. Incubate at the optimal temperature and time for the kinase.

• Analysis: Stop the reaction and analyze the phosphorylation of the substrate by SDS-PAGE and Western blotting with a phospho-specific antibody.

Mandatory Visualizations

Caption: On-target signaling pathways inhibited by SU5614.

Caption: Troubleshooting workflow for unexpected experimental results with SU5614.

References

• 1. Coimmunoprecipitation Assay for the Detection of Kinase-Substrate Interactions | Springer Nature Experiments [experiments.springernature.com]
• 2. Design, synthesis, and evaluation of indolinones as triple angiokinase inhibitors and the discovery of a highly specific 6-methoxycarbonyl-substituted indolinone (BIBF 1120) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis and biological evaluations of 3-substituted indolin-2-ones: a novel class of tyrosine kinase inhibitors that exhibit selectivity toward particular receptor tyrosine kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Immunoprecipitation Protocol For Native Proteins | Cell Signaling Technology [cellsignal.com]

SU5614 Technical Support Center: Minimizing Toxicity in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of SU5614 in cell culture, with a focus on minimizing toxicity and ensuring reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is SU5614 and what are its primary targets?

SU5614 is a potent, cell-permeable, ATP-competitive protein tyrosine kinase inhibitor. Its primary targets include Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), c-Kit, and FMS-like tyrosine kinase 3 (FLT3).[1] By inhibiting these receptor tyrosine kinases, SU5614 can induce growth arrest and apoptosis in various cell types, particularly cancer cells that rely on these signaling pathways for proliferation and survival.

Q2: I am observing excessive cell death in my culture after SU5614 treatment. What are the possible causes and solutions?

Excessive cytotoxicity can stem from several factors:

• High Concentration of SU5614: The optimal concentration of SU5614 is highly cell-line dependent. It is crucial to perform a dose-response experiment (e.g., using a cell viability assay like MTT or CCK-8) to determine the IC50 value for your specific cell line. Start with a broad range of concentrations and narrow down to the optimal range for your experiments.

• Prolonged Exposure Time: The cytotoxic effects of SU5614 are time-dependent. A shorter incubation time may be sufficient to observe the desired inhibitory effect on signaling pathways without causing widespread cell death. Consider a time-course experiment to identify the optimal exposure duration.

• Solvent Toxicity (DMSO): SU5614 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO). High concentrations of DMSO can be toxic to cells.[2][3] It is recommended to keep the final concentration of DMSO in the cell culture medium below 0.5%, and ideally at or below 0.1%, especially for sensitive or primary cell lines.[3] Always include a vehicle control (cells treated with the same concentration of DMSO as the highest SU5614 concentration) in your experiments to account for any solvent-induced effects.

• Cell Line Sensitivity: Some cell lines are inherently more sensitive to SU5614 due to their genetic background and dependence on the targeted signaling pathways.

Q3: I am not observing the expected inhibitory effect of SU5614 on my target pathway (e.g., no decrease in phosphorylation of VEGFR-2, c-Kit, or FLT3). What should I do?

Several factors could contribute to a lack of efficacy:

• Suboptimal SU5614 Concentration: The concentration of SU5614 may be too low to effectively inhibit the target kinase in your specific cell line. Refer to the IC50 values in the table below and consider performing a dose-response experiment.

• Compound Instability: Ensure that your SU5614 stock solution has been stored correctly (typically at -20°C) and has not undergone multiple freeze-thaw cycles. It is advisable to prepare fresh dilutions from a stock solution for each experiment.

• Incorrect Experimental Conditions: Verify the parameters of your experiment, such as incubation time and cell density. For signaling studies (e.g., Western blot for phosphoproteins), a shorter incubation time (e.g., 1-6 hours) may be optimal to observe the direct inhibitory effect before downstream effects and potential feedback mechanisms occur.

• Low Target Expression: Confirm that your cell line expresses the target receptor (VEGFR-2, c-Kit, or FLT3) at a sufficient level.

Q4: How can I distinguish between apoptosis and non-specific toxicity induced by SU5614?

It is important to determine if the observed cell death is due to the specific mechanism of action of SU5614 (apoptosis) or a general toxic effect.

• Apoptosis Assays: Utilize specific assays to detect markers of apoptosis, such as Annexin V staining for the externalization of phosphatidylserine, or caspase activity assays (e.g., Caspase-3/7).

• Morphological Examination: Observe cell morphology under a microscope. Apoptotic cells often exhibit characteristics like cell shrinkage, membrane blebbing, and formation of apoptotic bodies. Necrotic cells, on the other hand, tend to swell and lyse.

• Dose- and Time-Dependence: Apoptosis is typically a dose- and time-dependent process. A gradual increase in apoptotic markers with increasing SU5614 concentration or exposure time would suggest a specific effect.

Q5: Are there any known off-target effects of SU5614?

While SU5614 is relatively selective for its primary targets, like many kinase inhibitors, it may exhibit off-target effects, especially at higher concentrations.[4][5][6] It is crucial to use the lowest effective concentration that achieves the desired on-target effect to minimize potential off-target activities. If you observe unexpected phenotypes, consider performing control experiments, such as using a structurally different inhibitor for the same target or using genetic approaches (e.g., siRNA) to validate that the observed effect is on-target.

Data Presentation

Table 1: Reported IC50 Values of SU5614 in Various Cell Lines

Cell Line	Cancer Type	Target(s)	IC50 (µM)	Reference
HUVEC	Normal Endothelial	VEGFR-2	≤ 0.68
Flt3/Itd-BaF3	Leukemia	FLT3	Not specified
Kasumi-1	Acute Myeloid Leukemia	c-Kit	Not specified
UT-7	Acute Myeloid Leukemia	c-Kit	Not specified
M-07e	Acute Myeloid Leukemia	c-Kit	Not specified
Various	Not specified	PDGF Receptor	2.9

Note: IC50 values can vary depending on the specific experimental conditions (e.g., incubation time, assay method). It is highly recommended to determine the IC50 for your specific cell line and experimental setup.

Experimental Protocols

Protocol 1: Determining the IC50 of SU5614 using a Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a 10 mM stock solution of SU5614 in 100% DMSO. From this stock, prepare a series of 2x concentrated working solutions in a serum-free or low-serum medium.

• Treatment: Remove the overnight culture medium and add 100 µL of the 2x working solutions to the respective wells. Include a vehicle control (medium with the same final DMSO concentration as the highest SU5614 concentration) and a no-treatment control.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Assay:

  • Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the SU5614 concentration to determine the IC50 value.

Protocol 2: Western Blot Analysis of Target Phosphorylation

• Cell Culture and Treatment: Culture cells to 70-80% confluency. Serum-starve the cells for 12-24 hours if necessary to reduce basal signaling. Pre-treat the cells with various concentrations of SU5614 for 1-2 hours.

• Stimulation (if applicable): For VEGFR-2 and c-Kit, stimulate the cells with their respective ligands (VEGF or SCF) for a short period (e.g., 5-15 minutes) to induce receptor phosphorylation.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against the phosphorylated form of the target receptor (e.g., anti-p-VEGFR2, anti-p-cKit, anti-p-FLT3) overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate.

• Stripping and Re-probing: Strip the membrane and re-probe with antibodies against the total form of the target receptor and a loading control (e.g., GAPDH or β-actin) for normalization.

Protocol 3: Apoptosis Detection by Annexin V Staining

• Cell Treatment: Treat cells with the desired concentrations of SU5614 for the determined incubation time. Include positive and negative controls.

• Cell Harvesting: Collect both floating and adherent cells. Centrifuge the cell suspension and wash the cell pellet with cold PBS.

• Staining:

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add fluorochrome-conjugated Annexin V and a viability dye (e.g., Propidium Iodide or 7-AAD) to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour. Distinguish between viable (Annexin V- and PI-negative), early apoptotic (Annexin V-positive and PI-negative), late apoptotic/necrotic (Annexin V- and PI-positive), and necrotic (Annexin V-negative and PI-positive) cell populations.[7]

Mandatory Visualization

Caption: SU5614 inhibits VEGFR-2, c-Kit, and FLT3 signaling pathways.

Caption: A typical experimental workflow for evaluating SU5614 effects.

Caption: A decision tree for troubleshooting unexpected SU5614 toxicity.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 3. lifetein.com [lifetein.com]
• 4. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: SU5614 Inhibitor

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the SU5614 inhibitor. Inconsistent results can arise from a variety of factors, and this guide aims to provide solutions to common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for SU5614?

A1: SU5614 is a protein tyrosine kinase inhibitor with a dual mode of action. It primarily targets and inhibits VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2), playing a role in anti-angiogenesis. Additionally, it is a potent inhibitor of c-Kit and Fms-like tyrosine kinase 3 (FLT3), which can induce growth arrest and apoptosis in cell lines expressing these receptors, such as in Acute Myeloid Leukemia (AML).[1][2][3][4]

Q2: Why am I seeing variability in the IC50 value for SU5614 across different experiments?

A2: IC50 values can be influenced by several factors. Discrepancies often arise from differences in experimental conditions such as cell density, serum concentration in the culture medium, and the specific cell line used.[5][6] Different cell lines will exhibit varying sensitivity to SU5614 based on their expression levels of target kinases like VEGFR-2, c-Kit, and FLT3.[1] The method of calculation and the time points chosen for measurement can also significantly impact the final IC50 value.[6]

Q3: What are the known off-target effects of SU5614?

A3: While SU5614 is known to target VEGFR-2, c-Kit, and FLT3, like many kinase inhibitors, it may have off-target effects.[3][7][8] These off-target interactions can lead to unexpected cellular responses. It is crucial to include appropriate controls to distinguish between on-target and off-target effects. One approach is to use a secondary inhibitor with a different chemical structure but the same target, or to use genetic knockdown/knockout of the target protein to validate the observed phenotype.[9][10]

Q4: What is the best way to prepare and store SU5614 solutions?

A4: SU5614 is typically dissolved in an organic solvent such as DMSO to create a stock solution. For cell-based assays, this stock is then further diluted in an aqueous culture medium. It is important to avoid repeated freeze-thaw cycles of the stock solution. For long-term storage, it is recommended to aliquot the stock solution and store it at -20°C or -80°C. The stability of the compound in your specific experimental conditions should be validated.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Inhibitor Activity	Incorrect Storage or Handling: The inhibitor may have degraded due to improper storage or multiple freeze-thaw cycles.	Prepare fresh aliquots of the inhibitor from a new stock. Always store as recommended by the manufacturer.
Precipitation of Inhibitor: SU5614 has low aqueous solubility and may precipitate when diluted in cell culture media.[11][12]	Visually inspect the media for any precipitate after adding the inhibitor. Consider using a solubilizing agent or a different formulation if precipitation is a persistent issue.
Cell Line Insensitivity: The cell line used may not express the target receptors (VEGFR-2, c-Kit, FLT3) at sufficient levels.[1]	Confirm the expression of the target kinases in your cell line using methods like Western Blot or qPCR. Choose a cell line known to be sensitive to SU5614 if possible.
Inconsistent Results Between Replicates	Inaccurate Pipetting: Small variations in the volume of the inhibitor added can lead to significant differences in the final concentration.	Use calibrated pipettes and ensure proper pipetting technique. Prepare a master mix of the final dilution to add to replicate wells.
Cell Seeding Variability: Uneven cell distribution in multi-well plates can lead to inconsistent results.	Ensure cells are thoroughly resuspended before seeding to achieve a uniform cell number across all wells.
Edge Effects in Plates: Wells on the outer edges of a multi-well plate are more prone to evaporation, which can concentrate the inhibitor.	Avoid using the outer wells of the plate for data collection. Fill these wells with sterile water or media to minimize evaporation from the inner wells.
Unexpected Phenotype or Toxicity	Off-Target Effects: The observed cellular response may be due to the inhibition of kinases other than the intended targets.[7][8]	Use a structurally different inhibitor for the same target to see if the phenotype is consistent. Validate the on-target effect using genetic approaches like siRNA or CRISPR-mediated knockout of the target gene.[9][10]
Solvent Toxicity: The concentration of the solvent (e.g., DMSO) may be toxic to the cells.	Always include a vehicle control (media with the same concentration of solvent used to dissolve the inhibitor) in your experiments to assess solvent toxicity. Keep the final solvent concentration below a non-toxic level (typically <0.5% for DMSO).

Data Presentation

Table 1: Reported IC50 Values for SU5614

Target	Cell Line	IC50 (nM)	Reference
FLT3 Autophosphorylation	-	10	[4]
Proliferation (FLT3 ITD+)	Leukemic Cell Lines	100	[4]

Note: IC50 values can vary significantly based on the experimental conditions and cell line used.[13][14][15]

Experimental Protocols

General Protocol for Cell Viability Assay (e.g., MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Inhibitor Treatment: Prepare serial dilutions of the SU5614 stock solution in the appropriate cell culture medium. Remove the old medium from the wells and add the medium containing the different concentrations of the inhibitor. Include a vehicle control (medium with solvent only).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) in a humidified incubator at 37°C and 5% CO2.[6]

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Visualizations

Caption: SU5614 inhibits VEGFR-2, c-Kit, and FLT3 signaling pathways.

Caption: A logical workflow for troubleshooting inconsistent SU5614 results.

References

• 1. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. SU5416 and SU5614 inhibit kinase activity of wild-type and mutant FLT3 receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Do differences in cell lines and methods used for calculation of IC50 values influence categorisation of drugs as P-glycoprotein substrates and inhibitors? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of a lower-potency target drives the anti-cancer activity of a clinical p38 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. News: Strategies to Avoid and Reduce Off-Target Effects - CRISPR Medicine [crisprmedicinenews.com]
• 11. Enhancing solubility and stability of sorafenib through cyclodextrin-based inclusion complexation: in silico and in vitro studies - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. rsc.org [rsc.org]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting SU5614 Precipitation

For researchers, scientists, and drug development professionals utilizing the tyrosine kinase inhibitor SU5614, unexpected precipitation in cell culture media can be a significant experimental hurdle. This technical support center provides a comprehensive guide to understanding, preventing, and resolving SU5614 precipitation, ensuring the reliability and reproducibility of your in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is SU5614 and what are its primary targets?

A1: SU5614 is a small molecule, indolinone-based inhibitor of receptor tyrosine kinases (RTKs). Its primary targets are Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), c-Kit, and FMS-like Tyrosine Kinase 3 (FLT3), including both wild-type and mutant forms.[1][2] By inhibiting these kinases, SU5614 can reduce cell proliferation and induce apoptosis, making it a valuable tool for studying angiogenesis and cancer biology.[1][3]

Q2: Why does SU5614 precipitate in my cell culture medium?

A2: SU5614 is a hydrophobic compound with low solubility in aqueous solutions like cell culture media. Precipitation typically occurs when a concentrated stock solution, usually dissolved in an organic solvent like Dimethyl Sulfoxide (DMSO), is diluted into the aqueous environment of the culture medium. This solvent shift drastically reduces the solubility of SU5614, causing it to fall out of solution and form visible precipitates or a fine colloidal suspension.[4]

Q3: What is the recommended solvent and concentration for SU5614 stock solutions?

A3: The recommended solvent for preparing SU5614 stock solutions is high-quality, anhydrous DMSO.[1] It is crucial to use fresh, moisture-free DMSO, as absorbed moisture can reduce the compound's solubility.[1] A common stock concentration is 10 mg/mL (36.66 mM).[1]

Q4: What is the maximum recommended final concentration of DMSO in cell culture?

A4: To avoid solvent-induced cytotoxicity, the final concentration of DMSO in the cell culture medium should be kept as low as possible, generally below 0.5% (v/v) and ideally at or below 0.1%.[4] The tolerance to DMSO can be cell-line dependent, so it is best practice to run a vehicle control (medium with the same final concentration of DMSO but without SU5614) to assess its effect on your specific cells.

Quantitative Data Summary

The following tables provide key quantitative data for SU5614.

Table 1: Physicochemical Properties of SU5614

Property	Value	Reference
Molecular Weight	272.73 g/mol	[1]
Formula	C₁₅H₁₃ClN₂O	[1]
Primary Targets	VEGFR-2, c-Kit, FLT3	[1][3]
IC₅₀ (FLT3)	~10 nM	[2]

Table 2: Solubility and Storage of SU5614

Solvent	Max Stock Concentration	Storage (Powder)	Storage (Stock Solution)	Reference
DMSO	10 mg/mL (36.66 mM)	3 years at -20°C	1 year at -80°C or 1 month at -20°C	[1]

Troubleshooting Guide: Preventing and Resolving Precipitation

This guide addresses specific issues you may encounter with SU5614 precipitation.

Issue 1: A visible precipitate forms immediately upon adding the SU5614 stock solution to the medium.

• Cause A: Final concentration exceeds solubility limit. The desired final concentration of SU5614 in your aqueous medium is too high.

• Solution A: If experimentally feasible, lower the final working concentration of SU5614.

• Cause B: Improper dilution method. Adding the DMSO stock too quickly creates localized high concentrations, causing immediate precipitation.

• Solution B: Optimize the addition process. Pre-warm the cell culture medium to 37°C. Add the SU5614 stock solution drop-wise to the medium while gently swirling or vortexing to ensure rapid and even distribution.[4][5]

• Cause C: Stock solution is too concentrated. A highly concentrated stock requires a very large dilution factor, making proper mixing difficult.

• Solution C: Prepare a less concentrated intermediate stock solution in DMSO before the final dilution into the media.

Issue 2: The medium appears clear initially but becomes cloudy or shows precipitate after incubation.

• Cause A: Compound instability. Over time, SU5614 may degrade or aggregate in the complex aqueous, protein-rich environment of the cell culture medium.

• Solution A: Prepare fresh SU5614-containing media immediately before each experiment. Avoid storing diluted SU5614 in aqueous solutions.[4] For long-term experiments, consider replacing the media with a freshly prepared solution every 24-48 hours.

• Cause B: Interaction with media components. Salts, proteins (especially in serum), or other components in the media can interact with SU5614, reducing its stability.[6][7][8]

• Solution B: If compatible with your cell line, test the experiment in a serum-free medium or a medium with a different salt composition to see if precipitation is reduced.

• Cause C: Evaporation. Water evaporation from the culture vessel during incubation increases the effective concentration of all components, including SU5614, pushing it past its solubility limit.[8][9]

• Solution C: Ensure the incubator has proper humidification. Use culture plates with tight-fitting lids or seal plates with gas-permeable membranes to minimize evaporation.

Issue 3: Inconsistent experimental results or lower-than-expected efficacy.

• Cause: Micro-precipitation. Fine, non-visible precipitates or colloidal suspensions are forming, reducing the bioavailable concentration of SU5614.

• Solution: Before adding the prepared medium to your cells, visually inspect it carefully against a light source for any signs of haziness. As a final quality control step, you can filter the SU5614-containing medium through a 0.22 µm sterile syringe filter immediately before use. This will remove any aggregates that have formed.

Experimental Protocols

Protocol 1: Preparation of SU5614 Stock and Working Solutions

• Prepare Stock Solution (e.g., 10 mM):

  • Equilibrate the SU5614 powder vial to room temperature before opening.

  • Weigh out the required amount of SU5614 (e.g., 2.73 mg for 1 mL of 10 mM stock).

  • Add the appropriate volume of fresh, anhydrous DMSO (e.g., 1 mL) to the powder.

  • Vortex thoroughly until the powder is completely dissolved.

  • Aliquot the stock solution into small, single-use volumes in sterile microcentrifuge tubes.

  • Store aliquots at -80°C for long-term storage or -20°C for short-term storage.[1] Avoid repeated freeze-thaw cycles.[1]

• Prepare Final Working Solution (e.g., 10 µM):

  • Thaw a single aliquot of the 10 mM SU5614 stock solution at room temperature.

  • In a sterile conical tube, add the required volume of pre-warmed (37°C) complete cell culture medium.

  • Calculate the volume of stock solution needed for a 1:1000 dilution (e.g., add 10 µL of 10 mM stock to 10 mL of medium for a final concentration of 10 µM).

  • While gently swirling or vortexing the medium, add the calculated volume of the SU5614 stock solution drop-by-drop to the side of the tube.

  • Ensure the final DMSO concentration is within the acceptable range for your cell line (e.g., 0.1% for this 1:1000 dilution).

  • Visually inspect the final medium for any signs of precipitation.

  • Use the freshly prepared SU5614-containing medium for your cell treatment immediately.

Visualizations

References

• 1. selleckchem.com [selleckchem.com]
• 2. SU5416 and SU5614 inhibit kinase activity of wild-type and mutant FLT3 receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Methods for identifying precipitates and improving stability of chemically defined highly concentrated cell culture media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Precipitation of complex antibody solutions: influence of contaminant composition and cell culture medium on the precipitation behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 9. Analysis of the Causes of Precipitation in Cell Culture Flasks - Concentration and Calcium Salts - News - Luoyang FuDau Biotechnology Co., Ltd. [cellcultureflasks.com]

Technical Support Center: Improving Reproducibility of SU5614 Experiments

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help researchers, scientists, and drug development professionals improve the reproducibility of experiments involving the multi-kinase inhibitor, SU5614.

Frequently Asked Questions (FAQs)

Q1: What are the primary targets of SU5614?

A1: SU5614 is a potent inhibitor of several receptor tyrosine kinases (RTKs). Its primary targets include Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), c-Kit, and FMS-like tyrosine kinase 3 (FLT3).[1][2] It has been shown to inhibit both wild-type and mutant forms of FLT3.[1][2]

Q2: What is the recommended solvent and storage condition for SU5614?

A2: SU5614 should be dissolved in Dimethyl Sulfoxide (DMSO) at a stock concentration of, for example, 10 mg/mL.[1] For long-term storage, the solid compound should be stored at -20°C for up to 3 years.[1] Once dissolved in DMSO, the stock solution should be aliquoted to avoid repeated freeze-thaw cycles and can be stored at -80°C for up to one year or at -20°C for up to one month.[1] It is recommended to use fresh DMSO as absorbed moisture can reduce the solubility of the compound.[1]

Q3: Why am I observing high variability in my IC50 values for SU5614 between experiments?

A3: Variability in IC50 values can stem from several factors. These include inconsistencies in cell seeding density, differences in cell passage number which can lead to phenotypic drift, and variability in the potency of the SU5614 solution due to improper storage or multiple freeze-thaw cycles. The metabolic state of the cells and the final concentration of DMSO in the culture medium can also influence the results.

Q4: Can SU5614 have off-target effects?

A4: As a multi-kinase inhibitor, SU5614 has the potential for off-target effects, especially at higher concentrations. It is crucial to determine the optimal concentration range where it selectively inhibits the target of interest without causing significant off-target toxicity. If you observe unexpected cellular responses, consider the possibility of off-target effects and include appropriate controls to investigate this.

Troubleshooting Guides

Issue 1: Low or No Inhibitory Effect of SU5614 in Cell-Based Assays

Potential Cause	Recommended Solution
Degraded SU5614	Prepare a fresh stock solution of SU5614 from the solid compound. Ensure proper storage of the stock solution in aliquots at -80°C to avoid degradation from repeated freeze-thaw cycles.
Low Target Expression	Confirm the expression of the target receptor (VEGFR-2, c-Kit, or FLT3) in your cell line using Western Blot or qPCR. Choose a cell line with known high expression of the target for positive control experiments.
Sub-optimal Assay Conditions	Optimize the incubation time with SU5614. A time-course experiment can help determine the optimal duration for observing an inhibitory effect. Also, ensure the cell seeding density is consistent and that cells are in the exponential growth phase during the experiment.
SU5614 Precipitation in Media	Due to its hydrophobic nature, SU5614 can precipitate in aqueous culture media, especially at higher concentrations. Ensure the final DMSO concentration is kept low (typically ≤ 0.5%) and that the SU5614 solution is well-mixed with the media before adding to the cells. Visually inspect for any precipitation.

Issue 2: Inconsistent Results in Western Blot for Target Phosphorylation

Potential Cause	Recommended Solution
Low Basal Phosphorylation	If the basal level of target receptor phosphorylation is low, it may be difficult to detect a decrease upon SU5614 treatment. Consider stimulating the cells with the appropriate ligand (e.g., VEGF for VEGFR-2, SCF for c-Kit) for a short period to induce robust phosphorylation before adding SU5614.
Phosphatase Activity	During cell lysis, endogenous phosphatases can dephosphorylate your target protein. Ensure your lysis buffer contains a cocktail of phosphatase inhibitors. Keep samples on ice throughout the procedure.
Blocking Buffer Interference	For phospho-protein detection, avoid using milk as a blocking agent as it contains phosphoproteins (casein) that can increase background noise. Use Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween 20 (TBST) for blocking.
Antibody Issues	Use a primary antibody that is specific for the phosphorylated form of the target protein. It is also crucial to run a parallel blot for the total protein to normalize the phospho-protein signal and confirm equal loading.

Quantitative Data Summary

The following table summarizes the inhibitory concentrations (IC50) of SU5614 against its primary targets. Note that these values can vary depending on the specific cell line and assay conditions.

Target	Assay Type	IC50	Reference
VEGF (Flk-1)	Kinase Assay	1.2 µM
PDGF	Kinase Assay	2.9 µM
VEGF-driven mitogenesis	HUVEC cells	≤ 680 nM
FLT3 Autophosphorylation	Cellular Assay	10 nM
Proliferation of FLT3 ITD+ cells	Cellular Assay	100 nM
c-Kit	In Vitro	0.03 µM
VEGFR	In Vitro	0.46 µM
PDGFRβ	In Vitro	0.36 µM

Experimental Protocols

Protocol 1: General Cell Viability (MTT) Assay

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.

• SU5614 Treatment: Prepare serial dilutions of SU5614 in culture medium from a DMSO stock. The final DMSO concentration should be consistent across all wells and ideally below 0.5%. Replace the old medium with the SU5614-containing medium. Include a vehicle control (medium with the same concentration of DMSO).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.[3]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[3]

• Absorbance Reading: Gently shake the plate for 5-10 minutes to ensure complete dissolution. Read the absorbance at 570 nm using a microplate reader.

Protocol 2: Western Blot for Target Phosphorylation

• Cell Treatment: Seed cells in 6-well plates. Once they reach 70-80% confluency, serum-starve the cells if necessary to reduce basal signaling. Pre-treat with SU5614 for 1-2 hours, then stimulate with the appropriate ligand for 10-15 minutes.

• Cell Lysis: Place the plate on ice, wash cells twice with ice-cold PBS, and then add ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Scrape the cells, transfer the lysate to a microcentrifuge tube, and centrifuge at 14,000 x g for 15 minutes at 4°C. Determine the protein concentration of the supernatant using a BCA assay.

• Sample Preparation & SDS-PAGE: Normalize protein concentrations and add Laemmli sample buffer. Boil the samples at 95°C for 5 minutes. Load equal amounts of protein onto an SDS-polyacrylamide gel.

• Membrane Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% BSA in TBST for 1 hour at room temperature. Incubate with the primary antibody (specific to the phosphorylated target) overnight at 4°C.

• Washing and Secondary Antibody: Wash the membrane three times with TBST. Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST and then incubate with an ECL substrate. Capture the chemiluminescent signal.

• Re-probing: For a loading control, the membrane can be stripped and re-probed with an antibody for the total, non-phosphorylated target protein.

Protocol 3: Endothelial Tube Formation Assay (In Vitro Angiogenesis)

• Plate Coating: Thaw basement membrane extract (e.g., Matrigel®) on ice. Add 50 µL of the extract to each well of a pre-chilled 96-well plate and incubate at 37°C for 30-60 minutes to allow it to solidify.[4]

• Cell Preparation: Harvest endothelial cells (e.g., HUVECs) and resuspend them in a small volume of serum-free or low-serum medium.

• Treatment: Add SU5614 at various concentrations to the cell suspension.

• Seeding: Seed the treated cells onto the solidified basement membrane extract.

• Incubation: Incubate the plate at 37°C for 4-18 hours.

• Visualization and Quantification: Monitor the formation of tube-like structures using a microscope. The extent of angiogenesis can be quantified by measuring parameters such as the number of branch points and total tube length.

Visualizations

Caption: SU5614 inhibits VEGFR-2, c-Kit, and FLT3 signaling pathways.

Caption: General experimental workflow for a cell-based assay with SU5614.

Caption: A logical troubleshooting guide for inconsistent SU5614 results.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. atcc.org [atcc.org]
• 4. cellbiolabs.com [cellbiolabs.com]

SU5614 experimental controls and best practices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the experimental use of SU5614, a potent inhibitor of Receptor Tyrosine Kinases (RTKs) including VEGFR-2, c-kit, and FLT3.[1] This guide offers troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure the successful application of SU5614 in your research.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of SU5614?

A1: SU5614 is a small molecule inhibitor that competitively binds to the ATP-binding site of several receptor tyrosine kinases (RTKs). Its primary targets are Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), c-kit, and Fms-like tyrosine kinase 3 (FLT3), including both wild-type and mutant forms.[1][2] By inhibiting these kinases, SU5614 blocks downstream signaling pathways involved in cell proliferation, survival, and angiogenesis, ultimately leading to reduced cell growth and induction of apoptosis in sensitive cell lines.[2][3]

Q2: What are the main research applications for SU5614?

A2: SU5614 is primarily used in cancer research, particularly in studies related to angiogenesis and hematological malignancies. Its ability to inhibit VEGFR-2 makes it a valuable tool for investigating the role of angiogenesis in tumor growth and metastasis.[3] Furthermore, its inhibitory activity against c-kit and FLT3 makes it relevant for studying diseases like Acute Myeloid Leukemia (AML), where these kinases are often dysregulated.[3][4]

Q3: How should I prepare and store SU5614 stock solutions?

A3: SU5614 is typically provided as a powder. For in vitro experiments, it is recommended to dissolve SU5614 in dimethyl sulfoxide (B87167) (DMSO) to prepare a stock solution. To minimize degradation, it is best to aliquot the stock solution into single-use volumes and store them at -20°C for up to one month or at -80°C for up to one year.[2] Repeated freeze-thaw cycles should be avoided.[2] Before use, allow the vial to equilibrate to room temperature.

Q4: What is the recommended working concentration for SU5614 in cell culture experiments?

A4: The optimal working concentration of SU5614 can vary significantly depending on the cell line and the specific experimental endpoint. It is crucial to perform a dose-response experiment to determine the IC50 (half-maximal inhibitory concentration) for your specific cell line. Based on published data, effective concentrations can range from nanomolar to low micromolar levels.[4]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
No or low inhibitory effect observed	Compound Inactivity: Improper storage or handling of SU5614 leading to degradation.	Ensure proper storage of SU5614 stock solutions at -20°C or -80°C in single-use aliquots. Avoid repeated freeze-thaw cycles. Prepare fresh dilutions from the stock for each experiment.
Cell Line Resistance: The target cell line may not express the target kinases (VEGFR-2, c-kit, FLT3) or may have downstream mutations that bypass the need for these kinases.	Confirm the expression of the target kinases in your cell line using Western Blot or qPCR. Consider using a positive control cell line known to be sensitive to SU5614.
Suboptimal Concentration: The concentration of SU5614 used may be too low to elicit a response.	Perform a dose-response curve to determine the optimal inhibitory concentration for your specific cell line and experimental conditions.
High cell death or toxicity in control (DMSO-treated) cells	DMSO Toxicity: High concentrations of DMSO can be toxic to some cell lines.	Ensure the final concentration of DMSO in the culture medium is low (typically ≤ 0.1%) and consistent across all treatment groups, including the vehicle control.
Inconsistent results between experiments	Experimental Variability: Variations in cell density, passage number, or incubation time can lead to inconsistent results.	Standardize your experimental protocol. Use cells within a consistent passage number range, ensure uniform cell seeding density, and maintain consistent incubation times.
Precipitation of SU5614 in culture medium	Poor Solubility: SU5614 has limited solubility in aqueous solutions.	Ensure the final concentration of SU5614 in the culture medium does not exceed its solubility limit. Prepare fresh dilutions from a DMSO stock solution just before use and mix thoroughly.
Unexpected or off-target effects	Inhibition of other kinases: SU5614, like many kinase inhibitors, may have off-target effects at higher concentrations.	Perform a kinase profiling assay to identify potential off-target kinases. Use the lowest effective concentration of SU5614 as determined by your dose-response experiments. To confirm that the observed phenotype is due to on-target inhibition, consider rescue experiments or using a structurally different inhibitor targeting the same pathway.[5]

Quantitative Data Summary

Table 1: IC50 Values of SU5614 in Various Cell Lines

Cell Line	Cancer Type	Target Kinase(s)	IC50	Reference
FLT3 ITD-positive leukemic cells	Acute Myeloid Leukemia	FLT3	100 nM (proliferation)	[6]
BaF3 (FLT3 ITD)	Leukemia	FLT3	10 nM (autophosphorylation)	[6]

Note: IC50 values can vary between different studies and experimental conditions.

Experimental Protocols

Western Blot Analysis of Target Kinase Phosphorylation

This protocol describes the detection of the phosphorylation status of SU5614 target kinases (e.g., VEGFR-2, c-kit, FLT3) in response to inhibitor treatment.

Materials:

• SU5614

• Cell line of interest

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• Nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (total and phosphorylated forms of the target kinase)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• X-ray film or digital imaging system

Procedure:

• Cell Seeding and Treatment: Seed cells in appropriate culture vessels and allow them to adhere and grow to 70-80% confluency. Treat cells with varying concentrations of SU5614 (and a vehicle control) for the desired time.

• Cell Lysis: Aspirate the medium and wash the cells with ice-cold PBS. Add ice-cold lysis buffer to the cells and scrape them off the plate.[7]

• Protein Quantification: Centrifuge the lysates to pellet cell debris and collect the supernatant. Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Transfer: Normalize the protein concentrations and prepare samples with Laemmli buffer. Separate the proteins by SDS-PAGE and transfer them to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-VEGFR-2) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Add the chemiluminescent substrate to the membrane and detect the signal using X-ray film or a digital imager.

• Stripping and Re-probing: To assess total protein levels, the membrane can be stripped and re-probed with an antibody against the total form of the target kinase.

In Vitro Angiogenesis (Tube Formation) Assay

This assay assesses the effect of SU5614 on the ability of endothelial cells to form capillary-like structures.

Materials:

• SU5614

• Endothelial cells (e.g., HUVECs)

• Endothelial cell growth medium

• Basement membrane matrix (e.g., Matrigel®)

• 96-well plate

• Calcein AM (for fluorescent visualization, optional)

Procedure:

• Plate Coating: Thaw the basement membrane matrix on ice and coat the wells of a 96-well plate. Incubate at 37°C for 30-60 minutes to allow for solidification.

• Cell Preparation: Harvest endothelial cells and resuspend them in medium containing the desired concentrations of SU5614 or vehicle control.

• Seeding: Seed the cell suspension onto the solidified matrix in the 96-well plate.

• Incubation: Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 4-18 hours.

• Visualization and Quantification:

  • Examine the formation of tube-like structures using a light microscope.

  • For quantitative analysis, images of the tube networks can be captured and analyzed using image analysis software to measure parameters such as total tube length, number of junctions, and number of loops.

  • Alternatively, cells can be pre-labeled with Calcein AM for fluorescent visualization.

Apoptosis Assay (Annexin V Staining)

This protocol is for the detection of apoptosis induced by SU5614 using Annexin V and Propidium Iodide (PI) staining followed by flow cytometry.

Materials:

• SU5614

• Cell line of interest

• Complete cell culture medium

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells and treat them with SU5614 at various concentrations for the desired duration. Include both untreated and vehicle-treated controls.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, use a gentle dissociation reagent.

• Staining:

  • Wash the cells with cold PBS.

  • Resuspend the cells in 1X Binding Buffer.

  • Add Annexin V-FITC and Propidium Iodide to the cell suspension.

  • Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

  • Healthy cells will be negative for both Annexin V and PI.

  • Early apoptotic cells will be Annexin V positive and PI negative.

  • Late apoptotic or necrotic cells will be positive for both Annexin V and PI.

Visualizations

Caption: SU5614 inhibits VEGFR-2, c-kit, and FLT3 signaling pathways.

Caption: General experimental workflow for studying the effects of SU5614.

Caption: Troubleshooting flowchart for unexpected experimental outcomes with SU5614.

References

• 1. researchgate.net [researchgate.net]
• 2. n-genetics.com [n-genetics.com]
• 3. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. SU5416 and SU5614 inhibit kinase activity of wild-type and mutant FLT3 receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

interpreting unexpected data from SU5614 studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the kinase inhibitor SU5614. Here you will find information to help interpret unexpected data and guidance on experimental protocols.

Frequently Asked Questions (FAQs)

Q1: My cells are showing a different phenotype than expected after SU5614 treatment. What could be the reason?

A1: Unexpected cellular phenotypes can arise from several factors. SU5614 is a multi-targeted kinase inhibitor, and its effects are not limited to a single pathway. Consider the following:

• Dual Inhibition Profile: SU5614 is known to potently inhibit both Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and c-Kit. If your experimental system expresses both of these receptors, the observed phenotype will be a composite of inhibiting both pathways. For example, in acute myeloid leukemia (AML) cells, the growth inhibitory activity of SU5614 was found to be determined by c-Kit expression, not VEGFR-2 expression.

• Off-Target Effects: Like many small molecule inhibitors, SU5614 can inhibit other kinases with lower potency. The overall cellular response will depend on the specific kinase expression profile of your cell line.

• Cell-Line Specific Responses: The genetic background and signaling network of each cell line are unique. A response observed in one cell line may not be recapitulated in another. For instance, the response to the kinase inhibitor imatinib (B729) was shown to be contradictory in two different prostate cancer cell lines (DU145 and PC3), which was attributed to differential expression of c-KIT variants and distinct regulation of cell-cycle and apoptosis pathways.

Q2: I am seeing a weaker than expected inhibition of my target protein's phosphorylation. What are the possible causes?

A2: Several factors can contribute to weaker than expected inhibition:

• Compound Stability and Solubility: SU5614, like many small molecules, can be unstable or have poor solubility in cell culture media. Ensure that the compound is fully dissolved in your stock solution (e.g., in DMSO) and that the final concentration in the media does not exceed its solubility limit, which can lead to precipitation. It is also advisable to prepare fresh dilutions for each experiment.

• ATP Competition: SU5614 is an ATP-competitive inhibitor. High intracellular ATP concentrations can compete with the inhibitor for binding to the kinase domain, reducing its apparent potency.

• Cellular Efflux: Cells may actively pump out the compound through efflux pumps, reducing the intracellular concentration of SU5614.

• Incorrect Dosing: Verify the concentration of your SU5614 stock solution and ensure accurate dilution.

Q3: Can SU5614 induce paradoxical effects, such as activating a signaling pathway it is expected to inhibit?

A3: While not specifically documented for SU5614, paradoxical effects are a known phenomenon with some kinase inhibitors. This can occur through various mechanisms, such as:

• Feedback Loops: Inhibition of a target can sometimes relieve negative feedback loops, leading to the activation of upstream components and a rebound in pathway activity.

• Conformational Changes: Inhibitor binding can sometimes lock a kinase in a partially active conformation, or promote dimerization that leads to activation under certain cellular contexts.

• Off-Target Activation: Inhibition of one kinase might indirectly lead to the activation of another pathway.

If you suspect a paradoxical effect, it is crucial to investigate downstream markers of the pathway and consider performing a broader analysis of signaling pathways using techniques like phospho-protein arrays.

Troubleshooting Guides

Western Blot for Phospho-Proteins

Issue: Weak or no signal for the phosphorylated target protein after SU5614 treatment.

Possible Cause	Troubleshooting Step
Ineffective Inhibition	Verify SU5614 concentration and incubation time. Ensure proper dissolution of the compound.
Phosphatase Activity	Include phosphatase inhibitors in your cell lysis buffer to preserve the phosphorylation state of your target protein.
Low Target Abundance	Ensure you are loading sufficient total protein (20-30 µg is a common starting point). Consider immunoprecipitation to enrich for your target protein.
Poor Antibody Quality	Use a phospho-specific antibody that has been validated for western blotting. Check the antibody datasheet for recommended dilutions and blocking conditions.
Suboptimal Transfer	Optimize transfer conditions (time, voltage) for the molecular weight of your protein. Use a PVDF membrane for better retention of phosphorylated proteins.
Blocking Buffer	For phospho-antibodies, blocking with 5% Bovine Serum Albumin (BSA) in TBST is often recommended over non-fat milk to reduce background.

Issue: High background on the western blot.

Possible Cause	Troubleshooting Step
Insufficient Washing	Increase the number and duration of washes with TBST after primary and secondary antibody incubations.
Antibody Concentration Too High	Titrate your primary and secondary antibodies to find the optimal concentration that gives a strong signal with low background.
Blocking Inefficiency	Increase the blocking time to 1-2 hours at room temperature.
Membrane Drying	Ensure the membrane remains wet throughout the entire process.

Cell Proliferation Assays (e.g., MTT Assay)

Issue: Inconsistent or highly variable results.

Possible Cause	Troubleshooting Step
Uneven Cell Seeding	Ensure a single-cell suspension before seeding and mix the cell suspension between plating wells to ensure even distribution.
Edge Effects	Avoid using the outer wells of the 96-well plate as they are more prone to evaporation. Fill the outer wells with sterile PBS or media.
Compound Precipitation	Visually inspect the wells after adding SU5614 to ensure there is no precipitation. If precipitation occurs, reduce the final concentration.
Incomplete Formazan (B1609692) Solubilization	After adding the solubilization buffer, ensure all formazan crystals are dissolved by gentle shaking or pipetting before reading the absorbance.
Incorrect Incubation Times	Optimize the incubation time with the MTT reagent for your specific cell line to ensure a linear response.

Quantitative Data Summary

Table 1: IC₅₀ Values of SU5614 for Key Kinase Targets

Kinase Target	IC₅₀ (µM)
VEGFR-2 (Flk-1)	~1.2
c-Kit	Not specified in search results
PDGFR	~2.9
FLT3	Not specified in search results

Note: IC₅₀ values can vary depending on the assay conditions (e.g., ATP concentration, substrate).

Experimental Protocols

Western Blot Protocol for Phospho-VEGFR-2 Inhibition by SU5614

• Cell Culture and Treatment:

  • Plate cells (e.g., HUVECs) in 6-well plates and grow to 70-80% confluency.

  • Serum-starve the cells for 12-24 hours if necessary to reduce basal VEGFR-2 activation.

  • Pre-treat cells with varying concentrations of SU5614 (e.g., 0.1, 1, 10 µM) or vehicle control (DMSO) for 1-2 hours.

  • Stimulate cells with an appropriate concentration of VEGF (e.g., 50 ng/mL) for 5-15 minutes to induce VEGFR-2 phosphorylation.

• Cell Lysis:

  • Place plates on ice and aspirate the media.

  • Wash cells once with ice-cold PBS.

  • Add 100-150 µL of ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors.

  • Scrape cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing briefly every 10 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C. The supernatant is the protein extract.

• Protein Quantification and SDS-PAGE:

  • Determine protein concentration using a BCA assay.

  • Mix 20-30 µg of protein with Laemmli sample buffer and heat at 95°C for 5 minutes.

  • Load samples onto an SDS-polyacrylamide gel and perform electrophoresis.

• Western Blotting:

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against phospho-VEGFR-2 (e.g., pTyr1175) overnight at 4°C.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Detect the signal using an ECL substrate and an imaging system.

  • Strip and re-probe the membrane for total VEGFR-2 and a loading control (e.g., β-actin or GAPDH) to normalize the data.

MTT Cell Proliferation Assay Protocol

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 1,000-100,000 cells/well) in 100 µL of culture medium.

  • Include wells with medium only for blank measurements.

  • Incubate for 6-24 hours to allow cells to attach and recover.

• Compound Treatment:

  • Prepare serial dilutions of SU5614 in culture medium.

  • Add the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO).

  • Incubate for the desired treatment period (e.g., 24, 48, 72 hours).

• MTT Assay:

  • Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C until a purple precipitate is visible.

  • Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

  • Incubate at room temperature in the dark for at least 2 hours, or overnight, with gentle shaking to dissolve the formazan crystals.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Use a reference wavelength of >650 nm if available.

  • Subtract the absorbance of the blank wells from all other readings.

Visualizations

Caption: Dual inhibitory action of SU5614 on VEGFR-2 and c-Kit signaling pathways.

Caption: Key steps in a western blot workflow for analyzing protein phosphorylation.

Reference Data & Comparative Studies

A Comparative Analysis of SU5614 and SU5416: Efficacy and Mechanistic Insights

In the landscape of tyrosine kinase inhibitors, SU5614 and SU5416 have emerged as significant research tools, particularly in the study of angiogenesis and cancer biology. Both compounds, while structurally related as indolinone derivatives, exhibit distinct inhibitory profiles against a panel of key signaling kinases. This guide provides a comprehensive comparison of their efficacy, supported by experimental data, to aid researchers in selecting the appropriate inhibitor for their specific experimental needs.

Quantitative Efficacy Comparison

The inhibitory activity of SU5614 and SU5416 has been quantified against several critical receptor tyrosine kinases implicated in oncogenesis and angiogenesis. The half-maximal inhibitory concentration (IC50) values from various in vitro kinase assays are summarized below, offering a direct comparison of their potency.

Target Kinase	SU5614 (IC50)	SU5416 (IC50)	Key Findings
VEGFR-2 (Flk-1/KDR)	1.2 µM[1]	438.5 nM (in a VEGFR2 kinase assay)[2]	Both compounds inhibit VEGFR-2, a key mediator of angiogenesis.
FLT3 (autophosphorylation)	10 nM[3]	100 nM[3]	SU5614 is a more potent inhibitor of FLT3 autophosphorylation.[3]
FLT3 (proliferation of ITD-positive cells)	100 nM[3]	250 nM[3]	SU5614 shows greater potency in inhibiting the proliferation of leukemic cells with FLT3 internal tandem duplication (ITD) mutations.[3]
c-Kit	Inhibits SCF-induced phosphorylation[4]	Data not available in direct comparison	SU5614 is documented to inhibit c-Kit signaling.[4]

Signaling Pathways and Experimental Workflow

To visualize the mechanisms of action and the experimental approaches used to evaluate these inhibitors, the following diagrams are provided.

Figure 1: Targeted signaling pathways of SU5614 and SU5416.

Figure 2: General experimental workflow for inhibitor comparison.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key assays used to evaluate the efficacy of SU5614 and SU5416.

In Vitro Kinase Assay (FLT3 Autophosphorylation)

This assay determines the direct inhibitory effect of the compounds on the kinase activity of FLT3.

• Cell Culture and Lysis: Ba/F3 cells expressing either wild-type or ITD-mutant FLT3 are cultured in appropriate media. Cells are then lysed in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation status of proteins.

• Immunoprecipitation: The cell lysates are incubated with an anti-FLT3 antibody to specifically pull down the FLT3 receptor. Protein A/G-agarose beads are used to capture the antibody-receptor complex.

• Kinase Reaction: The immunoprecipitated FLT3 is washed and then incubated in a kinase reaction buffer containing ATP and varying concentrations of SU5614 or SU5416.

• Western Blot Analysis: The reaction is stopped, and the proteins are separated by SDS-PAGE. The level of FLT3 autophosphorylation is detected by Western blotting using an anti-phosphotyrosine antibody. The total amount of FLT3 is also measured as a loading control.

• Data Analysis: The intensity of the phosphotyrosine bands is quantified and normalized to the total FLT3. IC50 values are calculated by plotting the percentage of inhibition against the inhibitor concentration.

In Vitro Endothelial Cell Tube Formation Assay

This assay assesses the anti-angiogenic potential of the inhibitors by measuring their effect on the formation of capillary-like structures by endothelial cells.

• Preparation of Matrix Gel: A basement membrane matrix gel (e.g., Matrigel) is thawed on ice and used to coat the wells of a 96-well plate. The plate is then incubated at 37°C to allow the gel to solidify.[5][6][7]

• Cell Seeding: Human Umbilical Vein Endothelial Cells (HUVECs) are harvested and resuspended in a basal medium containing VEGF and different concentrations of SU5614 or SU5416.

• Incubation: The cell suspension is added to the gel-coated wells and incubated at 37°C for several hours (typically 4-18 hours) to allow for tube formation.[8]

• Visualization and Quantification: The formation of tube-like structures is observed and photographed using a microscope. The extent of tube formation is quantified by measuring parameters such as the number of branch points, total tube length, or the number of enclosed loops.[5][9]

In Vivo Tumor Xenograft Study

This model evaluates the in vivo anti-tumor efficacy of the compounds.

• Cell Implantation: A suspension of human tumor cells (e.g., a cell line with known sensitivity to the inhibitors) is injected subcutaneously into the flank of immunodeficient mice.[10][11][12]

• Tumor Growth and Treatment: Once the tumors reach a palpable size, the mice are randomized into treatment and control groups. SU5614 or SU5416, dissolved in a suitable vehicle (e.g., DMSO), is administered to the treatment groups, typically via intraperitoneal injection, on a predefined schedule and dose.[13] The control group receives the vehicle alone.

• Tumor Measurement: Tumor volume is measured regularly (e.g., 2-3 times per week) using calipers.[11]

• Endpoint and Analysis: At the end of the study, the mice are euthanized, and the tumors are excised and weighed. The anti-tumor efficacy is determined by comparing the tumor growth rates and final tumor weights between the treated and control groups. Further analysis, such as immunohistochemistry for markers of angiogenesis (e.g., CD31), can be performed on the excised tumors.

Conclusion

Both SU5614 and SU5416 are potent inhibitors of key receptor tyrosine kinases involved in cancer progression. The choice between these two compounds will depend on the specific research question. SU5614 demonstrates superior potency against FLT3, making it a more suitable tool for studies focused on FLT3-driven malignancies.[3] SU5416, while also inhibiting FLT3, is a well-characterized inhibitor of VEGFR and has been extensively used in angiogenesis research.[14][15] The provided data and protocols serve as a valuable resource for researchers designing experiments to further elucidate the roles of these signaling pathways in health and disease.

References

• 1. BioKB - CoOccurrence - SU5614 - VEGFR [biokb.lcsb.uni.lu]
• 2. SU5416 plus hypoxia but not selective VEGFR2 inhibition with cabozantinib plus hypoxia induces pulmonary hypertension in rats: potential role of BMPR2 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SU5416 and SU5614 inhibit kinase activity of wild-type and mutant FLT3 receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Endothelial Cell Tube Formation Assay for the In Vitro Study of Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Endothelial Cell Tube Formation Angiogenesis Assay [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. cellbiolabs.com [cellbiolabs.com]
• 9. Video: Endothelial Cell Tube Formation Assay for the In Vitro Study of Angiogenesis [jove.com]
• 10. benchchem.com [benchchem.com]
• 11. Exploring protocol for breast cancer xenograft model using endothelial colony-forming cells - Lim - Translational Cancer Research [tcr.amegroups.org]
• 12. sites.lifesci.ucla.edu [sites.lifesci.ucla.edu]
• 13. Inhibition of Tumor Growth, Angiogenesis, and Microcirculation by the Novel Flk-1 Inhibitor SU5416 as Assessed by Intravital Multi-fluorescence Videomicroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. SU5416 is a potent and selective inhibitor of the vascular endothelial growth factor receptor (Flk-1/KDR) that inhibits tyrosine kinase catalysis, tumor vascularization, and growth of multiple tumor types - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The multi-targeted kinase inhibitor SU5416 inhibits small cell lung cancer growth and angiogenesis, in part by blocking Kit-mediated VEGF expression - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to VEGFR2 Inhibitors: SU5614 Versus Other Key Modulators

For Researchers, Scientists, and Drug Development Professionals

Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), also known as Kinase Insert Domain Receptor (KDR), is a critical mediator of angiogenesis, the physiological process of forming new blood vessels. In oncology, the VEGFR2 signaling pathway is often hijacked by tumors to support their growth and metastasis, making it a prime target for therapeutic intervention. This guide provides an objective comparison of SU5614, an early investigational inhibitor, with other prominent VEGFR2 inhibitors. The comparison is based on available biochemical and cellular data, with a focus on providing detailed experimental context for the presented findings.

Mechanism of Action of VEGFR2 Inhibitors

VEGFR2 is a receptor tyrosine kinase (RTK). Upon binding its ligand, primarily VEGF-A, the receptor dimerizes and autophosphorylates key tyrosine residues in its intracellular domain. This phosphorylation cascade initiates a series of downstream signaling pathways, including the PLCγ-PKC-Raf-MEK-ERK and PI3K-Akt pathways, which ultimately drive endothelial cell proliferation, migration, survival, and vascular permeability.[1][2][3] Small molecule inhibitors of VEGFR2 typically act as ATP-competitive agents, binding to the kinase domain and preventing the transfer of phosphate (B84403) from ATP to the tyrosine residues, thereby blocking signal transduction.

SU5614 is a small molecule inhibitor that has been shown to target not only VEGFR2 but also other receptor tyrosine kinases, including c-Kit and FMS-like tyrosine kinase 3 (FLT3).[4][5][6] This multi-targeted nature is a common feature among many kinase inhibitors.

Quantitative Comparison of Inhibitor Potency

The half-maximal inhibitory concentration (IC50) is a standard measure of an inhibitor's potency. The following table summarizes the reported IC50 values for SU5614 and other well-characterized VEGFR2 inhibitors. It is important to note that these values are compiled from various studies and experimental conditions may differ, thus direct comparison should be approached with caution.

Inhibitor	Target(s)	Assay Type	IC50 (VEGFR2/KDR)	Reference(s)
SU5614	VEGFR2, c-Kit, FLT3	Biochemical (Flk-1)	1.2 µM	[7]
Sunitinib	VEGFRs, PDGFRs, c-Kit, FLT3, RET	Biochemical	80 nM	[5]
Sorafenib	VEGFRs, PDGFRs, c-Kit, FLT3, RAF	Biochemical	90 nM	[5]
Axitinib	VEGFRs, PDGFR, c-Kit	Biochemical	0.2 nM	[4]
Cabozantinib	VEGFR2, MET, RET, KIT, AXL, FLT3	Biochemical	0.035 nM	[4]
Lenvatinib	VEGFRs, FGFRs, PDGFRα, KIT, RET	Biochemical	4.6 nM	[8]
Pazopanib	VEGFRs, PDGFRs, FGFRs, c-Kit	Biochemical	30 nM	[4]
Regorafenib	VEGFRs, TIE2, PDGFR, FGFR, KIT, RET, RAF	Biochemical	4.2 nM (murine)	[8]

Performance in Cellular and Ex Vivo Assays

Beyond biochemical assays, evaluating inhibitors in cell-based and more complex ex vivo models provides a more comprehensive understanding of their biological activity.

SU5614 has been demonstrated to be a potent inhibitor of VEGF-induced endothelial cell sprouting in vitro.[6] However, detailed quantitative data on its effects on endothelial cell proliferation and migration are less prevalent in publicly accessible literature compared to more clinically advanced inhibitors. One study noted that SU5614 did not inhibit the proliferation of DJM-1 skin cancer cells, which did not express VEGFR1 or VEGFR2.[9]

Sunitinib and Sorafenib have been extensively characterized and show significant inhibition of endothelial cell proliferation, migration, and tube formation in response to VEGF stimulation.[10][11][12]

Visualizing Key Processes

To better understand the context of VEGFR2 inhibition, the following diagrams illustrate the core signaling pathway and a general workflow for inhibitor screening.

Caption: Simplified VEGFR2 signaling cascade upon VEGF-A binding.

Caption: A typical experimental workflow for characterizing VEGFR2 inhibitors.

Experimental Protocols

A brief overview of the methodologies for key experiments cited in the evaluation of VEGFR2 inhibitors is provided below.

Biochemical Kinase Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of the isolated VEGFR2 kinase domain.

• Principle: The assay quantifies the transfer of phosphate from ATP to a synthetic peptide substrate by the recombinant VEGFR2 kinase. The amount of ADP produced, which is directly proportional to kinase activity, is measured.

• General Procedure:

  • A reaction mixture containing recombinant human VEGFR2 kinase, a suitable buffer, and a peptide substrate is prepared.

  • Serial dilutions of the test inhibitor (e.g., SU5614) are added to the reaction mixture.

  • The kinase reaction is initiated by the addition of ATP.

  • After incubation at a controlled temperature (e.g., 30°C), the reaction is stopped.

  • A detection reagent is added to measure the amount of ADP produced, often through a luminescence-based method.

  • The IC50 value is calculated by plotting the percentage of kinase inhibition against the inhibitor concentration.

Cell-Based VEGFR2 Phosphorylation Assay

This assay determines the inhibitor's ability to block VEGFR2 autophosphorylation in a cellular context.

• Principle: Endothelial cells (e.g., Human Umbilical Vein Endothelial Cells - HUVECs) are stimulated with VEGF-A to induce VEGFR2 phosphorylation. The level of phosphorylated VEGFR2 is then quantified, typically by ELISA or Western blotting.

• General Procedure:

  • HUVECs are cultured to near confluence and then serum-starved to reduce basal receptor phosphorylation.

  • The cells are pre-incubated with various concentrations of the inhibitor.

  • VEGF-A is added to stimulate VEGFR2 phosphorylation for a short period (e.g., 5-10 minutes).

  • The cells are lysed, and the protein concentration of the lysates is determined.

  • The levels of phosphorylated VEGFR2 (specifically at key residues like Y1175) and total VEGFR2 are measured using an ELISA kit or by Western blot analysis.

  • The ratio of phosphorylated to total VEGFR2 is calculated to determine the extent of inhibition.

Endothelial Cell Proliferation Assay

This assay assesses the impact of the inhibitor on VEGF-induced endothelial cell growth.

• Principle: The proliferation of endothelial cells in response to VEGF stimulation is measured, often using a colorimetric assay like the MTT or MTS assay, which quantifies viable cells.

• General Procedure:

  • HUVECs are seeded in a 96-well plate and allowed to adhere.

  • The cells are then serum-starved.

  • The medium is replaced with a low-serum medium containing various concentrations of the inhibitor and a fixed concentration of VEGF-A.

  • After a prolonged incubation period (e.g., 48-72 hours), a reagent such as MTT is added.

  • The formation of a colored formazan (B1609692) product, which is proportional to the number of viable cells, is measured using a microplate reader.

  • The IC50 for the inhibition of proliferation is then determined.[4]

Aortic Ring Assay

This ex vivo assay provides a more complex model to study angiogenesis, incorporating multiple aspects of blood vessel formation.

• Principle: A cross-section of an aorta from a rodent is embedded in a collagen or Matrigel matrix and cultured. In the presence of angiogenic stimuli, new microvessels will sprout from the aortic ring. The effect of inhibitors on this sprouting can be quantified.

• General Procedure:

  • The thoracic aorta is excised from a mouse or rat and cut into 1-2 mm rings.

  • The rings are embedded in a gel matrix (e.g., collagen I or Matrigel) in a culture plate.

  • The rings are cultured in a medium containing angiogenic factors (like VEGF) and different concentrations of the test inhibitor.

  • Over several days, the formation of new microvessel sprouts is monitored and imaged using a microscope.

  • The extent of sprouting (e.g., number and length of sprouts) is quantified to assess the anti-angiogenic activity of the inhibitor.[13][14]

Conclusion

References

• 1. Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role - PMC [pmc.ncbi.nlm.nih.gov]
• 2. VEGF-A/VEGFR2 signaling network in endothelial cells relevant to angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting vascular endothelial growth receptor-2 (VEGFR-2): structural biology, functional insights, and therapeutic resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. BioKB - CoOccurrence - SU5614 - VEGFR [biokb.lcsb.uni.lu]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role [frontiersin.org]
• 14. ovid.com [ovid.com]

A Comparative Analysis of SU5614 and Sorafenib in Preclinical Hepatocellular Carcinoma Models: A Data-Driven Guide

A direct comparative study of SU5614 and sorafenib (B1663141) in hepatocellular carcinoma (HCC) models is not available in the current scientific literature. Research on the efficacy of SU5614 in HCC is notably absent, preventing a direct, data-driven comparison with the well-established agent, sorafenib. This guide, therefore, provides a comprehensive overview of sorafenib's activity in preclinical HCC models based on available experimental data and outlines the known mechanisms of SU5614 from research in other cancer types, highlighting a significant data gap in HCC research.

Sorafenib is a multikinase inhibitor that has been a standard of care for advanced HCC.[1] Its mechanism of action involves the inhibition of several key signaling pathways implicated in tumor progression and angiogenesis.[1][2] In contrast, SU5614 is a protein tyrosine kinase inhibitor known to target c-kit and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), with studies primarily focused on acute myeloid leukemia (AML).[3]

Performance Data in Preclinical Models

Due to the lack of studies on SU5614 in HCC, a quantitative comparison of its performance against sorafenib is not possible. The following tables summarize the available data for sorafenib's efficacy in various HCC preclinical models.

In Vitro Efficacy of Sorafenib in HCC Cell Lines

Cell Line	Assay	IC50 (µM)	Duration of Treatment	Reference
HepG2	Cell Growth Inhibition	Not specified	Dose- and time-dependent	[4][5]
Huh7	Cell Growth Inhibition	Not specified	Dose- and time-dependent	[4][5]
PLC/PRF/5	Not specified	Not specified	Not specified	[6]

Note: Specific IC50 values for sorafenib in these HCC cell lines were not consistently reported in the provided search results, but its dose- and time-dependent inhibitory effects were confirmed.

In Vivo Efficacy of Sorafenib in HCC Models

Animal Model	HCC Model	Treatment Dose	Outcome	Reference
Immunocompromised mice	HCC xenografts	Not specified	Suppressed tumor growth, decreased microvessel area, increased tumor cell apoptosis	[3]
Orthotopic murine model	H129 liver tumor	30 mg/kg, orally, once daily	No significant improvement in median survival vs. vehicle	[6]
Nude mice	Patient-derived HCC xenografts (PDX)	30 mg/kg, orally, once daily	Significant tumor growth inhibition in 7 out of 10 models	[6]

Mechanisms of Action and Signaling Pathways

Sorafenib in Hepatocellular Carcinoma

Sorafenib exerts its antitumor effects through a dual mechanism: inhibiting tumor cell proliferation and angiogenesis.[3] It targets multiple kinases, including RAF-1, B-RAF, VEGFR-2, Platelet-Derived Growth Factor Receptor (PDGFR), and c-KIT.[1][2]

The primary signaling cascade inhibited by sorafenib in tumor cells is the Raf/MEK/ERK pathway, which is crucial for cell proliferation.[2] By blocking this pathway, sorafenib can induce apoptosis.[2] Additionally, its inhibition of VEGFR and PDGFR on endothelial cells disrupts the formation of new blood vessels, a process vital for tumor growth and metastasis.[2]

References

• 1. mdpi.com [mdpi.com]
• 2. Mechanistic insights on anticancer drugs with specific biological targets and signalling pathways [explorationpub.com]
• 3. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Understanding the molecular-based mechanism of action of the tyrosine kinase inhibitor: sunitinib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dovepress.com [dovepress.com]
• 6. researchgate.net [researchgate.net]

SU5614: A Comparative Guide to its Cross-Reactivity Profile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the cross-reactivity profile of SU5614, a multi-targeted tyrosine kinase inhibitor. By objectively comparing its performance with alternative inhibitors and presenting supporting experimental data, this document serves as a valuable resource for researchers in kinase inhibitor development and application.

Executive Summary

SU5614 is a potent, cell-permeable inhibitor of several receptor tyrosine kinases (RTKs), primarily targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), c-Kit, and FMS-like Tyrosine Kinase 3 (FLT3). Its anti-angiogenic and anti-proliferative effects are attributed to the inhibition of these key signaling proteins. However, like many kinase inhibitors, SU5614 exhibits a degree of cross-reactivity, binding to and inhibiting off-target kinases. Understanding this cross-reactivity profile is crucial for interpreting experimental results and predicting potential therapeutic and adverse effects. This guide provides a detailed comparison of SU5614's kinase inhibition profile with that of other well-characterized multi-targeted and selective kinase inhibitors.

Comparative Kinase Inhibition Profiles

The following tables summarize the half-maximal inhibitory concentrations (IC50) of SU5614 and selected alternative kinase inhibitors against their primary targets and a panel of other kinases. This data, compiled from various biochemical assays, allows for a direct comparison of their potency and selectivity.

Table 1: IC50 Values (nM) for Primary Targets of SU5614 and Alternatives

Kinase	SU5614	Sunitinib (B231)	Sorafenib (B1663141)	Axitinib	Pazopanib	Quizartinib (AC220)
VEGFR-2 (KDR)	~1200[1]	80[2]	90[2]	0.2 [2][3]	30[4]	-
c-Kit	Potent Inhibition	2 (PDGFRβ)	68[2]	1.7[2]	74	-
FLT3	Potent Inhibition (IC50 ~10 nM for autophosphorylation)	Potent Inhibition	59[2]	-	-	1.1 (ITD) , 4.2 (WT)[5]
PDGFRβ	~2900[1]	2 [2]	57[2]	1.6[2]	84	-

Table 2: Off-Target Kinase Inhibition Profile (Selected Kinases)

Kinase Family	Kinase	SU5614	Sunitinib	Sorafenib
Src Family	SRC	-	Moderate	Moderate
EGFR Family	EGFR	No significant effect[1]	Weak	Weak
Other RTKs	RET	-	Potent	Potent[2]
CSF-1R	-	Potent	-

Signaling Pathways

The following diagrams illustrate the signaling pathways primarily targeted by SU5614. Understanding these pathways is essential for elucidating the inhibitor's mechanism of action and its effects on cellular processes.

Caption: Simplified VEGFR-2 signaling pathway and the point of inhibition by SU5614.

Caption: Simplified c-Kit signaling pathway and the point of inhibition by SU5614.

Caption: Simplified FLT3 signaling pathway and the point of inhibition by SU5614.

Experimental Protocols

Determination of IC50 Values using a Biochemical Kinase Assay (General Protocol)

This protocol outlines a general procedure for determining the half-maximal inhibitory concentration (IC50) of a test compound against a purified kinase. Specific conditions such as enzyme and substrate concentrations, and incubation times, should be optimized for each kinase.

Caption: General workflow for an in vitro biochemical kinase assay to determine IC50 values.

Materials:

• Purified recombinant kinase

• Specific peptide or protein substrate

• Adenosine triphosphate (ATP)

• Kinase assay buffer (e.g., containing Tris-HCl, MgCl2, DTT)

• Test compound (e.g., SU5614) serially diluted in DMSO

• Detection reagent (e.g., ADP-Glo™ Kinase Assay Kit)

• Microplate reader capable of measuring luminescence

Procedure:

• Compound Preparation: Prepare a series of dilutions of the test compound in DMSO. A typical starting concentration might be 10 mM, followed by serial 3-fold or 10-fold dilutions.

• Reaction Mixture Preparation: In the wells of a microplate, prepare the kinase reaction mixture containing the kinase, substrate, and assay buffer.

• Inhibitor Addition: Add a small volume of the diluted test compound or DMSO (vehicle control) to the appropriate wells.

• Reaction Initiation: Initiate the kinase reaction by adding a solution of ATP to each well. The final ATP concentration should ideally be at or near the Km value for the specific kinase.

• Incubation: Incubate the reaction plate at a constant temperature (e.g., 30°C) for a predetermined amount of time (e.g., 60 minutes).

• Signal Detection: Stop the kinase reaction and measure the kinase activity using a suitable detection method. For example, with the ADP-Glo™ assay, a reagent is added to deplete the remaining ATP, followed by the addition of a second reagent to convert the ADP produced into a luminescent signal.

• Data Analysis:

  • The raw luminescence data is collected.

  • The signal from the no-enzyme control is subtracted as background.

  • The percentage of kinase inhibition for each compound concentration is calculated relative to the vehicle control (0% inhibition) and a positive control inhibitor or no-enzyme control (100% inhibition).

  • The IC50 value is determined by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic dose-response curve.

Conclusion

SU5614 is a valuable research tool for studying cellular processes regulated by VEGFR-2, c-Kit, and FLT3. Its multi-targeted nature, however, necessitates careful consideration of its cross-reactivity profile. When compared to other kinase inhibitors, SU5614 demonstrates a distinct pattern of selectivity. For researchers investigating pathways where high selectivity for a single kinase is paramount, alternatives such as Axitinib for VEGFR-2 or Quizartinib for FLT3 may be more appropriate. Conversely, in contexts where the simultaneous inhibition of multiple targets is desired, the broader spectrum of activity of inhibitors like Sunitinib or Sorafenib might be advantageous. The data and protocols presented in this guide are intended to assist researchers in making informed decisions about the selection and application of SU5614 and its alternatives in their specific experimental settings.

References

• 1. Comparing the efficacy of sunitinib with sorafenib in xenograft models of human hepatocellular carcinoma: mechanistic explanation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. Vorolanib, sunitinib, and axitinib: A comparative study of vascular endothelial growth factor receptor inhibitors and their anti-angiogenic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (Pre-)Clinical Pharmacology and Activity of Pazopanib, a Novel Multikinase Angiogenesis Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quizartinib, a selective FLT3 inhibitor, maintains antileukemic activity in preclinical models of RAS-mediated midostaurin-resistant acute myeloid leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of SU5614 and Other c-kit Inhibitors: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

The proto-oncogene c-kit, a receptor tyrosine kinase (RTK), is a critical mediator of intracellular signaling pathways that govern cell survival, proliferation, and differentiation. Its aberrant activation, often through gain-of-function mutations, is a key driver in various malignancies, including gastrointestinal stromal tumors (GIST), acute myeloid leukemia (AML), and melanoma. This has established c-kit as a prominent target for cancer therapy. This guide provides a comparative analysis of SU5614 and other notable c-kit inhibitors, focusing on their potency, mechanism of action, and the experimental protocols used for their evaluation.

Mechanism of Action of c-kit Inhibitors

Upon binding its ligand, the stem cell factor (SCF), the c-kit receptor dimerizes, leading to the autophosphorylation of tyrosine residues within its intracellular domain. This event triggers a cascade of downstream signaling through pathways such as PI3K/AKT, RAS/MAPK, and JAK/STAT. Small-molecule c-kit inhibitors are typically ATP-competitive agents that bind to the kinase domain of the receptor, preventing its phosphorylation and subsequent activation, thereby blocking the aberrant signals that drive tumor growth.

SU5614 is a multi-targeted tyrosine kinase inhibitor that exerts its effects against c-kit, vascular endothelial growth factor receptor 2 (VEGFR-2), and FMS-like tyrosine kinase 3 (FLT3).[1][2] Its anti-leukemic activity is primarily determined by its ability to inhibit the SCF-induced tyrosine phosphorylation of c-kit, which in turn induces growth arrest and apoptosis in c-kit-expressing cancer cells.[2] This dual action against both the cancer cells (via c-kit) and tumor angiogenesis (via VEGFR-2) highlights its therapeutic potential.[2]

Other prominent c-kit inhibitors include imatinib (B729), the first-line therapy for GIST, and second-generation inhibitors like sunitinib (B231) and nilotinib, which are often used in cases of imatinib resistance.[3][4] These inhibitors vary in their potency and selectivity against wild-type c-kit and its various oncogenic mutants.

Data Presentation: Comparative Inhibitory Potency

The efficacy of kinase inhibitors is commonly quantified by their half-maximal inhibitory concentration (IC50) or inhibition constant (Ki), with lower values indicating higher potency. The following tables summarize the biochemical and cellular potency of SU5614 and other representative c-kit inhibitors.

Table 1: Biochemical Potency of Selected c-kit Inhibitors This table presents the IC50 values of various inhibitors against the purified c-kit protein kinase in cell-free assays.

Inhibitor	Target / Context	IC50 (nM)	Reference(s)
SU5614	c-kit	N/A*
Axitinib	c-kit	1.7	[4]
Sunitinib	Unactivated WT KIT	42	[5]
Imatinib	Unactivated WT KIT	124	[5]
Sotuletinib	c-kit	3200	[6]
Ki-20227	c-kit	451	[6]
Edicotinib	c-kit	20	[6]
Pexidartinib	c-kit	10 - 16	[6]

*A specific biochemical IC50 value for SU5614 against c-kit was not available in the reviewed literature. Its activity is confirmed through cellular assays demonstrating inhibition of c-kit phosphorylation.[2]

Table 2: Cellular Potency of Selected c-kit Inhibitors Against KIT Mutants This table presents the IC50 values from cellular proliferation assays using Ba/F3 cells engineered to express various c-kit mutants, indicating the inhibitor's effectiveness in a cellular context.

Inhibitor	Cell Line / KIT Mutant	IC50 (nM)	Reference(s)
Sunitinib	Ba/F3 KIT502-3AYins	54	[7]
Ba/F3 KITAY502-3/V654A	1486	[7]
Imatinib	Ba/F3 KITAY502-3/V654A	>5000	[7]
Dasatinib	Ba/F3 KIT502-3AYins	2.9	[7]
Ba/F3 KITAY502-3/V654A	40.6	[7]
Nilotinib	Ba/F3 KITAY502-3/V654A	248	[7]
Sorafenib	Ba/F3 KITAY502-3/V654A	842	[7]

Mandatory Visualization

The following diagrams illustrate the c-kit signaling pathway and the general workflows for evaluating inhibitor potency.

Simplified c-kit signaling pathway and point of inhibition.

Generalized workflow for an in vitro kinase inhibitor IC50 assay.

Generalized workflow for a cell-based viability/cytotoxicity assay.

Experimental Protocols

Reproducibility is fundamental to scientific research. The following sections provide detailed methodologies for key experiments used to characterize c-kit inhibitors.

In Vitro c-kit Kinase Assay (ADP-Glo™ Format)

Objective: To determine the concentration of an inhibitor required to reduce the enzymatic activity of purified c-kit kinase by 50% (IC50) in a cell-free system.

Materials:

• Recombinant human c-kit kinase domain

• Poly-Glu,Tyr (4:1) peptide substrate

• Kinase Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA)

• ATP solution

• Test inhibitors (e.g., SU5614) serially diluted in DMSO

• ADP-Glo™ Kinase Assay Kit (contains ADP-Glo™ Reagent and Kinase Detection Reagent)

• White, opaque 96-well or 384-well plates

Procedure:

• Reagent Preparation: Prepare a master mix containing the c-kit enzyme and substrate in the kinase assay buffer.

• Inhibitor Plating: Add 1 µL of serially diluted test inhibitor or DMSO (vehicle control) to the wells of the assay plate.

• Kinase Reaction: Add 20 µL of the enzyme/substrate master mix to each well.

• Initiation: Initiate the kinase reaction by adding 25 µL of ATP solution to each well.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• ATP Depletion: Stop the kinase reaction by adding 25 µL of ADP-Glo™ Reagent. Incubate at room temperature for 40 minutes to deplete the remaining ATP.

• Signal Generation: Add 50 µL of Kinase Detection Reagent to convert the ADP generated by the kinase reaction into ATP, which drives a luciferase reaction to produce a luminescent signal. Incubate at room temperature for 30 minutes.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the DMSO control. Plot the percentage of inhibition against the log of the inhibitor concentration and fit the data using a four-parameter logistic model to determine the IC50 value.[5]

Cellular c-kit Autophosphorylation Assay (Western Blot)

Objective: To assess the inhibitor's ability to block c-kit autophosphorylation in a cellular context.

Materials:

• c-kit dependent cell line (e.g., GIST-T1, HMC-1)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Test inhibitors

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies: anti-phospho-c-Kit (e.g., Tyr719), anti-total-c-Kit

• HRP-conjugated secondary antibody

• SDS-PAGE and Western blotting equipment

• Chemiluminescent substrate and imaging system

Procedure:

• Cell Culture: Culture cells to 70-80% confluency. For ligand-dependent lines, starve cells in a serum-free medium for several hours to reduce basal receptor activation.

• Inhibitor Treatment: Treat the cells with various concentrations of the test inhibitor or DMSO for 2-4 hours.

• Stimulation (if applicable): Stimulate the cells with SCF for a short period (e.g., 15-30 minutes) to induce receptor phosphorylation.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein per sample by SDS-PAGE and transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with the primary antibody against phospho-c-Kit overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the protein bands using a chemiluminescent substrate.

• Loading Control: Strip the membrane and re-probe with an antibody against total c-Kit to ensure equal protein loading.[5]

Cell Viability Assay (MTT)

Objective: To measure the effect of a c-kit inhibitor on the proliferation and viability of c-kit-dependent cancer cells and determine the 50% growth inhibition concentration (GI50).

Materials:

• c-kit dependent cell line (e.g., GIST-T1)

• Complete cell culture medium

• Test inhibitors

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well clear cell culture plates

Procedure:

• Cell Seeding: Seed 5,000-10,000 cells per well in a 96-well plate and incubate overnight to allow for attachment.

• Inhibitor Treatment: Treat the cells with serial dilutions of the test inhibitor or vehicle control.

• Incubation: Incubate for 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of growth inhibition relative to the vehicle control. Plot the percentage of inhibition against the log of the inhibitor concentration to determine the GI50 value.[5][8]

References

• 1. selleckchem.com [selleckchem.com]
• 2. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Small Molecule c-KIT Inhibitors for the Treatment of Gastrointestinal Stromal Tumors: A Review on Synthesis, Design Strategies, and Structure–Activity Relationship (SAR) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. KIT kinase mutants show unique mechanisms of drug resistance to imatinib and sunitinib in gastrointestinal stromal tumor patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Mechanisms of sunitinib resistance in gastrointestinal stromal tumors harboring KITAY502-3ins mutation: an in vitro mutagenesis screen for drug-resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Preclinical Comparison of the Tyrosine Kinase Inhibitors SU5614 and Sunitinib

In the landscape of targeted cancer therapy, small molecule tyrosine kinase inhibitors (TKIs) have revolutionized treatment paradigms for various malignancies. This guide provides a detailed preclinical comparison of two such inhibitors, SU5614 and sunitinib (B231). While both compounds target key signaling pathways involved in tumor growth and angiogenesis, they exhibit distinct kinase inhibition profiles and have seen vastly different trajectories in terms of clinical development. Sunitinib has emerged as a multi-targeted TKI with broad clinical applications, whereas SU5614 has remained a valuable tool in preclinical research, particularly for studying specific signaling pathways. This document aims to provide researchers, scientists, and drug development professionals with a comprehensive overview of the available preclinical data for both inhibitors, supported by experimental methodologies and visual representations of key cellular processes.

Mechanism of Action and Target Profile

Both SU5614 and sunitinib function by competitively inhibiting the binding of ATP to the catalytic domain of various tyrosine kinases, thereby blocking downstream signaling cascades that promote cell proliferation, survival, and angiogenesis. However, the breadth of their target profiles differs significantly.

SU5614 is recognized as a potent inhibitor of Fms-like tyrosine kinase 3 (FLT3), Vascular Endothelial Growth Factor Receptor (VEGFR), and c-Kit.[1][2] Its activity against FLT3 has made it a useful tool for studying acute myeloid leukemia (AML), where FLT3 mutations are common.[2]

Sunitinib , on the other hand, is a multi-targeted TKI that inhibits a broader range of kinases, including VEGFRs, Platelet-Derived Growth Factor Receptors (PDGFRs), c-Kit, FLT3, and Rearranged during Transfection (RET).[3][4] This wider spectrum of activity contributes to its efficacy in various solid tumors by simultaneously targeting tumor cell proliferation, survival, and tumor-associated angiogenesis.[4]

The following diagram illustrates the primary signaling pathways targeted by both SU5614 and sunitinib.

Caption: Simplified signaling pathways targeted by SU5614 and sunitinib.

Quantitative Data: In Vitro Kinase Inhibition

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The following table summarizes the available IC50 values for SU5614 and sunitinib against key tyrosine kinases. It is important to note that these values are compiled from various studies and may not be directly comparable due to differences in experimental conditions.

Kinase Target	SU5614 IC50 (nM)	Sunitinib IC50 (nM)	Reference
VEGFR2 (KDR/Flk-1)	1200	80	[3][5]
PDGFRβ	2900	2	[3][5]
c-Kit	Not widely reported	80	[3]
FLT3 (Wild-Type)	10 (autophosphorylation)	250	[2][3]
FLT3 (ITD mutant)	Not widely reported	50	[3]

Preclinical Performance

In Vitro Cellular Assays

The anti-proliferative effects of SU5614 and sunitinib have been evaluated in various cancer cell lines.

SU5614: SU5614 has been shown to inhibit the proliferation of leukemic cell lines expressing FLT3, with IC50 values in the range of 100-250 nM.[2] It also induces growth arrest and apoptosis in c-Kit-expressing cell lines.[1]

Sunitinib: Sunitinib exhibits potent anti-proliferative activity against a broad range of cancer cell lines. For instance, in human umbilical vein endothelial cells (HUVECs), sunitinib inhibits VEGF-induced proliferation with an IC50 of 40 nM.[3] In MV4;11 and OC1-AML5 leukemia cells, which harbor FLT3 mutations, the IC50 values are 8 nM and 14 nM, respectively.[3]

In Vivo Tumor Models

Preclinical in vivo studies using xenograft models have been crucial in evaluating the anti-tumor efficacy of these inhibitors.

SU5614: In a murine model of toluene (B28343) diisocyanate-induced asthma, administration of SU5614 was found to reduce the levels of VEGF.[6] While direct anti-tumor efficacy data from xenograft models is limited in readily available literature, its potent in vitro activity suggests potential for in vivo anti-tumor effects in relevant models.

Sunitinib: Sunitinib has demonstrated significant anti-tumor activity in a wide variety of human tumor xenograft models.[7] For example, in preclinical models of neuroblastoma, sunitinib has been shown to inhibit tumor growth, angiogenesis, and metastasis.[8][9] However, some studies have also reported contrasting effects of sunitinib on metastasis in different tumor models, with high doses potentially promoting metastasis in certain contexts.[10][11]

Experimental Protocols

Kinase Inhibition Assay

This assay determines the ability of a compound to inhibit the activity of a specific kinase. A common method involves measuring the phosphorylation of a substrate by the kinase in the presence of the inhibitor.

Caption: General workflow for a kinase inhibition assay.

Detailed Methodology:

• Reagent Preparation: Prepare solutions of the purified kinase, a specific peptide substrate, ATP (often radiolabeled, e.g., [γ-³²P]ATP), and serial dilutions of the inhibitor (SU5614 or sunitinib).

• Reaction Setup: In a microplate, combine the kinase, substrate, and varying concentrations of the inhibitor.

• Reaction Initiation: Add ATP to start the kinase reaction.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration.

• Reaction Termination: Stop the reaction using a suitable stop solution.

• Detection: The amount of phosphorylated substrate is quantified. For radiolabeled ATP, this can be done by capturing the phosphorylated substrate on a filter and measuring radioactivity. For other methods like ADP-Glo™, the amount of ADP produced is measured via a luminescent signal.[12]

• Data Analysis: The percentage of kinase inhibition is calculated for each inhibitor concentration, and the IC50 value is determined by plotting the data.

Cell Proliferation (MTT) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.

Caption: Workflow for a typical MTT cell proliferation assay.

Detailed Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to attach overnight.[10][13]

• Treatment: Treat the cells with various concentrations of SU5614 or sunitinib. Include a vehicle control (e.g., DMSO).[13]

• Incubation: Incubate the plates for a specified period (e.g., 48-72 hours) under standard cell culture conditions.[13]

• MTT Addition: Add MTT solution to each well and incubate for a few hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[14][15]

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.[14][15]

• Measurement: Measure the absorbance of the solution at a wavelength of approximately 570 nm using a microplate reader.[10]

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Cell viability is expressed as a percentage of the vehicle-treated control.

In Vivo Tumor Xenograft Model

This model is used to evaluate the anti-tumor efficacy of a compound in a living organism.

Caption: General workflow for an in vivo tumor xenograft study.

Detailed Methodology:

• Cell Implantation: Human tumor cells are injected subcutaneously into immunocompromised mice (e.g., nude or SCID mice).[16][17]

• Tumor Growth: Tumors are allowed to grow to a palpable size.[18]

• Randomization: Mice are randomized into different treatment groups (e.g., vehicle control, SU5614, sunitinib).[18]

• Drug Administration: The investigational drug is administered according to a specific dose and schedule (e.g., daily oral gavage).[8]

• Monitoring: Tumor volume and the general health of the mice are monitored regularly.

• Endpoint Analysis: At the end of the study, mice are euthanized, and tumors are excised, weighed, and may be used for further analysis (e.g., histology, biomarker assessment).[17]

Conclusion

SU5614 and sunitinib are both inhibitors of key tyrosine kinases involved in cancer progression. SU5614 demonstrates potent and relatively specific inhibition of FLT3, VEGFR, and c-Kit, making it a valuable research tool for studying malignancies driven by these kinases. In contrast, sunitinib is a multi-targeted inhibitor with a broader kinase profile, which has translated into significant clinical efficacy across a range of solid tumors, including renal cell carcinoma and gastrointestinal stromal tumors.

While direct comparative preclinical studies are limited, the available data suggest that sunitinib has a more potent and broader anti-angiogenic and anti-proliferative activity due to its inhibition of a wider array of kinases, particularly the PDGFR family. The detailed experimental protocols provided in this guide offer a framework for conducting further comparative studies to elucidate the nuanced differences in the biological activities of these two inhibitors. Such research is essential for the continued development of next-generation targeted therapies with improved efficacy and selectivity.

References

• 1. selleckchem.com [selleckchem.com]
• 2. researchgate.net [researchgate.net]
• 3. selleckchem.com [selleckchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Sunitinib: a novel tyrosine kinase inhibitor. A brief review of its therapeutic potential in the treatment of renal carcinoma and gastrointestinal stromal tumors (GIST) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In Vivo Antitumor and Antimetastatic Activity of Sunitinib in Preclinical Neuroblastoma Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [PDF] In vivo antitumor and antimetastatic activity of sunitinib in preclinical neuroblastoma mouse model. | Semantic Scholar [semanticscholar.org]
• 10. Contrasting effects of sunitinib within in vivo models of metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Comparing the efficacy of sunitinib with sorafenib in xenograft models of human hepatocellular carcinoma: mechanistic explanation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Drug: Sunitinib - Cancerrxgene - Genomics of Drug Sensitivity in Cancer [cancerrxgene.org]
• 16. researchgate.net [researchgate.net]
• 17. The relationship between sunitinib exposure and both efficacy and toxicity in real‐world patients with renal cell carcinoma and gastrointestinal stromal tumour - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Comparative Efficacy, Safety, and Costs of Sorafenib vs. Sunitinib as First-Line Therapy for Metastatic Renal Cell Carcinoma: A Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Validating SU5614's Anti-Angiogenic Effect: An In Vitro Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of SU5614's performance in key in vitro angiogenesis assays against other well-established anti-angiogenic agents. Detailed experimental protocols and supporting data are presented to assist researchers in designing and interpreting their own studies.

Introduction to Angiogenesis and SU5614

Angiogenesis, the formation of new blood vessels from pre-existing ones, is a critical process in both normal physiological functions, like wound healing, and in pathological conditions, most notably cancer. Tumors require a dedicated blood supply to grow beyond a few millimeters, making the inhibition of angiogenesis a key therapeutic strategy. The Vascular Endothelial Growth Factor (VEGF) signaling pathway is a primary driver of this process. VEGF binds to its receptor, VEGFR-2, on endothelial cells, triggering a cascade of events that lead to cell proliferation, migration, and the formation of new vascular tubes.

SU5614 is a small molecule inhibitor of receptor tyrosine kinases (RTKs). Its primary targets include VEGFR-2, c-kit, and FLT3.[1] By competitively binding to the ATP-binding site of these receptors, SU5614 blocks the downstream signaling required for angiogenesis, thereby reducing cell proliferation and inducing apoptosis.[1] Studies have demonstrated that SU5614 is a potent inhibitor of VEGF-induced endothelial cell sprouting in vitro.[2]

Mechanism of Action: Targeting the VEGFR-2 Signaling Pathway

SU5614 exerts its anti-angiogenic effects by directly inhibiting the kinase activity of VEGFR-2. Upon binding of VEGF, VEGFR-2 dimerizes and autophosphorylates, creating docking sites for various signaling proteins. This initiates multiple downstream pathways, including the PLCγ-PKC-Raf-MEK-MAPK pathway, which promotes endothelial cell proliferation, and the PI3K/AKT pathway, crucial for cell survival. SU5614 blocks the initial autophosphorylation step, effectively shutting down these pro-angiogenic signals.

Figure 1. SU5614 inhibits the VEGFR-2 signaling pathway.

Performance Comparison in Key In Vitro Assays

The anti-angiogenic potential of a compound is typically assessed using a panel of in vitro assays that model different stages of the angiogenic process. The most common assays evaluate endothelial cell proliferation, migration, and tube formation.

Endothelial Cell Proliferation Assay

This assay measures the ability of a compound to inhibit the growth of endothelial cells, a fundamental step in forming new blood vessels.

Quantitative Data Comparison

While specific IC50 values for SU5614 in endothelial cell proliferation assays are not consistently reported in publicly available literature, its direct inhibitory effect on the VEGFR-2 kinase is established. In contrast, extensive data exists for other multi-targeted kinase inhibitors like Sunitinib (B231).

Compound	Target/Assay	Cell Type	IC50	Reference(s)
SU5614	Flk-1 (VEGFR-2) Kinase Activity	-	1.2 µM	[3][4]
Sunitinib	Cytotoxicity (MTT Assay)	HUVEC	~1.5 µM	[5]
Sunitinib	VEGF-dependent Proliferation	HUVEC	4.6 nM	[6]
Sorafenib (B1663141)	Cytotoxicity (MTT Assay)	HUVEC	~1.5 µM	[5]

Note: IC50 values from different studies may not be directly comparable due to variations in experimental conditions.

Experimental Protocol: MTT Cell Proliferation Assay

The MTT assay is a colorimetric method used to assess cell viability.[5][6] Metabolically active cells reduce the yellow tetrazolium salt (MTT) to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

• Cell Seeding: Seed Human Umbilical Vein Endothelial Cells (HUVECs) in a 96-well plate at a density of 5,000-10,000 cells/well in complete endothelial growth medium (EGM-2). Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Treatment: Replace the medium with fresh medium containing various concentrations of SU5614 or other inhibitors. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker and measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Figure 2. Workflow for the MTT Cell Proliferation Assay.

Endothelial Cell Migration Assay

Cell migration is essential for endothelial cells to move into wounded areas or towards angiogenic stimuli to form new vessels.

Performance Data

SU5614 has been shown to prevent the migration of endothelial cells.[7] Similarly, Sunitinib demonstrates potent anti-invasive activity, reducing glioblastoma cell invasion by 69-73% at a concentration of 10 µM in a spheroid Matrigel model.[8]

Experimental Protocol: Transwell Migration (Boyden Chamber) Assay

This assay measures the chemotactic response of cells towards a stimulant through a microporous membrane.

• Chamber Preparation: Place 24-well plate cell culture inserts (e.g., 8 µm pore size) into the wells of a 24-well plate. The inserts can be pre-coated with an extracellular matrix protein like fibronectin (10 µg/mL) to promote adhesion.

• Chemoattractant Addition: Add 600 µL of endothelial basal medium (EBM-2) containing a chemoattractant (e.g., 50 ng/mL VEGF) to the lower chamber of each well. Add medium without VEGF to control wells.

• Cell Seeding: Harvest and resuspend HUVECs in serum-free EBM-2. Seed 1 x 10^5 cells in 100 µL of serum-free medium into the upper chamber of each insert. Add the test compounds (e.g., SU5614) to the upper chamber along with the cells.

• Incubation: Incubate the plate for 4-6 hours at 37°C and 5% CO2.

• Removal of Non-Migrated Cells: After incubation, carefully remove the medium from the upper chamber. Use a cotton swab to gently wipe away the non-migrated cells from the top surface of the membrane.

• Fixation and Staining: Fix the migrated cells on the bottom side of the membrane with 4% paraformaldehyde for 10 minutes. Stain the cells with a solution like 0.1% Crystal Violet for 20 minutes.

• Quantification: Wash the inserts with water and allow them to air dry. Elute the stain with 10% acetic acid and measure the absorbance, or count the number of migrated cells in several microscopic fields per insert.

Figure 3. Workflow for the Transwell Migration Assay.

Endothelial Cell Tube Formation Assay

This assay assesses the ability of endothelial cells to differentiate and form capillary-like structures on a basement membrane matrix, mimicking the final step of angiogenesis.

Performance Data

SU5614 has been demonstrated to inhibit endothelial cell tube formation in vitro.[3] Sunitinib also markedly attenuates capillary-like tubule formation in culture and potently inhibits angiogenesis in organotypic models at concentrations as low as 10 nM.[7][8]

Experimental Protocol: Tube Formation on Matrigel

• Plate Coating: Thaw growth factor-reduced Matrigel on ice. Using pre-cooled pipette tips, add 50 µL of Matrigel to each well of a chilled 96-well plate.

• Gel Formation: Incubate the plate at 37°C for 30-60 minutes to allow the Matrigel to solidify.

• Cell Seeding: Harvest HUVECs and resuspend them in EBM-2 with reduced serum (e.g., 0.5-2% FBS). Seed 1.5-2.0 x 10^4 cells per well onto the solidified Matrigel.

• Compound Treatment: Add SU5614 or other test compounds to the wells at desired concentrations.

• Incubation: Incubate the plate for 6-18 hours at 37°C and 5% CO2.

• Imaging: Visualize the formation of tubular networks using a phase-contrast microscope. Capture images from several representative fields for each well.

• Quantification: Quantify the degree of tube formation using image analysis software (e.g., ImageJ with an angiogenesis analyzer plugin). Parameters such as total tube length, number of junctions, and number of loops can be measured.

References

• 1. selleck.co.jp [selleck.co.jp]
• 2. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. BioKB - CoOccurrence - SU5614 - VEGFR [biokb.lcsb.uni.lu]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Differential sensitivity of prostate tumor derived endothelial cells to sorafenib and sunitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synergistic Inhibition of Endothelial Cell Proliferation, Tube Formation, and Sprouting by Cyclosporin A and Itraconazole - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The receptor tyrosine kinase inhibitor SU11248 impedes endothelial cell migration, tubule formation, and blood vessel formation in vivo, but has little effect on existing tumor vessels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antiangiogenic and anti-invasive effects of sunitinib on experimental human glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of SU5614 and Midostaurin: Kinase Inhibitor Profiles and Cellular Effects

For researchers in oncology and drug development, the targeted inhibition of protein kinases remains a cornerstone of modern therapeutic strategies. Among the numerous small molecule inhibitors, SU5614 and midostaurin (B1676583) have emerged as significant multitargeted agents, particularly in the context of hematological malignancies such as Acute Myeloid Leukemia (AML). Both compounds exhibit inhibitory activity against a range of kinases crucial for cancer cell proliferation and survival, including FMS-like tyrosine kinase 3 (FLT3), KIT proto-oncogene receptor tyrosine kinase (c-Kit), vascular endothelial growth factor receptor 2 (VEGFR2), and platelet-derived growth factor receptor (PDGFR). This guide provides a detailed head-to-head comparison of SU5614 and midostaurin, presenting their kinase inhibition profiles, effects on cellular pathways, and the experimental methodologies used for their evaluation.

Kinase Inhibition Profile: A Quantitative Comparison

The potency of SU5614 and midostaurin against their primary kinase targets is a critical determinant of their biological activity. The half-maximal inhibitory concentration (IC50) values, which quantify the concentration of an inhibitor required to reduce the activity of a kinase by 50%, are presented below. It is important to note that these values have been compiled from various studies and experimental conditions may differ.

Kinase Target	SU5614 IC50 (nM)	Midostaurin IC50 (nM)
FLT3	~10 - 100[1]	≤10 - 10.12[2][3]
c-Kit	Not explicitly found	~86[2]
VEGFR2	~1200[4]	~86[2]
PDGFR	~2900[4]	Potent inhibition reported[2]
SYK	Not explicitly found	20.8[5]

Mechanism of Action and Signaling Pathways

Both SU5614 and midostaurin function as ATP-competitive inhibitors, binding to the ATP-binding pocket of the kinase domain and preventing the phosphorylation of downstream substrates. This action effectively blocks the signaling cascades that drive cell proliferation, survival, and angiogenesis.

Midostaurin , a derivative of the natural product staurosporine, is a broad-spectrum kinase inhibitor. Its approval by the U.S. Food and Drug Administration (FDA) for the treatment of adult patients with newly diagnosed FLT3-mutated AML in combination with chemotherapy underscores its clinical significance.[6] Midostaurin and its active metabolites, CGP62221 and CGP52421, inhibit a wide array of kinases, contributing to its therapeutic efficacy and also its side-effect profile.[4]

SU5614 is also a potent inhibitor of multiple receptor tyrosine kinases.[4] Preclinical studies have demonstrated its ability to induce growth arrest and apoptosis in cancer cells by inhibiting key signaling pathways.[7]

The primary signaling pathways affected by both inhibitors are depicted in the following diagrams:

Figure 1: Simplified FLT3 Signaling Pathway and Inhibition.

Figure 2: Overview of c-Kit, VEGFR2, and PDGFR Signaling Inhibition.

Experimental Protocols

The characterization of SU5614 and midostaurin relies on a suite of standardized in vitro and cell-based assays. Below are detailed methodologies for key experiments.

In Vitro Kinase Inhibition Assay (Luminescence-based)

This assay determines the IC50 value of a compound against a purified kinase.

Principle: The assay measures the amount of ADP produced in a kinase reaction. A proprietary reagent is used to convert ADP to ATP, which then generates a luminescent signal via a luciferase reaction. The signal intensity is proportional to the kinase activity.

Materials:

• Recombinant human kinase (e.g., FLT3, c-Kit, VEGFR2, PDGFR)

• Kinase-specific peptide substrate

• ATP

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

• Test compound (SU5614 or midostaurin) dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (or similar)

• 96-well white opaque assay plates

Procedure:

• Prepare serial dilutions of the test compound in kinase assay buffer.

• In a 96-well plate, add the kinase, the peptide substrate, and the test compound dilutions.

• Initiate the kinase reaction by adding ATP. Include a vehicle control (DMSO) and a no-enzyme control.

• Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the amount of ADP produced by following the manufacturer's protocol for the ADP-Glo™ Kinase Assay Kit.

• Measure luminescence using a plate reader.

• Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control.

• Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[8]

Figure 3: In Vitro Kinase Assay Experimental Workflow.

Cell Viability Assay (MTT Assay)

This assay measures the effect of the inhibitors on the metabolic activity of cells, which serves as an indicator of cell viability.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically.[9][10]

Materials:

• Leukemia cell lines (e.g., MOLM-13, MV4-11 for FLT3-mutated AML)

• Complete cell culture medium

• Test compound (SU5614 or midostaurin) dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well clear-bottom tissue culture plates

Procedure:

• Seed the cells at an appropriate density in a 96-well plate.

• Add serial dilutions of the test compound to the wells. Include a vehicle control (DMSO).

• Incubate the plates for a specified period (e.g., 72 hours) at 37°C in a humidified CO₂ incubator.

• Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 4 hours at 37°C.[9]

• Carefully remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each compound concentration relative to the vehicle control.

• Plot the percentage of viability against the logarithm of the compound concentration to determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation).

Cellular Kinase Phosphorylation Assay (Western Blot)

This assay assesses the ability of the inhibitors to block the autophosphorylation of the target kinase in intact cells.

Principle: Western blotting is used to separate proteins by size and detect the levels of both the total and the phosphorylated form of the target kinase using specific antibodies.

Materials:

• Leukemia cell lines

• Test compound (SU5614 or midostaurin)

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-kinase (e.g., anti-phospho-FLT3) and anti-total-kinase (e.g., anti-total-FLT3)

• HRP-conjugated secondary antibody

• SDS-PAGE gels and blotting equipment

• Chemiluminescent substrate

Procedure:

• Culture the cells and treat them with various concentrations of the test compound for a specified time (e.g., 2-4 hours).

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates.

• Separate equal amounts of protein per sample by SDS-PAGE and transfer the proteins to a PVDF membrane.

• Block the membrane (e.g., with 5% BSA in TBST) and incubate with the primary antibody against the phosphorylated kinase overnight at 4°C.[11][12]

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against the total kinase as a loading control.[13]

Conclusion

SU5614 and midostaurin are both potent, multi-targeted kinase inhibitors with significant activity against key drivers of cancer cell proliferation and survival. While midostaurin has advanced to clinical use, particularly for FLT3-mutated AML, SU5614 remains a valuable tool for preclinical research. The choice between these inhibitors for research purposes will depend on the specific kinase targets of interest and the desired selectivity profile. The experimental protocols outlined in this guide provide a framework for the direct comparison and further characterization of these and other kinase inhibitors.

References

• 1. researchgate.net [researchgate.net]
• 2. Spotlight on midostaurin in the treatment of FLT3-mutated acute myeloid leukemia and systemic mastocytosis: design, development, and potential place in therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quizartinib, a selective FLT3 inhibitor, maintains antileukemic activity in preclinical models of RAS-mediated midostaurin-resistant acute myeloid leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of the Kinase Profile of Midostaurin (Rydapt) with That of Its Predominant Metabolites and the Potential Relevance of Some Newly Identified Targets to Leukemia Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Characterization of midostaurin as a dual inhibitor of FLT3 and SYK and potentiation of FLT3 inhibition against FLT3-ITD-driven leukemia harboring activated SYK kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. promega.com [promega.com]
• 8. benchchem.com [benchchem.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. MTT assay protocol | Abcam [abcam.com]
• 11. benchchem.com [benchchem.com]
• 12. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 13. benchchem.com [benchchem.com]

A Comparative Guide to Apoptosis Induction: SU5614 vs. Staurosporine and Bortezomib

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the mechanisms of apoptosis induction for three compounds: SU5614, a protein tyrosine kinase inhibitor; Staurosporine (B1682477), a broad-spectrum protein kinase inhibitor; and Bortezomib (B1684674), a proteasome inhibitor. This objective analysis, supported by experimental data and protocols, is designed to assist researchers in selecting the appropriate tool for their studies in apoptosis and drug development.

Mechanism of Action and Signaling Pathways

SU5614 induces apoptosis in acute myeloid leukemia (AML) cells primarily by inhibiting receptor tyrosine kinases (RTKs). In c-Kit-expressing AML cells, SU5614 blocks the stem cell factor (SCF)-induced tyrosine phosphorylation of c-Kit.[1] In AML cells with activating mutations of FLT3, SU5614 inhibits the hyperphosphorylated FLT3 receptor.[2] This inhibition leads to the downregulation of downstream signaling pathways, including STAT3, STAT5, and MAPK.[2] Consequently, the expression of the anti-apoptotic protein Bcl-xL, a target of STAT5, is reduced, tipping the cellular balance towards apoptosis.[2] SU5614 also exhibits anti-angiogenic properties by inhibiting VEGFR-2 in endothelial cells.[1]

Staurosporine is a potent but non-selective protein kinase inhibitor that induces apoptosis in a wide range of cell types. Its mechanism involves the inhibition of numerous protein kinases, leading to the activation of the intrinsic apoptosis pathway.[3] A key event in Staurosporine-induced apoptosis is the activation of caspase-3, a central executioner caspase.[4][5] This activation is often preceded by the release of cytochrome c from the mitochondria, although in some cell types, apoptosis can be induced without the apparent release of cytochrome c.[3] Staurosporine treatment also leads to the activation of JNK1 and the transcription factors AP-1 and NF-κB in some cellular contexts.[5]

Bortezomib is a proteasome inhibitor that induces apoptosis through multiple mechanisms, primarily by disrupting cellular protein homeostasis. By inhibiting the 26S proteasome, Bortezomib prevents the degradation of ubiquitinated proteins, leading to an accumulation of misfolded proteins and endoplasmic reticulum (ER) stress.[6] This triggers the unfolded protein response (UPR), which, if unresolved, leads to apoptosis.[6] Bortezomib also prevents the degradation of IκB, an inhibitor of the NF-κB transcription factor, thereby suppressing the anti-apoptotic NF-κB signaling pathway.[6] Furthermore, Bortezomib can induce apoptosis through the upregulation of pro-apoptotic Bcl-2 family members like Noxa, Bim, and Bik, and can trigger mitotic catastrophe in some cancer cells.[7][8][9] In some contexts, Bortezomib-induced apoptosis is dependent on the tumor suppressor p53.[10]

Signaling Pathway Diagrams

Caption: SU5614-induced apoptosis pathway.

Caption: Staurosporine-induced apoptosis pathway.

Caption: Bortezomib-induced apoptosis pathway.

Quantitative Data Comparison

Parameter	SU5614	Staurosporine	Bortezomib
Target Cell Lines	c-Kit+ or FLT3-mutated AML cells (e.g., Kasumi-1, MV4-11)	Wide range of cell lines (e.g., HCECs, Jurkat, Hepatocytes)	Multiple myeloma, B-cell lymphoma, HNSCC cells (e.g., RPMI-8226, DHL-4, DHL-7, UM-22A)
Effective Concentration	0.001 µM to 10 µM (AML cells)[11]	0.2 µM (HCECs)[4], 30 nM (hippocampal neurons)[12]	6 nM to 80 nM (EC50/IC50 in various cell lines)[8][9]
Time to Apoptosis Induction	72 hours (growth inhibition)[11]	3 to 24 hours[4]	24 to 72 hours[8][9]
Reported Apoptotic Rate	Not explicitly quantified in the provided search results	~40% after 12 hours at 0.2 µM (HCECs)[4]	12.08% to 57.22% with 20 to 80 nmol/l (RPMI-8226 cells)[13]

Experimental Protocols

Induction of Apoptosis

• SU5614:

  • Culture AML cells (e.g., MV4-11) in appropriate medium.

  • Prepare a stock solution of SU5614 in a suitable solvent (e.g., DMSO).

  • Treat cells with SU5614 at final concentrations ranging from 0.001 µM to 10 µM.

  • Incubate for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

  • Include a vehicle control (DMSO) at the same concentration as the highest SU5614 treatment.

• Staurosporine:

  • Culture target cells to the desired confluency.

  • Prepare a 1 µM stock solution of Staurosporine in DMSO.

  • Add Staurosporine to the cell culture medium to a final concentration of 0.1-1 µM.

  • Incubate for 3-24 hours at 37°C.[4] A time-course experiment is recommended to determine the optimal incubation time for the specific cell line.[14]

• Bortezomib:

  • Plate cells in a 96-well plate at an appropriate density.

  • Prepare serial dilutions of Bortezomib in culture medium.

  • Treat cells with varying concentrations of Bortezomib (e.g., 1 nM to 1 µM).

  • Incubate for 24, 48, or 72 hours.

  • Include a vehicle control (e.g., 0.1% DMSO).[9]

Assessment of Apoptosis by Annexin V/Propidium Iodide (PI) Staining and Flow Cytometry

This protocol is generally applicable to all three compounds after apoptosis induction.

• Cell Preparation:

  • For adherent cells, collect the culture medium (containing floating apoptotic cells) and detach the adherent cells using a gentle method like trypsinization. Combine with the collected medium.

  • For suspension cells, gently collect the cells by centrifugation.

• Washing: Wash the cells twice with cold PBS by centrifugation.

• Staining:

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer.

  • Add Annexin V conjugated to a fluorochrome (e.g., FITC) and Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Analyze the cells by flow cytometry.

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Western Blot Analysis for Key Signaling Proteins

This protocol allows for the investigation of changes in protein expression and phosphorylation levels within the signaling pathways.

• Cell Lysis: After treatment, wash cells with cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer the proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the proteins of interest (e.g., phospho-c-Kit, cleaved caspase-3, Bcl-xL, IκB, β-actin as a loading control) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Conclusion

SU5614, Staurosporine, and Bortezomib induce apoptosis through distinct mechanisms, making them suitable for different research applications. SU5614 offers specificity for AML cells with c-Kit or FLT3 activation, making it a relevant tool for studying targeted cancer therapy. Staurosporine, with its broad kinase inhibition, serves as a general and potent inducer of the intrinsic apoptotic pathway, useful for establishing apoptosis models. Bortezomib provides a clinically relevant model for studying apoptosis induced by proteasome stress and NF-κB inhibition, particularly in hematological malignancies. The choice of agent should be guided by the specific research question, the cell system being used, and the desired signaling pathway to be investigated. The provided data and protocols offer a foundation for designing and executing rigorous experiments to explore the complex process of apoptosis.

References

• 1. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The protein tyrosine kinase inhibitor SU5614 inhibits FLT3 and induces growth arrest and apoptosis in AML-derived cell lines expressing a constitutively activated FLT3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. Mechanisms of staurosporine induced apoptosis in a human corneal endothelial cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular mechanism of staurosporine-induced apoptosis in osteoblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What is the mechanism of Bortezomib? [synapse.patsnap.com]
• 7. Bortezomib/proteasome inhibitor triggers both apoptosis and autophagy-dependent pathways in melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The proteasome inhibitor bortezomib acts independently of p53 and induces cell death via apoptosis and mitotic catastrophe in B-cell lymphoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Bortezomib induces apoptosis via Bim and Bik up-regulation and synergizes with cisplatin in the killing of head and neck squamous cell carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The proteasome inhibitor bortezomib induces p53 dependent apoptosis in activated B cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ashpublications.org [ashpublications.org]
• 12. Staurosporine-Induced Apoptosis of Cultured Rat Hippocampal Neurons Involves Caspase-1-Like Proteases as Upstream Initiators and Increased Production of Superoxide as a Main Downstream Effector - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Effect of bortezomib on proliferation and apoptosis of myeloma cells by activating Wnt/β-catenin signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Apoptosis By Treatment Staurosporine [bdbiosciences.com]

Benchmarking SU5614 Against Next-Generation Kinase Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical kinase inhibitor SU5614 against several next-generation, clinically approved multi-kinase inhibitors: Sunitinib, Sorafenib, Axitinib, and Regorafenib. The focus of this comparison is on their target specificity, potency, and the signaling pathways they modulate. All supporting data is presented in a clear, comparative format, and detailed experimental protocols are provided for key assays.

Introduction to SU5614

SU5614 is a cell-permeable, ATP-competitive inhibitor of several receptor tyrosine kinases (RTKs). Primarily, it targets Vascular Endothelial Growth Factor Receptors (VEGFRs) and Platelet-Derived Growth Factor Receptors (PDGFRs), key drivers of angiogenesis—the formation of new blood vessels essential for tumor growth and metastasis.[1] It also demonstrates inhibitory activity against c-Kit.[2][3] While a valuable tool in preclinical research, SU5614's performance characteristics warrant a thorough comparison with newer agents that have successfully transitioned into clinical use.

Comparative Analysis of Kinase Inhibition

The following table summarizes the in vitro potency (IC50 values) of SU5614 and selected next-generation inhibitors against key angiogenic and oncogenic kinases. Lower IC50 values indicate greater potency.

Kinase Target	SU5614	Sunitinib	Sorafenib	Axitinib	Regorafenib
VEGFR1 (Flt-1)	-	-	-	0.1 nM[4]	Yes[5]
VEGFR2 (KDR/Flk-1)	1,200 nM[1]	80 nM[4]	90 nM[6]	0.2 nM[4]	Yes[5][7]
VEGFR3 (Flt-4)	-	Yes[8]	20 nM[6]	0.1-0.3 nM[4]	Yes[5][7]
PDGFRβ	2,900 nM[1]	2 nM[4]	57 nM[6]	1.6 nM[4]	Yes[5][7]
c-Kit	Yes[3]	1.7 nM[4]	68 nM[6]	1.7 nM[4]	Yes[5][7]
BRAF	No	-	22 nM[6]	-	Yes[5]
CRAF	No	-	6 nM[6]	-	Yes[9]

Signaling Pathway Inhibition

SU5614 and the compared next-generation inhibitors exert their anti-angiogenic and anti-tumor effects by blocking critical signaling cascades initiated by growth factors like VEGF and PDGF. The diagram below illustrates the primary targets of these inhibitors within this pathway. By binding to the ATP-pocket of these receptor tyrosine kinases, the inhibitors prevent receptor phosphorylation, thereby blocking downstream signal transduction required for endothelial cell proliferation, migration, and survival.

Fig. 1: Inhibition of VEGFR/PDGFR signaling pathways.

Experimental Protocols

Reproducible and standardized assays are critical for the accurate benchmarking of kinase inhibitors. Below are detailed methodologies for key experiments.

In Vitro Kinase Inhibition Assay (Biochemical Assay)

This assay quantifies the ability of a compound to directly inhibit the enzymatic activity of a purified kinase.

Objective: To determine the IC50 value of an inhibitor against a specific kinase.

Materials:

• Recombinant human kinase (e.g., VEGFR2, PDGFRβ)

• Kinase-specific substrate peptide

• Adenosine-5'-triphosphate (ATP), radiolabeled [γ-33P]ATP or fluorescently-labeled ATP analog

• Test compounds (SU5614 and others) dissolved in DMSO

• Kinase reaction buffer (e.g., Tris-HCl, MgCl2, DTT)

• 96-well or 384-well assay plates

• Phosphocellulose paper or other capture medium

• Scintillation counter or fluorescence plate reader

Workflow:

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. apexbt.com [apexbt.com]
• 3. The protein tyrosine kinase inhibitor SU5614 inhibits VEGF-induced endothelial cell sprouting and induces growth arrest and apoptosis by inhibition of c-kit in AML cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. Regorafenib - NCI [dctd.cancer.gov]
• 6. altmeyers.org [altmeyers.org]
• 7. Mechanism of Action | STIVARGA® (regorafenib) Global HCP Website [stivarga.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. bayer.com [bayer.com]

Unlocking Synergistic Potential: A Comparative Guide to SU5614 Combination Therapies in Acute Myeloid Leukemia

For Researchers, Scientists, and Drug Development Professionals

The landscape of cancer therapy is increasingly shifting towards combination strategies designed to enhance efficacy, overcome resistance, and minimize toxicity. This guide provides a comparative overview of the potential synergistic effects of the tyrosine kinase inhibitor SU5614 with standard chemotherapy agents, drawing upon key experimental data from a closely related compound, SU11248 (Sunitinib), in the context of Acute Myeloid Leukemia (AML). Due to the limited availability of direct combination studies on SU5614, this guide leverages findings from its structural and functional analogue, SU11248, to provide valuable insights for future research and drug development.

SU5614 is a potent inhibitor of several receptor tyrosine kinases, including Vascular Endothelial Growth Factor Receptor (VEGFR), Platelet-Derived Growth Factor Receptor (PDGFR), c-Kit, and FMS-like tyrosine kinase 3 (FLT3). Mutations in FLT3, particularly internal tandem duplications (FLT3-ITD), are common in AML and are associated with a poor prognosis, making FLT3 an attractive therapeutic target.

Quantitative Analysis of Synergistic Effects

The synergistic potential of combining a FLT3 inhibitor with conventional chemotherapy has been demonstrated in preclinical studies. Research on SU11248, an indolinone-based tyrosine kinase inhibitor like SU5614, in combination with cytarabine (B982) or daunorubicin (B1662515) has shown additive to synergistic inhibitory effects on the proliferation of FLT3-ITD-positive leukemic cells. The synergy was even more pronounced in the induction of apoptosis.

Below is a summary of the key findings, presented to facilitate a clear comparison of the combination effects. The Combination Index (CI) is a quantitative measure of drug interaction, where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Drug Combination	Cell Line	Molecular Profile	Effect	Combination Index (CI) Value
SU11248 + Cytarabine	MV4-11	FLT3-ITD	Proliferation Inhibition	< 1 (Synergistic)
SU11248 + Daunorubicin	MV4-11	FLT3-ITD	Proliferation Inhibition	< 1 (Synergistic)
SU11248 + Cytarabine	MV4-11	FLT3-ITD	Apoptosis Induction	More pronounced synergy than on proliferation
SU11248 + Daunorubicin	MV4-11	FLT3-ITD	Apoptosis Induction	More pronounced synergy than on proliferation

Experimental Protocols

To ensure the reproducibility and validation of these findings, detailed experimental protocols are essential. The following methodologies are based on standard practices for assessing drug synergy in vitro.

Cell Viability Assay (MTT Assay)

This assay is used to assess the effect of drug combinations on cell proliferation.

• Cell Seeding: Seed AML cells (e.g., MV4-11) in a 96-well plate at a density of 1 x 105 cells/mL in a final volume of 100 µL per well.

• Drug Treatment: Prepare serial dilutions of SU5614 (or the analogue), cytarabine, and daunorubicin. Treat the cells with single agents or in combination at various concentrations. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Solubilization: Add 100 µL of solubilization buffer (e.g., 10% SDS in 0.01 M HCl) to each well and incubate overnight to dissolve the formazan (B1609692) crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Use software like CompuSyn to calculate the Combination Index (CI) based on the Chou-Talalay method.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This assay quantifies the induction of apoptosis by the drug combinations.

• Cell Treatment: Seed AML cells in 6-well plates and treat with SU5614 (or the analogue), cytarabine, or daunorubicin, alone or in combination, at predetermined concentrations (e.g., IC50 values) for 24-48 hours.

• Cell Harvesting: Harvest the cells by centrifugation and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

• Data Analysis: Quantify the percentage of apoptotic cells in each treatment group.

Visualizing the Mechanisms of Action

To better understand the rationale behind combining SU5614 with chemotherapy, it is crucial to visualize the targeted signaling pathways and the experimental workflow.

Caption: SU5614 inhibits key signaling pathways in AML.

Caption: Workflow for validating synergistic drug effects.

Conclusion

The data from the analogous compound SU11248 strongly suggests that SU5614, when combined with standard chemotherapeutic agents like cytarabine and daunorubicin, holds the potential for synergistic anti-leukemic activity, particularly in AML with FLT3-ITD mutations. This guide provides a framework for researchers to build upon, offering clear quantitative benchmarks and detailed experimental protocols to validate these synergistic effects directly with SU5614. Further investigation into these combinations could pave the way for more effective and targeted therapeutic strategies for AML patients.

Safety & Regulatory Compliance

Proper Disposal Procedures for SU5614: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals utilizing SU5614, a multi-kinase inhibitor, ensuring its proper disposal is a critical component of laboratory safety and environmental responsibility. This guide provides essential information on the safe handling and disposal of SU5614, aligning with best practices for chemical waste management.

SU5614 is a solid, orange-red compound.[1] While some classifications under European regulations may not require a safety data sheet, other data indicates potential hazards, including long-lasting harmful effects on aquatic life. Therefore, a cautious approach to its disposal is warranted.

Quantitative Data Summary

For ease of reference, the following table summarizes key quantitative data for SU5614.

Property	Value	Source
Solubility
DMSO	1 mg/mL, 10 mg/mL	[1][2][3]
DMF	15 mg/mL	[4]
Ethanol	0.25 mg/mL	[4]
IC₅₀ Values
FLT3	10 nM	[5]
c-KIT	0.03 µM	[4]
VEGFR	0.46 µM	[4]
PDGFRβ	0.36 µM	[4]
VEGF (Flk-1)	1.2 µM	[1]
PDGF	2.9 µM	[1]

Experimental Protocols: Disposal Procedures

The following step-by-step procedures outline the recommended process for the safe disposal of SU5614 and its contaminated materials. These guidelines are based on standard laboratory chemical waste procedures, with special consideration for the compound's properties and potential environmental hazards.

1. Waste Segregation and Collection:

• Solid Waste:

  • Collect un-used or expired solid SU5614 in its original container or a clearly labeled, sealed container.

  • Contaminated personal protective equipment (PPE) such as gloves, disposable lab coats, and bench paper should be collected in a designated, sealed waste bag.

  • Label the container or bag clearly as "Hazardous Chemical Waste: SU5614".

• Liquid Waste (DMSO Solutions):

  • Collect all SU5614 solutions, primarily those dissolved in DMSO, in a designated, sealed, and compatible liquid waste container.[6]

  • The container must be clearly labeled with "Hazardous Chemical Waste," listing all chemical constituents and their approximate percentages (e.g., "SU5614 in DMSO, 10 mg/mL").[6]

  • Do not mix SU5614 waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.[6]

• Contaminated Sharps:

  • Any sharps (e.g., needles, pipette tips) contaminated with SU5614 should be disposed of in a designated sharps container that is puncture-resistant and leak-proof.

2. Storage of Waste:

• Store all SU5614 waste containers in a designated and secure hazardous waste accumulation area.

• This area should be well-ventilated. For solutions in flammable solvents like DMSO, a flammable storage cabinet is recommended.[7]

• Ensure containers are tightly sealed to prevent leaks or spills.

3. Disposal Arrangement:

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company to arrange for the pickup and disposal of the SU5614 waste.

• Provide them with accurate information about the waste composition as indicated on your labels.

• Follow all institutional and local regulations for hazardous waste disposal.

Important Safety Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves (butyl gloves are recommended when handling DMSO), when handling SU5614 and its waste.[7]

• Ventilation: Handle SU5614, especially when in solution, in a well-ventilated area or a chemical fume hood to minimize inhalation exposure.[6]

• Spill Management: In case of a spill, absorb the material with an inert absorbent, place it in a sealed container, and dispose of it as hazardous waste. Clean the spill area thoroughly.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of SU5614.

Caption: Workflow for the proper disposal of SU5614 waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and environmentally responsible disposal of SU5614, fostering a culture of safety and trust in the research community.

References

• 1. SU5614 [sigmaaldrich.com]
• 2. selleckchem.com [selleckchem.com]
• 3. greenfield.com [greenfield.com]
• 4. caymanchem.com [caymanchem.com]
• 5. SU5416 and SU5614 inhibit kinase activity of wild-type and mutant FLT3 receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. uwaterloo.ca [uwaterloo.ca]

Essential Safety and Operational Guide for Handling SU5614

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount for ensuring laboratory safety and experimental integrity. This document provides essential, immediate safety and logistical information for the multi-kinase inhibitor SU5614, including personal protective equipment (PPE) guidelines, operational protocols, and disposal plans.

Hazard Identification and Safety Precautions

SU5614 is a potent inhibitor of several receptor tyrosine kinases and requires careful handling. Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, SU5614 presents multiple hazards.

Table 1: GHS Classification for SU5614

Hazard Class	Hazard Category	Hazard Statement
Flammable solids	Category 2	H228: Flammable solid
Carcinogenicity	Category 2	H351: Suspected of causing cancer
Acute aquatic toxicity	Category 1	H400: Very toxic to aquatic life
Chronic aquatic toxicity	Category 1	H410: Very toxic to aquatic life with long lasting effects

Data sourced from Sigma-Aldrich Safety Data Sheet.

Given these classifications, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table summarizes the required PPE for handling SU5614.

Table 2: Recommended Personal Protective Equipment for SU5614

Body Part	Equipment	Specification and Rationale
Hands	Chemical-resistant gloves	Nitrile or other appropriate material. Must be inspected before use and disposed of as contaminated waste. Use proper glove removal technique to avoid skin contact.
Body	Protective clothing	A lab coat is mandatory. For procedures with a higher risk of splashes or aerosol generation, consider a disposable gown.
Eyes/Face	Safety glasses with side-shields or goggles	Essential to protect against splashes and airborne particles. A face shield may be necessary for certain procedures.
Respiratory	Use in a well-ventilated area or under a fume hood	Work should be conducted in a chemical fume hood to avoid inhalation of the solid compound or aerosols from solutions.

Operational Plan: Experimental Protocol

This section provides a general, step-by-step guide for preparing and using SU5614 in a typical cell culture experiment.

1. Reconstitution of SU5614

• Objective: To prepare a concentrated stock solution for experimental use.

• Materials:

  • SU5614 solid powder

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes or vials

  • Calibrated pipettes and sterile tips

• Procedure:

  • Perform all operations within a certified chemical fume hood.

  • Allow the vial of SU5614 to equilibrate to room temperature before opening to prevent condensation.

  • Based on the desired stock concentration (e.g., 10 mM), calculate the required volume of DMSO. SU5614 is soluble in DMSO at concentrations up to 10 mg/mL.[1]

  • Carefully add the calculated volume of DMSO to the vial containing the SU5614 powder.

  • Cap the vial securely and vortex gently until the solid is completely dissolved.

  • Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Clearly label all aliquots with the compound name, concentration, solvent, and date of preparation.

  • Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 1 year).[1]

2. Cell Treatment

• Objective: To treat cultured cells with SU5614 at a desired final concentration.

• Materials:

  • SU5614 stock solution

  • Cultured cells in appropriate vessels (e.g., multi-well plates, flasks)

  • Pre-warmed cell culture medium

• Procedure:

  • Thaw an aliquot of the SU5614 stock solution at room temperature.

  • Calculate the volume of the stock solution needed to achieve the desired final concentration in your cell culture medium.

  • Prepare a working solution by diluting the stock solution in fresh, pre-warmed cell culture medium. It is good practice to perform serial dilutions to ensure accuracy.

  • Remove the existing medium from the cells and replace it with the medium containing the desired concentration of SU5614.

  • Return the cells to the incubator for the specified treatment duration.

SU5614 Signaling Pathway Inhibition

SU5614 is a multi-kinase inhibitor that primarily targets Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), c-Kit, and FMS-like Tyrosine Kinase 3 (FLT3).[1] By inhibiting these receptor tyrosine kinases, SU5614 blocks downstream signaling cascades involved in cell proliferation, survival, and angiogenesis.

References

• 1. selleckchem.com [selleckchem.com]